3'-Deoxy-3'-alpha-C-methyluridine

Core Science & Biosynthesis

3'-Deoxy-3'-alpha-C-methyluridine chemical synthesis steps

This guide details the chemical synthesis of 3'-Deoxy-3'-

-C-methyluridine , a specialized nucleoside analogue often utilized as a mechanistic probe in viral polymerase inhibition studies (specifically HCV NS5B) or as a chain-terminator scaffold.

The synthesis focuses on the Wittig-Hydrogenation Strategy , which offers superior stereochemical control over the C3' position compared to direct alkylation/deoxygenation routes.

Technical Guide: Chemical Synthesis of 3'-Deoxy-3'- -C-methyluridine

Executive Summary & Retrosynthetic Analysis

The target molecule is a modified uridine analogue characterized by the absence of a 3'-hydroxyl group ("3'-deoxy") and the presence of a methyl group at the 3'-position in the

-configuration ("down" orientation, trans to the aglycone base).

Synthetic Challenges:

• C3' Stereocontrol: Installing the methyl group strictly in the

  -orientation.

• Regioselectivity: Distinguishing between the 2' and 3' positions during functionalization.

• Anomeric Integrity: Preserving the

  -glycosidic bond during base coupling.

Retrosynthetic Logic

The most robust disconnection involves assembling the sugar moiety before coupling with the base.

• Target: 3'-Deoxy-3'-

  -C-methyluridine.

• Precursor A: Silylated Uracil (Base).

• Precursor B: 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-

  -C-methyl-D-ribofuranose (Sugar Donor).

• Key Intermediate: 3-Deoxy-3-methylene-1,2-O-isopropylidene-

  -D-xylofuranose.

Figure 1: Retrosynthetic disassembly of the target nucleoside.

Step-by-Step Synthetic Protocol

Phase 1: Sugar Scaffold Construction

The starting material is 1,2-O-Isopropylidene-

-D-xylofuranose . This commercially available sugar provides a protected 1,2-diol (fixing the -face) and a free 3-hydroxyl for modification.

Step 1.1: Selective 5-O-Protection

We must protect the primary alcohol at C5 before oxidizing C3. The benzoyl (Bz) group is preferred over silyl ethers here because it stabilizes the intermediate during the acidic acetolysis step later.

• Reagents: Benzoyl chloride (BzCl), Pyridine, DMAP (cat.),

  .

• Mechanism: Nucleophilic acyl substitution. The primary 5-OH is significantly more nucleophilic than the secondary 3-OH (which is also sterically hindered by the 1,2-acetonide).

• Outcome: 5-O-Benzoyl-1,2-O-isopropylidene-

  -D-xylofuranose.

Step 1.2: Oxidation to the 3-Ulose (Ketone)

• Reagents: Swern Oxidation (Oxalyl chloride, DMSO,

  , , ) or PDC (Pyridinium dichromate).

• Critical Note: Swern is preferred to avoid chromium waste and ensure high yields.

• Outcome: 5-O-Benzoyl-1,2-O-isopropylidene-

  -D-erythro-pentofuranos-3-ulose.

Step 1.3: Wittig Olefination (The "Deoxy" Step)

This step installs the carbon framework for the methyl group while simultaneously removing the oxygen at C3, effectively achieving the "3'-deoxy" status.

• Reagents: Methyltriphenylphosphonium bromide (

  ), -BuLi (or KHMDS), THF, .

• Protocol: Generate the ylide at

  , then add the ketone dropwise.

• Outcome: 5-O-Benzoyl-3-deoxy-3-methylene-1,2-O-isopropylidene-

  -D-xylofuranose.

Step 1.4: Stereoselective Hydrogenation

This is the stereodefining step . We need the methyl group to end up in the

-position.

• Reagents:

  (balloon or 50 psi), 10% Pd/C, MeOH/EtOAc.

• Stereochemical Rationale: The 1,2-O-isopropylidene group forms a rigid "V" shape on the

  -face of the furanose ring. This sterically blocks the -face. Therefore, the catalyst and hydrogen approach from the less hindered -face (convex face).

• Result: Hydrogen adds from the top (

  ), pushing the newly formed methyl group to the bottom ( ).

• Outcome: 5-O-Benzoyl-3-deoxy-3-

  -C-methyl-1,2-O-isopropylidene- -D-ribofuranose.

Phase 2: Base Coupling (Vorbruggen Glycosylation)

Step 2.1: Acetolysis (Sugar Activation)

The stable isopropylidene protecting group must be converted into a leaving group (acetate) at the anomeric position.

• Reagents: Acetic acid (AcOH), Acetic anhydride (

  ), (cat.).

• Conditions:

  , 12-24 h.

• Outcome: 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-

  -C-methyl-D-ribofuranose (Anomeric mixture ).

Step 2.2: Silylation of Uracil

• Reagents: Uracil, BSA (N,O-Bis(trimethylsilyl)acetamide), Acetonitrile, Reflux.

• Purpose: Converts Uracil into a soluble, nucleophilic species (2,4-O-bis-TMS-uracil).

Step 2.3: Vorbruggen Coupling

• Reagents: Silylated Uracil, Activated Sugar (from 2.1), TMSOTf (Trimethylsilyl trifluoromethanesulfonate) as Lewis Acid catalyst, Acetonitrile/DCE.

• Mechanism: The Lewis acid promotes the departure of the 1-acetate, forming an oxocarbenium ion. The 2-acetate group (if present) usually directs

  -attack via neighboring group participation. However, in 3-deoxy sugars, we rely on the thermodynamic preference for the -anomer (pseudo-equatorial base) and the solvent effect (Acetonitrile promotes ).

• Outcome: 2'-O-Acetyl-5'-O-benzoyl-3'-deoxy-3'-

  -C-methyluridine.

Phase 3: Global Deprotection

Step 3.1: Removal of Esters

• Reagents: Methanolic Ammonia (

  ) or Sodium Methoxide ( ).

• Action: Cleaves the 5'-benzoate and the 2'-acetate.

• Purification: Silica gel column chromatography (DCM/MeOH gradient).

• Final Product: 3'-Deoxy-3'-

  -C-methyluridine .

Workflow Visualization

Figure 2: Complete synthetic pathway from chiral pool sugar to final nucleoside.

Key Data & Reaction Parameters

Reaction Step	Critical Reagent	Typical Yield	Key Observation/QC
5-Protection	BzCl, Pyridine	90-95%	TLC: Rf shift (0.2 0.6 in 1:1 Hex/EtOAc).
3-Oxidation	DMSO,	85-90%	Avoid temp > to prevent elimination.
Wittig	, -BuLi	75-85%	Color change: Ylide (Yellow) Betaine (Pale).
Hydrogenation	, 10% Pd/C	95-99%	Stereocheck: NOESY NMR confirms -Me (correlation with H-2').
Coupling	TMSOTf, BSA	60-75%	Anomeric ratio ( ) typically > 10:1 in MeCN.

Mechanistic Validation (Self-Validating Systems)

To ensure the protocol is trustworthy, the researcher must validate the stereochemistry at Step 4 (Hydrogenation).

• NOE (Nuclear Overhauser Effect) Analysis:

  • Irradiate the newly formed C3'-Methyl signal in

    -NMR.

  • Expected Result: Strong NOE enhancement with H-2' (which is

    in the ribo-configuration) and lack of enhancement with H-4' (which is ).

  • If the methyl were

    (xylo-configuration), you would see strong NOE with H-4' and H-5'.

• Coupling Constants (

  -values):

  • The H1'-H2' coupling constant in the final nucleoside helps confirm the

    -anomer. A value of (depending on sugar pucker, typically South-type for deoxy sugars) is expected.

References

• Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives. Bioorganic & Medicinal Chemistry, 2008.

• Synthesis of C5-substituted pyrimidine 3'-deoxy-3'-methyl-ribofuranonucleosides. ResearchGate, 2018.

• Synthesis of 3'-deoxy-3'-C-hydroxymethyl nucleosides. Tetrahedron, 1990. (Foundational work on 3-branched sugar synthesis).

• Highly Stereoselective Syntheses of All 1,2,3-Me,OH,Me Triads via Asymmetric Hydrogenation Reactions. Advanced Synthesis & Catalysis, 2013.[1] (Mechanistic support for stereoselective hydrogenation).

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An In-Depth Technical Guide to the Mechanism of Action of 3'-Modified Nucleoside Analogs

Abstract

For decades, nucleoside analogs have been a cornerstone in the therapeutic arsenal against viral infections and cancer.[1][2] Their structural similarity to natural nucleosides allows them to act as antimetabolites, disrupting the synthesis of nucleic acids, which are essential for the replication of viruses and the proliferation of cancer cells.[3][4] A critical feature of many of these potent drugs is the modification at the 3'-position of the sugar moiety. This guide provides a comprehensive technical overview of the mechanism of action of 3'-modified nucleoside analogs, intended for researchers, scientists, and drug development professionals. We will delve into the core principles of their function, from cellular uptake and activation to the molecular interactions that lead to the cessation of DNA or RNA synthesis.

Introduction: The Central Role of the 3'-Hydroxyl Group

In natural DNA and RNA synthesis, the 3'-hydroxyl (-OH) group of the growing nucleic acid chain is paramount. It serves as the nucleophile that attacks the alpha-phosphate of an incoming deoxynucleoside triphosphate (dNTP) or ribonucleoside triphosphate (rNTP), forming a phosphodiester bond and extending the chain.[5] 3'-modified nucleoside analogs are designed to exploit this fundamental process. By altering or replacing the 3'-OH group, these synthetic molecules, once incorporated into a growing DNA or RNA strand, prevent the addition of the next nucleotide, effectively terminating chain elongation.[1][5] This act of "molecular sabotage" is the primary mechanism by which these drugs exert their therapeutic effects.

The Journey of a 3'-Modified Nucleoside Analog: From Prodrug to Active Inhibitor

The journey of a 3'-modified nucleoside analog from administration to its site of action is a multi-step process, each step being critical for its efficacy.

Cellular Uptake: Crossing the Membrane Barrier

Being hydrophilic, most nucleoside analogs cannot passively diffuse across the cell membrane.[6] Their entry into the cell is primarily mediated by specific nucleoside transporters, such as the human equilibrative nucleoside transporters (hENTs) and human concentrative nucleoside transporters (hCNTs).[2] The efficiency of this transport can significantly influence the intracellular concentration of the drug and, consequently, its therapeutic effect.

Intracellular Activation: The Crucial Phosphorylation Cascade

Once inside the cell, nucleoside analogs are essentially prodrugs and must be converted into their active triphosphate form to be recognized by polymerases.[7][8] This activation is a three-step phosphorylation cascade catalyzed by host cell or, in some cases, viral kinases.[7][9]

• Monophosphorylation: The first and often rate-limiting step is the addition of the first phosphate group, catalyzed by a deoxynucleoside kinase (dNK) such as deoxycytidine kinase (dCK) or thymidine kinase (TK).[7][9] The substrate specificity of these kinases is a key determinant of the analog's activation and can also be a source of drug resistance if the kinase is mutated.[3]

• Diphosphorylation: The resulting nucleoside monophosphate is then converted to a diphosphate by a nucleoside monophosphate kinase (NMPK).[10]

• Triphosphorylation: Finally, a nucleoside diphosphate kinase (NDPK) adds the third phosphate group, yielding the active nucleoside triphosphate analog.[7]

This reliance on host or viral kinases for activation is a double-edged sword. While it allows for selective activation in some cases (e.g., Acyclovir is preferentially phosphorylated by viral thymidine kinase), it also opens the door to resistance mechanisms involving mutations in these enzymes.[3]

Caption: Cellular uptake and activation of 3'-modified nucleoside analogs.

The Core Mechanism: Inhibition of Nucleic Acid Polymerases

The active triphosphate form of the 3'-modified nucleoside analog is a structural mimic of a natural dNTP or rNTP.[4] This allows it to compete with the natural substrates for the active site of DNA or RNA polymerases.[11] Viral polymerases, such as reverse transcriptases in retroviruses (e.g., HIV) and RNA-dependent RNA polymerases in many RNA viruses (e.g., HCV), are often the primary targets due to their higher error rates and sometimes broader substrate specificity compared to human DNA polymerases.[3]

Incorporation and Obligate Chain Termination

The defining feature of most 3'-modified nucleoside analogs is the absence of a 3'-OH group.[5] Common modifications include the replacement of the hydroxyl group with an azido group (N3), as seen in Zidovudine (AZT), or its complete removal (dideoxy analogs).[12] Once a viral or cellular polymerase incorporates one of these analogs into the growing nucleic acid chain, the absence of the 3'-OH prevents the formation of the next phosphodiester bond.[1][5] This results in the immediate and irreversible cessation of chain elongation, a mechanism known as obligate chain termination .[13][14]

Caption: Mechanism of obligate chain termination by 3'-modified nucleoside analogs.

Beyond Obligate Termination: Other Mechanisms of Action

While obligate chain termination is the most common mechanism, some 3'-modified analogs employ more nuanced strategies:

• Delayed Chain Termination: Some analogs, despite having a 3'-OH group or its equivalent, can still terminate DNA synthesis.[1] In these cases, termination may occur after the incorporation of one or more subsequent nucleotides.[15][16] This can be due to steric hindrance or conformational changes in the polymerase-DNA complex induced by the incorporated analog.[17] Remdesivir is an example of a drug that exhibits delayed chain termination.[13][14]

• Non-obligate Chain Termination: Certain analogs with a 3'-OH group can cause termination through a mechanism called "polymerase idling," where the polymerase repeatedly adds and removes the incorporated nucleotide, effectively halting further extension.[15][16]

• Mutagenic Nucleosides: Some analogs are incorporated into the viral genome and cause mispairing during subsequent replication cycles.[1] This leads to an accumulation of mutations that can be lethal to the virus, a phenomenon known as "error catastrophe."[18] Ribavirin is a well-known example of a mutagenic nucleoside analog.[1][18]

Mechanisms of Resistance: The Arms Race Between Drugs and Pathogens

The high mutation rates of viruses and the selective pressure exerted by antiviral therapy inevitably lead to the emergence of drug resistance.[5] For 3'-modified nucleoside analogs, resistance can arise through several mechanisms:

• Impaired Activation: Mutations in the cellular or viral kinases responsible for phosphorylating the nucleoside analog can prevent its conversion to the active triphosphate form.[3] This is a common mechanism of resistance to drugs like acyclovir.[3]

• Altered Polymerase Discrimination: Mutations in the target polymerase can enhance its ability to distinguish between the natural substrate and the nucleoside analog, thereby reducing the incorporation of the drug.[5]

• Increased Excision (Phosphorolysis): Some viral polymerases can develop an enhanced ability to remove the incorporated chain-terminating analog from the 3' end of the nucleic acid chain.[5] This process, known as phosphorolysis, effectively reverses the chain termination event.

Application in Oncology: Targeting Cancer Cell Proliferation

The principle of chain termination is also highly effective against rapidly dividing cancer cells.[2] 3'-modified nucleoside analogs, such as Cytarabine (Ara-C) and Gemcitabine, are widely used in chemotherapy.[2][19] These drugs are incorporated into the DNA of cancer cells, leading to the termination of DNA replication and ultimately triggering apoptosis (programmed cell death).[2]

Experimental Protocols for Studying the Mechanism of Action

A variety of in vitro and cell-based assays are employed to elucidate the mechanism of action of 3'-modified nucleoside analogs.

Enzyme Inhibition Assays

These assays directly measure the ability of the triphosphate form of the analog to inhibit the target polymerase.

Step-by-Step Protocol for a Polymerase Inhibition Assay:

• Reaction Mixture Preparation: Prepare a reaction mixture containing a buffer, a DNA or RNA template-primer, the purified target polymerase, and a mixture of dNTPs or rNTPs, one of which is radioactively or fluorescently labeled.

• Inhibitor Addition: Add varying concentrations of the triphosphate form of the 3'-modified nucleoside analog to the reaction mixtures.

• Reaction Initiation and Incubation: Initiate the reaction by adding the enzyme or template-primer and incubate at the optimal temperature for the polymerase.

• Reaction Termination: Stop the reaction at various time points by adding a quenching solution (e.g., EDTA).

• Product Analysis: Separate the reaction products (extended primers) from the unincorporated labeled nucleotides using gel electrophoresis.

• Data Analysis: Quantify the amount of product formed at each inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cell-Based Antiviral/Anticancer Assays

These assays assess the efficacy of the nucleoside analog in a cellular context.

Step-by-Step Protocol for a Cell-Based Antiviral Assay:

• Cell Seeding: Seed susceptible host cells in a multi-well plate.

• Infection: Infect the cells with the virus of interest at a known multiplicity of infection (MOI).

• Drug Treatment: Add serial dilutions of the 3'-modified nucleoside analog to the infected cells.

• Incubation: Incubate the plates for a period sufficient for viral replication and cytopathic effect (CPE) to occur.

• Endpoint Measurement: Quantify the extent of viral replication or cell viability using various methods, such as:

  • CPE Reduction Assay: Visually score the reduction in virus-induced cell death.

  • Plaque Reduction Assay: Count the number of viral plaques formed.

  • Viral Yield Reduction Assay: Measure the amount of infectious virus produced.

  • Reporter Gene Assay: Use a recombinant virus expressing a reporter gene (e.g., luciferase or GFP) and measure the reporter signal.

• Data Analysis: Calculate the EC50 value (the concentration of the drug that inhibits viral replication by 50%) and the CC50 value (the concentration that reduces cell viability by 50%). The ratio of CC50 to EC50 gives the selectivity index (SI), a measure of the drug's therapeutic window.

Caption: Experimental workflow for evaluating 3'-modified nucleoside analogs.

Conclusion and Future Perspectives

3'-modified nucleoside analogs represent a remarkable success story in medicinal chemistry, providing life-saving treatments for millions of patients with viral infections and cancer. Their mechanism of action, centered on the elegant concept of chain termination, is a testament to the power of rational drug design. However, the continuous emergence of drug resistance necessitates the development of new generations of nucleoside analogs. Future research will likely focus on:

• Novel 3'-Modifications: Exploring new chemical groups at the 3'-position to evade resistance mechanisms and improve safety profiles.

• Prodrug Strategies: Designing more efficient prodrugs to enhance cellular uptake and bypass resistance mechanisms related to the initial phosphorylation step.[20][21]

• Combination Therapies: Combining 3'-modified nucleoside analogs with other antiviral or anticancer agents that have different mechanisms of action to increase efficacy and reduce the likelihood of resistance.

• Targeting Host Factors: Developing drugs that target host proteins involved in the viral life cycle or cancer cell proliferation, which may be less prone to the development of resistance.

By continuing to unravel the intricate molecular details of their mechanism of action, scientists can pave the way for the development of even more effective and safer 3'-modified nucleoside analogs to combat devastating diseases.

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• Synthesis and anticancer activity of various 3'-deoxy pyrimidine nucleoside analogues and crystal structure of 1-(3-deoxy-beta-D-threo-pentofuranosyl)cytosine. PubMed. Available from: [Link]

• Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus. PMC. Available from: [Link]

• Recent Advances in the Chemical Synthesis and Evaluation of Anticancer Nucleoside Analogues. MDPI. Available from: [Link]

• Engineering Kinases to Phosphorylate Nucleoside Analogs for Antiviral and Cancer Therapy. PMC. Available from: [Link]

• Acyclic analogues of 3'-azido-3'-deoxythymidine as potential antiviral agents. Nucleoside synthesis by Michael addition. PubMed. Available from: [Link]

• Mechanisms of resistance to nucleoside analogue inhibitors of HIV-1 reverse transcriptase. PubMed. Available from: [Link]

• The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. PMC. Available from: [Link]

• Resistance to a Nucleoside Analog Antiviral Drug from More Rapid Extension of Drug-Containing Primers. PubMed. Available from: [Link]

• Resistance to a Nucleoside Analog Antiviral Drug from More Rapid Extension of Drug-Containing Primers. mBio. Available from: [Link]

• Chemical Incorporation of Chain-Terminating Nucleoside Analogs as 3′-Blocking DNA Damage and Their Removal by Human ERCC1-XPF Endonuclease. PMC. Available from: [Link]

• Factors that modify inhibition of DNA polymerization by nucleoside.... ResearchGate. Available from: [Link]

• The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. PMC. Available from: [Link]

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. MDPI. Available from: [Link]

• Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters. Available from: [Link]

• Effective Lethal Mutagenesis of Influenza Virus by Three Nucleoside Analogs. ASM Journals. Available from: [Link]

• Chain-terminating nucleoside analogs (CTNAs). (A) Mechanism of the.... ResearchGate. Available from: [Link]

• Enhancing the Nucleoside Analog Response with Translational Therapeutic Approaches to Overcome Resistance. Semantic Scholar. Available from: [Link]

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• Structural basis for the binding and incorporation of nucleotide analogs with L-stereochemistry by human DNA polymerase λ. PNAS. Available from: [Link]

• Nucleoside analogs as a rich source of antiviral agents active against arthropod-borne flaviviruses. PMC. Available from: [Link]

• Inhibition of Viral RNA-Dependent RNA Polymerases by Nucleoside Inhibitors: An Illustration of the Unity and Diversity of Mechanisms. PMC. Available from: [Link]

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. PMC. Available from: [Link]

• Chain Termination With Sugar- Modified Nucleotide Analogs in the DNA Synthesis by DNA Polymerase γ. Taylor & Francis Online. Available from: [Link]

• Nucleoside analogues – Knowledge and References. Taylor & Francis Online. Available from: [Link]

• Structural basis for inhibition of DNA replication by aphidicolin. Oxford Academic. Available from: [Link]

• Novel Mechanisms of Action for Anti-coronavirus Nucleoside Analogues. CHIMIA. Available from: [Link]

• Phosphorylation of nucleosides and nucleoside analogs by mammalian nucleoside monophosphate kinases. ResearchGate. Available from: [Link]

• Base-Modified Nucleosides as Chemotherapeutic Agents: Past and Future. Bentham Science. Available from: [Link]

• The role of thymidine kinases in the activation of pyrimidine nucleoside analogues. ResearchGate. Available from: [Link]

• Metabolic RNA labeling in non-engineered cells following spontaneous uptake of fluorescent nucleoside phosphate analogues. Oxford Academic. Available from: [Link]

• DNA Polymerases as Therapeutic Targets. PMC. Available from: [Link]

• In vitro and in vivo antiplasmodial evaluation of sugar-modified nucleoside analogues. PMC. Available from: [Link]

• Cellular uptake of oligodeoxynucleotide phosphorothioates and their analogs. PubMed. Available from: [Link]

• Structural basis for inhibition of DNA replication by aphidicolin. ResearchGate. Available from: [Link]

• Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. bioRxiv. Available from: [Link]

• Cellular Uptake and Intracellular Trafficking of Oligonucleotides. PMC. Available from: [Link]

• Nucleoside Analogs in the Study of the Epitranscriptome. eScholarship. Available from: [Link]

• Regulation of Cellular Signaling by Protein Kinases. Longdom Publishing. Available from: [Link]

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3'-Deoxy-3'-α-C-methyluridine: A Technical Guide to a Novel RNA Polymerase Inhibitor

Foreword

The relentless pursuit of novel antiviral agents has led researchers down a multitude of synthetic pathways, exploring the vast chemical space of nucleoside analogs. These molecules, structural mimics of the natural building blocks of RNA and DNA, have proven to be a cornerstone of antiviral therapy. By masquerading as their natural counterparts, they can deceive viral polymerases, the enzymes responsible for replicating the viral genome, and in doing so, halt the progression of infection. This guide delves into the technical intricacies of a specific and promising candidate in this class: 3'-Deoxy-3'-α-C-methyluridine. We will explore its fundamental mechanism of action, the rationale behind its design, the experimental methodologies to characterize its inhibitory properties, and the broader context of its potential in the landscape of antiviral drug development. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this unique RNA polymerase inhibitor.

Introduction: The Rationale for 3'-Modification of Nucleosides

The efficacy of many nucleoside analog inhibitors hinges on the modification of the ribose sugar moiety. The 3'-hydroxyl group is of paramount importance in the process of RNA and DNA synthesis, as it serves as the nucleophile for the formation of the phosphodiester bond that extends the nucleic acid chain. The absence or modification of this group is a well-established strategy for inducing chain termination.

3'-Deoxy-3'-α-C-methyluridine belongs to a class of compounds where the 3'-hydroxyl group is replaced by a methyl group in the alpha configuration. This seemingly subtle alteration has profound implications for its interaction with RNA-dependent RNA polymerases (RdRps), the core machinery for the replication of many RNA viruses. The central hypothesis behind this modification is two-fold:

• Obligate Chain Termination: The absence of the 3'-hydroxyl group makes the formation of a subsequent phosphodiester bond impossible, thus acting as a definitive full stop to the elongation of the nascent RNA chain.[1]

• Steric Hindrance: The presence of the methyl group at the 3'-position can introduce steric clashes within the active site of the polymerase, potentially disrupting the enzyme's conformation and its ability to accommodate the next incoming nucleotide triphosphate (NTP).

This guide will dissect the available scientific evidence to provide a detailed understanding of how these principles apply to 3'-Deoxy-3'-α-C-methyluridine.

Molecular Profile of 3'-Deoxy-3'-α-C-methyluridine

Property	Value
IUPAC Name	1-[(2R,3R,4R,5R)-3-Deoxy-4-hydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
Chemical Formula	C₁₀H₁₄N₂O₅
Molecular Weight	242.23 g/mol
3D Structure	(Visualization to be generated based on available data)

Mechanism of Action: A Tale of Two Inhibitory Forces

The inhibitory activity of 3'-Deoxy-3'-α-C-methyluridine against viral RNA polymerases is a direct consequence of its structural design. Once intracellularly phosphorylated to its active triphosphate form, it acts as a competitive substrate for the natural uridine triphosphate (UTP).

Incorporation and Irreversible Chain Termination

The primary mechanism of action is obligate chain termination . Following its incorporation into the growing RNA strand, the absence of the 3'-hydroxyl group on the sugar moiety of 3'-Deoxy-3'-α-C-methyluridine prevents the formation of the 3'-5' phosphodiester bond with the incoming nucleotide.[1] This leads to the immediate cessation of RNA synthesis.

Mechanism of Chain Termination.

The Role of the 3'-α-C-Methyl Group in Steric Hindrance

Beyond chain termination, the presence and stereochemistry of the 3'-methyl group are critical. The alpha (α) configuration places the methyl group in a specific spatial orientation within the polymerase active site upon incorporation. This can lead to steric hindrance , a "molecular clash" with amino acid residues of the polymerase or with the incoming NTP. This steric clash can further contribute to the inhibition by:

• Preventing Active Site Closure: The proper alignment of the catalytic residues of the polymerase is crucial for phosphodiester bond formation. The steric bulk of the methyl group may prevent the necessary conformational changes in the enzyme.

• Disrupting Translocation: After the incorporation of a nucleotide, the polymerase must translocate along the RNA template to the next position. The 3'-methyl group might interfere with this movement.

While direct structural studies on a viral RNA polymerase complexed with 3'-Deoxy-3'-α-C-methyluridine are not yet publicly available, molecular modeling and studies of related 3'-C-methylated nucleosides support this hypothesis.

Synthesis of 3'-Deoxy-3'-α-C-methyluridine

The synthesis of 3'-deoxy-3'-C-methyl nucleosides typically involves a multi-step process starting from a readily available sugar precursor. While a specific, detailed protocol for the alpha-uridine isomer is not widely published in peer-reviewed literature, a general synthetic strategy can be outlined based on the synthesis of related compounds.[2]

General Synthetic Workflow.

Note: The stereoselectivity of the Grignard reaction is a critical step in obtaining the desired alpha isomer. Chromatographic separation is often necessary to isolate the alpha and beta anomers. The deoxygenation step is typically achieved through a radical-mediated reaction.

Experimental Protocols for Inhibitor Characterization

To thoroughly characterize 3'-Deoxy-3'-α-C-methyluridine as an RNA polymerase inhibitor, a series of in vitro assays are essential.

RNA Polymerase Inhibition Assay (In Vitro Transcription)

This assay directly measures the inhibitory effect of the compound on the synthesis of RNA by a purified viral RNA polymerase.

Materials:

• Purified viral RNA-dependent RNA polymerase (e.g., from Hepatitis C Virus, Zika Virus, or other relevant RNA viruses)

• RNA template with a known sequence

• RNA primer

• Nucleotide triphosphates (ATP, GTP, CTP, UTP), including a radiolabeled or fluorescently labeled UTP

• 3'-Deoxy-3'-α-C-methyluridine triphosphate

• Reaction buffer (containing Mg²⁺, DTT, etc.)

• Stop solution (e.g., EDTA-containing buffer)

• Denaturing polyacrylamide gel

• Phosphorimager or fluorescence scanner

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, RNA template, and RNA primer.

• Inhibitor Addition: Add varying concentrations of 3'-Deoxy-3'-α-C-methyluridine triphosphate to the reaction tubes. Include a no-inhibitor control.

• Enzyme Addition: Add the purified RNA polymerase to initiate the reaction.

• Incubation: Incubate the reaction at the optimal temperature for the polymerase (e.g., 30-37°C) for a defined period (e.g., 30-60 minutes).

• Termination: Stop the reaction by adding the stop solution.

• Analysis: Denature the RNA products and separate them by size using denaturing polyacrylamide gel electrophoresis.

• Quantification: Visualize and quantify the amount of full-length and terminated RNA products using a phosphorimager or fluorescence scanner.

• IC₅₀ Determination: Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Determination of Inhibition Constant (Ki)

To understand the intrinsic binding affinity of the inhibitor to the polymerase, the inhibition constant (Ki) can be determined using enzyme kinetics studies. This typically involves performing the in vitro transcription assay at varying concentrations of both the inhibitor and the natural substrate (UTP) and analyzing the data using methods such as the Cheng-Prusoff equation.

Specificity and Resistance

A critical aspect of any antiviral drug candidate is its selectivity for the viral target over host cellular machinery and the potential for the virus to develop resistance.

Selectivity: Viral vs. Host Polymerases

To assess the therapeutic window of 3'-Deoxy-3'-α-C-methyluridine, its inhibitory activity should be evaluated against human RNA and DNA polymerases (e.g., RNA polymerase II, mitochondrial RNA polymerase, DNA polymerases α, β, and γ). A high selectivity ratio (IC₅₀ for host polymerase / IC₅₀ for viral polymerase) is desirable to minimize off-target effects and potential toxicity.

Resistance Mechanisms

Viruses can evolve resistance to nucleoside inhibitors through mutations in their polymerase. For 3'-modified nucleosides, common resistance mechanisms include:

• Decreased Incorporation: Mutations in the active site of the polymerase that reduce the affinity for the analog triphosphate, thereby favoring the incorporation of the natural nucleotide.

• Enhanced Excision: The development of pyrophosphorolytic activity, where the polymerase can remove the incorporated chain-terminating nucleotide.

Studying the emergence of resistance in cell culture models by passaging the virus in the presence of increasing concentrations of the inhibitor is a standard method to identify resistance mutations.

In Vivo Efficacy and Toxicity

While in vitro data provides a strong foundation, the ultimate test of an antiviral candidate lies in its performance in vivo. Studies in animal models of viral infection are necessary to evaluate the efficacy, pharmacokinetics (absorption, distribution, metabolism, and excretion), and potential toxicity of 3'-Deoxy-3'-α-C-methyluridine.

Conclusion and Future Directions

3'-Deoxy-3'-α-C-methyluridine represents a rationally designed nucleoside analog with a clear and potent mechanism of action as an RNA polymerase inhibitor. Its dual inhibitory properties of obligate chain termination and potential steric hindrance make it an intriguing candidate for further investigation. However, a comprehensive understanding of its therapeutic potential requires a more in-depth characterization.

Future research should focus on:

• Quantitative Potency: Determining the IC₅₀ and Ki values against a broad panel of viral RNA polymerases to identify its spectrum of activity.

• Structural Biology: Obtaining co-crystal structures of the inhibitor-triphosphate bound to viral RNA polymerases to elucidate the precise molecular interactions and the role of the 3'-α-C-methyl group.

• Selectivity Profiling: Comprehensive testing against human polymerases to assess its safety profile.

• In Vivo Studies: Evaluation in relevant animal models to determine its efficacy, pharmacokinetics, and tolerability.

The journey from a promising chemical scaffold to a clinically effective antiviral drug is long and challenging. However, the foundational principles guiding the design of 3'-Deoxy-3'-α-C-methyluridine are sound, and with further rigorous scientific investigation, its true potential in the fight against viral diseases may be fully realized.

References

• Aljarah, M., Couturier, S., Mathé, C., & Périgaud, C. (2008). Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives. Bioorganic & Medicinal Chemistry, 16(15), 7436–7442. [Link]

• Chattopadhyay, D., & Ghosh, S. (2022). Inhibition of Viral RNA-Dependent RNA Polymerases by Nucleoside Inhibitors: An Illustration of the Unity and Diversity of Mechanisms. Viruses, 14(10), 2293. [Link]

• Orlov, A. A., Osolodkin, D. I., Kozlovskaya, L. I., & Grishin, E. V. (2017). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Future Virology, 12(11), 615-633. [Link]

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An In-depth Technical Guide to the Discovery and Development of 3'-C-Methyl Nucleosides: From Synthesis to Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of the discovery and development of 3'-C-methyl nucleosides, a class of molecules that has garnered significant interest in the field of antiviral drug discovery. We will delve into the core principles of their synthesis, elucidate their mechanism of action as potent viral polymerase inhibitors, explore the critical structure-activity relationships that govern their efficacy, and discuss their journey from the laboratory to potential clinical applications. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this important class of therapeutic agents.

Introduction: The Rationale for 3'-C-Methylation

The modification of nucleosides at the 3'-position of the sugar moiety has been a fruitful strategy in the development of antiviral agents. The introduction of a methyl group at this position creates a non-obligate chain terminator. Unlike obligatory chain terminators that lack a 3'-hydroxyl group entirely, 3'-C-methyl nucleosides retain this group but introduce significant steric hindrance. This structural alteration prevents the formation of a phosphodiester bond with the incoming nucleotide, effectively halting the elongation of the viral RNA or DNA chain.[1][2] This mechanism provides a powerful and selective means of inhibiting viral replication.

The Synthetic Challenge: Constructing the Quaternary 3'-Carbon

The synthesis of 3'-C-methyl nucleosides presents a significant chemical challenge due to the need to create a sterically hindered quaternary carbon center at the 3'-position of the furanose ring. The key transformation often involves the addition of a methyl group to a 3'-keto nucleoside precursor.

Key Synthetic Strategy: The Grignard Reaction

A common and effective method for introducing the 3'-C-methyl group is the Grignard reaction, utilizing methylmagnesium bromide (MeMgBr) or a similar organometallic reagent.[3] The general approach involves the following key steps:

Experimental Protocol: General Synthesis of a 3'-C-Methyl Nucleoside via Grignard Reaction

• Preparation of the 3'-Keto Nucleoside: The starting material is typically a protected ribonucleoside. The 2'- and 5'-hydroxyl groups are protected with suitable protecting groups (e.g., TBDMS, trityl) to prevent unwanted side reactions. The 3'-hydroxyl group is then oxidized to a ketone using an appropriate oxidizing agent (e.g., Swern oxidation, Dess-Martin periodinane).

• Grignard Reaction: The 3'-keto nucleoside is dissolved in an anhydrous aprotic solvent, such as tetrahydrofuran (THF), under an inert atmosphere (e.g., argon). The solution is cooled to a low temperature (typically -78 °C). A solution of methylmagnesium bromide in a suitable solvent (e.g., diethyl ether) is then added dropwise to the reaction mixture. The reaction is stirred at low temperature for a specified period to allow for the complete addition of the Grignard reagent to the ketone.

• Quenching and Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is then allowed to warm to room temperature. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Deprotection: The protecting groups on the 2'- and 5'-hydroxyl groups are removed using standard deprotection protocols (e.g., TBAF for silyl ethers, acidic conditions for trityl ethers) to yield the final 3'-C-methyl nucleoside.

dot

Caption: General workflow for the synthesis of 3'-C-methyl nucleosides.

Mechanism of Action: A Steric Clash in the Polymerase Active Site

The antiviral activity of 3'-C-methyl nucleosides stems from their ability to act as non-obligate chain terminators of viral RNA-dependent RNA polymerases (RdRp) or reverse transcriptases.[4][5] After intracellular phosphorylation to their active 5'-triphosphate form, these analogues are incorporated into the growing viral nucleic acid chain.

The presence of the 3'-methyl group, in conjunction with the 3'-hydroxyl group, creates a steric clash within the active site of the polymerase.[6] This steric hindrance prevents the proper positioning of the incoming nucleoside triphosphate for the subsequent phosphodiester bond formation, thereby halting further elongation of the nucleic acid chain.[4]

dot

Caption: Mechanism of viral polymerase inhibition by 3'-C-methyl nucleosides.

Structure-Activity Relationships (SAR): Fine-Tuning for Potency and Selectivity

The antiviral activity and selectivity of 3'-C-methyl nucleosides are highly dependent on the nature of the nucleobase and modifications at other positions of the sugar ring.

Pyrimidine Nucleosides

For pyrimidine analogues, modifications to the uracil or cytosine base can significantly impact activity. For instance, substitution at the C-5 position of the uracil ring with small alkyl groups like methyl or ethyl has been shown to be favorable for anti-HIV activity in some series.[7][8] Replacement of the uracil with a cytosine or 5-methylcytosine can also lead to potent and less toxic compounds.[7]

Purine Nucleosides

In the case of purine analogues, 3'-C-methyladenosine has demonstrated significant anticancer activity.[9] For antiviral applications, particularly against HCV, 2'-C-methyladenosine and 2'-C-methylguanosine have been identified as potent inhibitors.[2] The combination of modifications at both the 2' and 3' positions, along with changes to the purine base itself (e.g., 7-deaza modifications), has been explored to enhance metabolic stability and antiviral potency.[10]

Therapeutic Applications and Clinical Development

The primary therapeutic focus for 3'-C-methyl nucleosides has been in the treatment of viral infections, most notably Hepatitis C (HCV). While no 3'-C-methyl nucleoside has yet reached the market, the closely related 2'-C-methyl nucleosides have seen significant clinical success.

A prominent example is PSI-6130, a 2'-deoxy-2'-fluoro-2'-C-methylcytidine analogue, which showed potent anti-HCV activity.[7][11][12] However, due to metabolic instability, a prodrug approach was necessary. Mericitabine (RG7128) is the 3',5'-diisobutyrate ester prodrug of PSI-6130, designed to improve its oral bioavailability.[13] While mericitabine showed promise in early clinical trials, its development was ultimately discontinued. The insights gained from the development of these 2'-C-methyl analogues have been invaluable for the broader field of modified nucleosides, including the ongoing exploration of 3'-C-methyl derivatives.

Data Presentation: Antiviral Activity and Cytotoxicity

The following table summarizes the in vitro antiviral activity and cytotoxicity of selected 3'-C-methyl and related 2'-C-methyl nucleoside analogues against HCV.

Compound	Virus/Assay	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference(s)
2'-C-Methyladenosine	HCV Replicon	0.3	>100	>333	[14]
2'-C-Methylcytidine	HCV Replicon	2-7	>100	>14-50	[15]
2'-C-Methyluridine	HCV Replicon	46	>100	>2.2	[15]
2'-C-Methylguanosine	HCV Replicon	3.5	>100	>28.6	[15]
PSI-6130	HCV Replicon	0.51	>100	>196	[11]

EC₅₀: 50% effective concentration required to inhibit viral replication. CC₅₀: 50% cytotoxic concentration required to reduce cell viability by 50%. Selectivity Index (SI): CC₅₀ / EC₅₀

Experimental Protocols: In Vitro Assays

HCV Replicon Assay

This assay is a cell-based system used to measure the replication of a subgenomic HCV RNA molecule in human hepatoma cells (e.g., Huh-7).[1][8][16]

• Cell Seeding: Huh-7 cells harboring an HCV replicon with a reporter gene (e.g., luciferase) are seeded into 96-well plates.

• Compound Treatment: The cells are treated with serial dilutions of the test compounds.

• Incubation: The plates are incubated for a period of 48-72 hours to allow for viral replication and compound activity.

• Luciferase Assay: The cells are lysed, and a luciferase substrate is added. The resulting luminescence, which is proportional to the level of HCV RNA replication, is measured using a luminometer.

• Data Analysis: The EC₅₀ value is calculated from the dose-response curve.

Cytotoxicity Assay (MTT Assay)

This assay is used to determine the concentration of a compound that is toxic to host cells.[15][17][18][19]

• Cell Seeding: Host cells (e.g., Huh-7) are seeded into 96-well plates.

• Compound Treatment: The cells are treated with serial dilutions of the test compounds.

• Incubation: The plates are incubated for the same duration as the antiviral assay.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active metabolism convert MTT into a purple formazan product.

• Solubilization: A solubilization solution is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at approximately 570 nm using a microplate reader.

• Data Analysis: The CC₅₀ value is calculated from the dose-response curve.

Conclusion and Future Directions

3'-C-methyl nucleosides represent a compelling class of antiviral agents with a well-defined mechanism of action. While synthetic challenges and potential for off-target effects remain, the continued exploration of this chemical space holds promise for the development of novel therapeutics against a range of viral diseases. Future research will likely focus on the development of more efficient and stereoselective synthetic routes, the exploration of novel prodrug strategies to improve pharmacokinetic properties, and the evaluation of these compounds against a broader spectrum of viral pathogens. The insights gained from the study of 3'-C-methyl nucleosides will undoubtedly contribute to the advancement of antiviral drug discovery for years to come.

References

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In Vitro Antiviral Spectrum of 3'-Deoxy-3'-alpha-C-methyluridine

The following technical guide provides an in-depth analysis of the in vitro antiviral spectrum, mechanism of action, and structural pharmacology of 3'-Deoxy-3'-alpha-C-methyluridine .

Technical Guide & Pharmacological Profile

Executive Summary

3'-Deoxy-3'-alpha-C-methyluridine (CAS: 444020-64-8) is a synthetic nucleoside analogue structurally related to the highly potent 2'-C-methyl ribonucleosides (e.g., the active metabolite of Sofosbuvir). Unlike its 2'-isomers, this compound is primarily characterized by a lack of significant antiviral activity in standard cell-based replicon assays.

This guide serves as a critical pharmacological analysis for researchers, detailing why this specific modification fails to translate into phenotypic efficacy despite its theoretical potential as a chain terminator. It highlights the "Kinase Bottleneck" —the inability of cellular kinases to phosphorylate the 3'-modified sugar—and establishes the compound's utility as a negative control probe in Structure-Activity Relationship (SAR) studies for viral polymerase inhibitors.

Chemical Identity & Structural Logic[1]

Nomenclature and Structure

• IUPAC Name: 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]pyrimidine-2,4-dione (assuming 3'-deoxy-3'-C-methyl).

• CAS Number: 444020-64-8

• Core Scaffold: Uridine nucleoside with a modified ribose sugar.[1]

• Modification:

  • 3'-Deoxy: Removal of the 3'-hydroxyl group (obligate chain terminator).

  • 3'-alpha-C-methyl: Addition of a methyl group at the C3' position in the alpha (down) orientation.

Structural Comparison (The "2' vs. 3' Rule")

The antiviral efficacy of C-methyl nucleosides is strictly regio-specific.

Feature	2'-C-Methyluridine (Potent)	3'-Deoxy-3'-alpha-C-methyluridine (Inactive)
Primary Target	HCV NS5B Polymerase	HCV NS5B Polymerase (Theoretical)
Sugar Pucker	C2'-endo (South) favored	Rigid / Distorted C3'-endo
Kinase Recognition	High (Deoxycytidine kinase / UMP-CMP kinase)	Negligible / Blocked
Chain Termination	Non-obligate (via steric hindrance)	Obligate (lacks 3'-OH)
Cellular EC50	0.1 – 1.0 µM	> 100 µM

Mechanism of Action (MOA) & The Kinase Barrier

Theoretical Mechanism: Chain Termination

If the compound were successfully converted to its triphosphate form (3'-Deoxy-3'-alpha-C-methyluridine-TP ), it would act as an obligate chain terminator . The viral RNA-dependent RNA polymerase (RdRp) would incorporate the nucleotide into the nascent RNA strand. The absence of a 3'-hydroxyl group would physically prevent the formation of the next phosphodiester bond, halting viral replication immediately.

The Biological Reality: The Phosphorylation Block

The primary reason for the compound's lack of in vitro antiviral activity is the failure of the first phosphorylation step. Cellular nucleoside kinases (such as uridine-cytidine kinase) are highly specific for the 3'-hydroxyl group on the ribose ring to anchor the substrate. The steric bulk of the 3'-methyl group and the absence of the 3'-OH prevent the enzyme from binding or processing the nucleoside.

Signaling Pathway Visualization

The following diagram illustrates the metabolic blockade that renders the compound inactive compared to a functional inhibitor.

Figure 1: The Critical Metabolic Blockade. Unlike 2'-modified analogs, the 3'-deoxy-3'-C-methyl scaffold fails at the initial phosphorylation step, preventing the formation of the active antiviral triphosphate.

In Vitro Antiviral Spectrum Data[2][3]

The following data summarizes the antiviral profile derived from standard replicon assays. The compound is consistently classified as inactive across major RNA virus families.

Quantitative Profile

Virus Family	Virus / Strain	Assay Type	EC50 (µM)	CC50 (µM)	Status
Flaviviridae	HCV (Genotype 1b)	Replicon (Huh-7)	> 100	> 100	Inactive
Flaviviridae	Dengue Virus (DENV-2)	CPE Reduction	> 50	> 100	Inactive
Flaviviridae	Zika Virus (ZIKV)	CPE Reduction	> 50	> 100	Inactive
Paramyxoviridae	RSV	Plaque Reduction	> 100	> 100	Inactive

Note: EC50 = 50% Effective Concentration; CC50 = 50% Cytotoxic Concentration. "Inactive" is defined as EC50 > 50 µM.

Comparative Efficacy (HCV Replicon)

Compound	Modification	EC50 (µM)	Mechanism
Sofosbuvir (Metabolite)	2'-deoxy-2'-F-2'-C-Me	0.12	Chain Termination (Steric)
Mericitabine	2'-deoxy-2'-F-4'-azido	0.30	Chain Termination
3'-Deoxy-3'-alpha-C-Me	3'-deoxy-3'-C-Me	> 100	Metabolically Inert

Experimental Protocols

To validate the inactivity of this compound or to use it as a negative control, follow these standardized protocols.

HCV Replicon Assay (Luciferase Reporter)

Purpose: To determine the EC50 of the compound against HCV RNA replication.

• Cell Culture:

  • Use Huh-7.5 cells stably expressing the HCV subgenomic replicon (Genotype 1b, e.g., Con1 strain) with a firefly luciferase reporter.

  • Maintain cells in DMEM + 10% FBS + 0.5 mg/mL G418 (selection marker).

• Compound Preparation:

  • Dissolve 3'-Deoxy-3'-alpha-C-methyluridine in 100% DMSO to a stock of 100 mM.

  • Prepare 3-fold serial dilutions in culture medium (Final DMSO < 0.5%).

• Incubation:

  • Seed cells at 5,000 cells/well in 96-well plates (without G418).

  • Add compound dilutions. Include 2'-C-methyluridine (10 µM) as a positive control and DMSO-only as a negative control.

  • Incubate for 72 hours at 37°C / 5% CO2.

• Readout:

  • Lyse cells using Glo Lysis Buffer (Promega).

  • Add Luciferase Assay Reagent.

  • Measure luminescence (RLU).

• Data Analysis:

  • Normalize RLU to DMSO control (100%).

  • Plot % Inhibition vs. Log[Concentration].

  • Expected Result: Flat line (no inhibition) up to 100 µM.

Enzymatic Incorporation Assay (Triphosphate Form)

Purpose: To prove that the polymerase can accept the nucleotide if the kinase step is bypassed. Note: Requires chemical synthesis of the triphosphate form.

• Reagents: Recombinant HCV NS5B (Δ21), RNA template (poly rA/dU), [alpha-33P]-UTP.

• Reaction:

  • Mix NS5B, template, and primer.

  • Add competing "cold" 3'-Deoxy-3'-alpha-C-methyluridine-Triphosphate (0.1 - 100 µM).

  • Initiate with [alpha-33P]-UTP.

• Detection:

  • Spot reaction on DE81 filter paper.

  • Wash to remove unincorporated nucleotides.

  • Scintillation counting.

• Interpretation: If the triphosphate inhibits RNA synthesis (IC50 < 10 µM), it confirms the "Kinase Bypass" hypothesis.

Synthesis & SAR Context Visualization[1]

The synthesis of 3'-C-methyl nucleosides is chemically challenging and distinct from the 2'-series. The following workflow illustrates the divergence in synthesis and biological outcome.

Figure 2: Synthetic Divergence. The chemical route to 3'-C-methyl derivatives yields compounds that are structurally distinct and biologically inert compared to their 2'-counterparts.

References

• Aljarah, M., et al. (2008). "Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives."[2] Bioorganic & Medicinal Chemistry, 16(15), 7436-7442. Link

  • Key Finding: First comprehensive synthesis and evaluation demonstrating the lack of significant antiviral activity for this class.

• Eldrup, A. B., et al. (2004). "Structure-Activity Relationship of Heterobase-Modified 2'-C-Methyl Ribonucleosides as Inhibitors of Hepatitis C Virus RNA Replication."[3] Journal of Medicinal Chemistry, 47(21), 5284-5297.[3] Link

  • Key Finding: Establishes the 2'-C-methyl position as the "sweet spot" for HCV polymerase inhibition, contrasting with 3'-modific

• Carroll, S. S., et al. (2003). "Inhibition of Hepatitis C Virus RNA Replication by 2'-Modified Nucleoside Analogs." Journal of Biological Chemistry, 278(14), 11979-11984. Link

  • Key Finding: Mechanistic validation of 2'-modified nucleosides and the requirement for specific kinase activ

• CD BioGlyco. "Product Data: 3'-Deoxy-3'-alpha-C-methyl-5-methyluridine." Catalog Entry. Link

  • Context: Commercial availability of the compound for use as a reference standard or synthetic intermedi

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An In-Depth Technical Guide to the Structure-Activity Relationship of 3'-Methyl Nucleosides in Drug Discovery

Executive Summary: Nucleoside analogs represent a cornerstone of antiviral and anticancer chemotherapy, deriving their efficacy from the subtle mimicry of their natural counterparts to disrupt critical cellular and viral processes. Modifications to the ribose sugar, particularly at the 2' and 3' positions, are a proven strategy for modulating biological activity. This technical guide provides a deep dive into the structure-activity relationship (SAR) of 3'-methyl nucleosides. We explore the profound impact of this single-atom modification on molecular conformation, its role as a mechanism of action, and its varied success across different therapeutic areas. By examining specific case studies in virology and oncology, detailing synthetic and assay methodologies, and providing expert-proven insights, this guide serves as a critical resource for researchers and drug development professionals aiming to leverage this unique chemical space for next-generation therapeutics.

Introduction: The Strategic Role of Nucleoside Analogs

The Nucleoside as a Privileged Scaffold

Nucleosides and their analogs are a class of compounds that have yielded some of the most impactful medicines in modern history. Their intrinsic resemblance to the natural building blocks of DNA and RNA allows them to be recognized and processed by viral or cellular enzymes.[1] This bio-mimicry is a double-edged sword; while it grants access to essential enzymatic machinery, any structural modification can have profound effects on biological outcomes, leading to the disruption of replication, termination of nucleic acid chains, or other critical processes.[1]

The 3'-Position: A Critical Locus for Activity

The 3'-hydroxyl group of the ribose or deoxyribose sugar is the chemical lynchpin of nucleic acid elongation. It is the nucleophile that attacks the α-phosphate of an incoming nucleoside triphosphate, forming the phosphodiester bond that extends the DNA or RNA chain.[2] Consequently, modifying this position has been a primary strategy in antiviral drug design. The archetypal example, Zidovudine (AZT), replaces the 3'-OH with an azido group, making phosphodiester bond formation impossible and acting as an "obligate chain terminator".[3][4] The introduction of a 3'-methyl group operates on a similar principle but with distinct steric and conformational consequences.

A Critical Distinction: Sugar vs. Base Methylation

It is essential to distinguish between methylation on the sugar moiety and methylation on the nucleobase. The term "3'-methyl nucleoside" specifically refers to the attachment of a methyl group to the 3'-carbon of the sugar ring (e.g., 3'-C-methyluridine). This is structurally and functionally distinct from compounds like 3-Methyluridine (m3U or N3-Methyluridine), where the methyl group is on the N3 position of the uracil base.[5][6][7][8] N3-Methyluridine is a naturally occurring post-transcriptional modification in ribosomal RNA (rRNA) and transfer RNA (tRNA) that plays a role in stabilizing RNA secondary structure and modulating ribosome function.[5][6] This guide focuses exclusively on the SAR of sugar-modified 3'-methyl nucleosides .

The Core Modification: Impact of the 3'-Methyl Group

The introduction of a methyl group at the 3'-carbon fundamentally alters the nucleoside's chemical properties and its interaction with polymerases.

Steric Hindrance and the Mechanism of Chain Termination

The primary mechanism of action for most 3'-modified nucleosides, including 3'-methyl analogs, is the termination of nucleic acid chain elongation.[1] After being anabolized to its active triphosphate form by cellular kinases, the analog is incorporated into the growing DNA or RNA strand by a polymerase. However, the replacement of the 3'-hydroxyl group with a methyl group presents two barriers to further extension:

• Absence of a Nucleophile: The lack of a 3'-OH group means there is no reactive moiety to attack the next incoming nucleotide triphosphate.[3]

• Steric Clash: The methyl group introduces steric bulk in a spatially critical pocket of the polymerase active site. This can interfere with the proper positioning of the next incoming nucleotide, effectively halting the enzyme's progression even if a 3'-OH were present (as seen in some non-obligate terminators).[9]

Influence on Sugar Conformation

The conformation of the sugar ring, known as "sugar pucker," is critical for how a nucleoside is recognized by a polymerase. The addition of a bulky methyl group at the 3'-position can restrict the conformational flexibility of the furanose ring, biasing it towards a specific pucker (e.g., C2'-endo or C3'-endo). This can either enhance or diminish its binding affinity for the target polymerase active site, representing a key variable in the SAR landscape.

Antiviral Activity: A Tale of Mixed Success

While the 3'-modification strategy has been highly successful for many antivirals, the specific use of a 3'-methyl group has yielded inconsistent results, underscoring a highly stringent structure-activity relationship that is virus-dependent.

Case Study: Tick-Borne Encephalitis Virus (TBEV)

Research into inhibitors for TBEV, a dangerous flavivirus, provides a clear example of the challenges facing 3'-methyl nucleosides. A study evaluating a series of nucleoside derivatives found that while modifications at the 2'-C position yielded potent TBEV inhibitors, substitutions at the 3'-O position, including 3'-O-methyl nucleosides, led to a complete loss of antiviral activity (EC50 > 50 μM).[10][11] This demonstrates that for the TBEV RNA-dependent RNA polymerase (RdRp), the steric bulk or conformational changes induced by the 3'-methyl group are not tolerated.

Contrasting with 2'-Methyl Nucleosides: The HCV Paradigm

The development of drugs for Hepatitis C Virus (HCV) highlights the dramatic difference a single carbon position can make. The 2'-C-methyl modification has been a hallmark of highly potent HCV NS5B polymerase inhibitors.[12][13][14] The blockbuster drug Sofosbuvir is a prodrug that, once metabolized, forms 2'-deoxy-2'-α-fluoro-β-C-methyluridine-5'-triphosphate, a potent chain terminator of the HCV polymerase.[9] In this context, the 2'-methyl group is well-tolerated and contributes to the inhibitory action, whereas 3'-methyl analogs have not demonstrated comparable success against HCV.

Summary of Antiviral SAR for 3'-Methyl Analogs

The data suggest that for many viral polymerases, the active site is highly constrained around the 3'-position of the sugar.

Nucleoside Analog	Target Virus	Reported Activity (EC50)	Citation
3'-O-Methyluridine	Tick-Borne Encephalitis Virus (TBEV)	> 50 μM (Inactive)	[10]
3'-O-Methylcytidine	Tick-Borne Encephalitis Virus (TBEV)	> 50 μM (Inactive)	[10]
3'-C-Methyluridine	Tick-Borne Encephalitis Virus (TBEV)	Inactive	[1]
3'-C-Methylcytidine	Tick-Borne Encephalitis Virus (TBEV)	Inactive	[1]

Anticancer Applications: A More Promising Avenue

In contrast to the limited success in virology, certain 3'-methyl nucleosides have demonstrated significant potential as anticancer agents.

3'-C-Methyladenosine: Activity in Leukemia and Carcinoma

Early SAR studies revealed that 3'-C-methyladenosine is a potent anticancer agent against a range of human leukemia and carcinoma cell lines, with IC50 values of approximately 18 μM.[1] This activity suggests that certain human DNA or RNA polymerases, or other enzymes involved in nucleic acid metabolism, are susceptible to inhibition by this analog.

Mechanistic Parallels with Cordycepin (3'-Deoxyadenosine)

The activity of 3'-C-methyladenosine can be compared to that of Cordycepin (3'-deoxyadenosine), a natural product derived from the fungus Cordyceps militaris.[15] Cordycepin, which lacks the entire 3'-hydroxyl group, also functions as a chain terminator and has well-documented cytotoxic and anticancer properties.[15][16][17] The similarity in activity between a 3'-deoxy and a 3'-methyl adenosine analog suggests a shared mechanism of action, likely involving the termination of RNA synthesis, as both can lead to premature termination of mRNA synthesis.[15]

Data Summary: Anticancer Activity of 3'-Methyl Nucleosides

Nucleoside Analog	Cell Line Type	Reported Activity (IC50)	Citation
3'-C-Methyladenosine	Human Leukemia & Carcinoma	~18 μM	[1]

Experimental Protocols & Methodologies

General Synthetic Strategy for 3'-O-Methyl Nucleosides

The synthesis of 3'-O-methyl nucleosides often involves the direct methylation of a suitably protected nucleoside precursor. A common challenge is the formation of isomeric mixtures.

Protocol: Synthesis of 3'-O-Methyluridine (Representative)

• Protection: Start with uridine and protect the 5'- and 2'-hydroxyl groups using a suitable protecting group like TBDMS (tert-butyldimethylsilyl) or anhydro intermediates.[18]

• Methylation: Treat the protected uridine with a methylating agent such as diazomethane in the presence of a Lewis acid catalyst like stannous chloride dihydrate.[18] This step often yields a mixture of 2'-O-methyl and 3'-O-methyl isomers.

• Separation: The isomeric mixture is separated using chromatographic techniques, such as ion-exchange or silica gel chromatography, to isolate the desired 3'-O-methyluridine product.[18]

• Deprotection: Remove the protecting groups from the 2'- and 5'-positions using standard deprotection conditions (e.g., TBAF for silyl groups) to yield the final 3'-O-methyluridine.

• Purification & Characterization: The final product is purified by HPLC and characterized by NMR and mass spectrometry to confirm its structure and purity.

In Vitro Antiviral Assay: Cytopathic Effect (CPE) Reduction

This assay is a workhorse for screening compounds for antiviral activity against viruses that cause visible damage to host cells.

Protocol: TBEV CPE Reduction Assay

• Cell Seeding: Seed permissive host cells (e.g., Vero cells) into 96-well plates and allow them to form a confluent monolayer.

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., 3'-O-methylcytidine) in cell culture medium.

• Infection and Treatment: Remove the growth medium from the cells and add the compound dilutions. Subsequently, infect the cells with a known titer of TBEV. Include uninfected, untreated cells (negative control) and infected, untreated cells (positive control).

• Incubation: Incubate the plates for several days until the positive control wells show widespread cytopathic effect (cell rounding, detachment).

• Quantification: Stain the remaining viable cells with a dye such as crystal violet. The amount of dye retained is proportional to the number of living cells.

• Data Analysis: Read the absorbance of each well. Calculate the concentration of the compound that protects 50% of the cells from the viral CPE (EC50). Cytotoxicity (CC50) is determined in parallel on uninfected cells.

Visualization of Key Concepts

Mechanism of Polymerase Inhibition

Caption: A representative workflow for the synthesis of 3'-methyl nucleosides.

SAR Decision Logic

Caption: Logical decision tree for the SAR of 3'-methyl nucleosides.

Challenges and Future Directions

The primary challenge for 3'-methyl nucleosides is their narrow spectrum of activity. The stringent steric requirements of most viral polymerases appear to disfavor this modification, limiting its utility as a broad-spectrum antiviral scaffold.

Future research should focus on several key areas:

• Exploring New Therapeutic Targets: The demonstrated efficacy of 3'-C-methyladenosine against cancer cells suggests that a broader screening against different human polymerases and kinases could uncover new therapeutic applications.

• Prodrug Strategies: As with many nucleoside analogs, bioavailability can be a significant hurdle. Designing prodrugs that mask polar hydroxyl groups can improve cell permeability and pharmacokinetic profiles, potentially enhancing the efficacy of active compounds. *[19] Combination Therapies: 3'-methyl nucleosides could be explored in combination with other therapeutic agents where they might act synergistically to overcome resistance or enhance efficacy.

Conclusion

The structure-activity relationship of 3'-methyl nucleosides is a study in contrasts. The seemingly minor addition of a methyl group at the 3'-position of the sugar ring creates a potent chain terminator, yet its acceptance by target enzymes is highly conditional. While this modification has largely proven unsuccessful for antiviral applications like TBEV, it has shown considerable promise in the anticancer arena with compounds like 3'-C-methyladenosine. This dichotomy underscores a fundamental principle of drug design: success is dictated by the precise topology of the target's active site. For researchers and drug developers, 3'-methyl nucleosides remain an intriguing, if challenging, scaffold that warrants further exploration against a wider array of biological targets.

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• Prhavc, M., et al. (2001). Synthesis of novel 3'-C-methylene thymidine and 5-methyluridine/cytidine H-phosphonates and phosphonamidites for new backbone modification of oligonucleotides. The Journal of Organic Chemistry, 66(8), 2824–2833. [Link]

• Canard, B., et al. (2011). Antimicrobial strategies: inhibition of viral polymerases by 3'-hydroxyl nucleosides. Current Opinion in Pharmacology, 11(5), 445–453. [Link]

• Horwitz, J. P., et al. (1967). Nucleosides. XXI. Synthesis of Some 3'-Substituted 2',3'-Dideoxyribonucleosides of Thymine and 5-Methylcytosine. The Journal of Organic Chemistry, 32(3), 817–818. [Link]

• Clark, J. L., et al. (2008). Antiviral Efficacy upon Administration of a HepDirect Prodrug of 2′-C-Methylcytidine to Hepatitis C Virus-Infected Chimpanzees. Antimicrobial Agents and Chemotherapy, 52(10), 3474–3479. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Methyluridine. PubChem Compound Database. Retrieved from [Link]

• Eyer, L., et al. (2015). Nucleoside analogs as a rich source of antiviral agents active against arthropod-borne flaviviruses. Antiviral Chemistry & Chemotherapy, 24(3-4), 87-99. [Link]

• Wikipedia. (2025). 3-Methyluridine. Retrieved from [Link]

• Wikipedia. (n.d.). Cordycepin. Retrieved from [Link]

• Ohrui, H. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters, 12(4), 514–524. [Link]

• Wnuk, S. F., et al. (1992). Nucleic acid related compounds. 74. Synthesis and biological activity of 2'(and 3')-deoxy-2'(and 3')-methylenenucleoside analogues that function as mechanism-based inhibitors of S-adenosyl-L-homocysteine hydrolase and/or ribonucleotide reductase. Journal of Medicinal Chemistry, 35(12), 2283–2293. [Link]

• Li, N., et al. (2015). Cordycepin induces apoptosis and autophagy in human neuroblastoma SK-N-SH and BE(2)-M17 cells. Oncology Letters, 9(3), 1084–1090. [Link]

• Agris, P. F., et al. (2017). Chemical and Conformational Diversity of Modified Nucleosides Affects tRNA Structure and Function. International Journal of Molecular Sciences, 18(3), 633. [Link]

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• Götte, M., & La Colla, P. (2021). Recapitulating Trafficking of Nucleosides Into the Active Site of Polymerases of RNA Viruses: The Challenge and the Prize. Frontiers in Pharmacology, 12, 792683. [Link]

• Balzarini, J., et al. (1989). Structure-activity relationships of pyrimidine nucleosides as antiviral agents for human immunodeficiency virus type 1 in peripheral blood mononuclear cells. Journal of Medicinal Chemistry, 32(8), 1861–1865. [Link]

• Kochetkov, S. N., & Prassolov, V. S. (2023). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. International Journal of Molecular Sciences, 24(16), 12891. [Link]

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• Zhang, P., et al. (2015). Cordycepin (3'-deoxyadenosine) suppressed HMGA2, Twist1 and ZEB1-dependent melanoma invasion and metastasis by targeting miR-33b. Oncotarget, 6(10), 8236–8252. [Link]

• Baszczyňski, O., et al. (2015). Synthesis, conformational studies, and biological properties of phosphonomethoxyethyl derivatives of nucleobases with a locked conformation via a pyrrolidine ring. Organic & Biomolecular Chemistry, 13(12), 3683–3695. [Link]

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• Wang, G., et al. (2021). Advance of structural modification of nucleosides scaffold. Bioorganic Chemistry, 114, 105120. [Link]

• Julander, J. G., et al. (2010). Efficacy of 2'-C-methylcytidine against yellow fever virus in cell culture and in a hamster model. Antiviral Research, 86(3), 263–269. [Link]

• Götte, M., & La Colla, P. (2021). Recapitulating Trafficking of Nucleosides Into the Active Site of Polymerases of RNA Viruses: The Challenge and the Prize. Frontiers in Pharmacology, 12. [Link]

• Plummer, R., et al. (2024). A phase I open-label, dose-escalation study of NUC-3373, a targeted thymidylate synthase inhibitor, in patients with advanced cancer (NuTide:301). British Journal of Cancer, 130(4), 585–594. [Link]

• Engel, J. D., & Von Hippel, P. H. (1974). Effects of methylation on the stability of nucleic acid conformations. Monomer level. Biochemistry, 13(20), 4143–4158. [Link]

• Fellig, Y. (2012). The Impact of Nucleoside Sugar Modification on Biochemical DNA Transactions. Scholars Repository at Loma Linda University. [Link]

• Cui, J. (2021). Interactions Between Adenosine Receptors and Cordycepin (3'-Deoxyadenosine) from Cordyceps Militaris: Possible Pharmacologic. Journal of Biotechnology and Biomedicine, 4(2), 26-62. [Link]

• Barry, G. D., & McAlpine, S. R. (2016). Hitting a Moving Target: How Does an N-Methyl Group Impact Biological Activity?. ChemMedChem, 11(8), 815–820. [Link]

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• Tlili, C., et al. (2026). Methyl 2-deoxy-3,5-di-O-p-toluoyl-α-d-ribofuranoside: isolation, crystal structure and conformation. Acta Crystallographica Section E: Crystallographic Communications, 82(Pt 2), 260–265. [Link]

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physical and chemical properties of 3'-Deoxy-3'-alpha-C-methyluridine

The following is an in-depth technical guide on 3'-Deoxy-3'-alpha-C-methyluridine , designed for researchers and drug development professionals.

Physicochemical Characterization, Synthesis, and Biological Applications

Part 1: Executive Summary

3'-Deoxy-3'-alpha-C-methyluridine (CAS: 444020-64-8) is a synthetic nucleoside analogue derived from uridine. Structurally, it is characterized by the replacement of the 3'-hydroxyl group of the ribose sugar with a hydrogen atom (3'-deoxy) and the addition of a methyl group at the same position in the alpha (

) configuration.

This molecule belongs to the class of branched-chain nucleosides , which are critical in the development of antiviral therapeutics (e.g., HCV, HBV) and anticancer agents. Its primary mechanism of action in biological systems is hypothesized to be obligate chain termination of viral RNA/DNA synthesis, provided it can be metabolically activated to its triphosphate form.

Part 2: Chemical Identity & Structural Analysis

Nomenclature and Identification

Property	Detail
IUPAC Name	1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
Common Name	3'-Deoxy-3'-alpha-C-methyluridine
CAS Number	444020-64-8
Molecular Formula
Molecular Weight	242.23 g/mol
SMILES	C[C@]1(H)O[C@H]1N2C=CC(=O)NC2=O

Structural Conformation

The introduction of a methyl group at the C3' position of the furanose ring imposes significant steric constraints on the sugar pucker.

• Sugar Pucker: Unlike natural uridine (which exists in dynamic equilibrium between North (C3'-endo) and South (C2'-endo) conformations), the 3'-

  -methyl group typically biases the sugar towards the North (C3'-endo) conformation to minimize steric clashes with the base and the 5'-hydroxymethyl group.

• Stereochemistry: The "alpha" designation indicates the methyl group is oriented trans to the nucleobase (assuming a

  -glycosidic linkage) and trans to the C5' group, projecting into the "down" face of the sugar ring.

Part 3: Physical & Chemical Properties

Physicochemical Data

Property	Value / Description	Note
Physical State	Solid (Crystalline powder)	Hygroscopic nature possible.
Color	White to off-white
Melting Point	185–190 °C (Decomposes)	Estimated range for nucleoside analogs of this class.
Solubility	DMSO (>20 mg/mL), Methanol, DMF.	Moderate solubility in water; sparingly soluble in ethanol.
LogP (Predicted)	-1.2 ± 0.3	More lipophilic than Uridine (LogP ~ -1.9) due to the methyl group.[1][2]
pKa	~9.2 (Uracil -H)	The sugar modification has negligible effect on base acidity.
UV Absorption	nm (pH 7)	Characteristic of the uracil chromophore.

Chemical Stability & Reactivity

• Hydrolytic Stability: The N-glycosidic bond is stable under neutral and physiological pH. However, prolonged exposure to strong acids (pH < 1) may lead to depurination/depyrimidination.

• Phosphorylation Potential: The primary 5'-OH is chemically accessible for phosphorylation. However, the 3'-methyl group may sterically hinder the approach of kinases (e.g., Uridine-Cytidine Kinase), which is a common bottleneck in the bio-activation of this class of prodrugs.

• Deoxygenation Resistance: Unlike ribo-nucleosides, the C3' position is already reduced (deoxy), making it resistant to further oxidative cleavage at this site.

Part 4: Synthesis & Production Protocols

The synthesis of 3'-deoxy-3'-C-methyl nucleosides is complex due to the need for stereoselective alkylation. The following protocol is based on the methodology established for branched-chain nucleosides (e.g., Aljarah et al., 2008).

Synthetic Pathway (General Workflow)

• Starting Material: 1,2:5,6-Di-O-isopropylidene-

  -D-allofuranose or a protected Uridine derivative.

• Oxidation: Oxidation of the C3-OH to a ketone (using Dess-Martin Periodinane or Swern oxidation).

• Alkylation: Stereoselective addition of a methyl group (using

  or ) to form the 3'-C-methyl-3'-hydroxy intermediate.

• Deoxygenation: Removal of the tertiary 3'-OH group. This is the critical step, often achieved via the Barton-McCombie reaction (radical deoxygenation of a thionocarbonate derivative).

• Deprotection: Removal of protecting groups to yield the final nucleoside.

Visualization of Synthetic Logic

The following diagram illustrates the critical decision points in the synthesis, focusing on the stereochemical control.

Caption: Synthetic route emphasizing the radical deoxygenation step required to install the 3'-deoxy-3'-methyl motif.

Part 5: Biological Applications & Mechanism

Mechanism of Action: Chain Termination

3'-Deoxy-3'-alpha-C-methyluridine acts as a nucleoside antimetabolite.

• Cellular Uptake: Enters the cell via nucleoside transporters (ENTs/CNTs).

• Phosphorylation: Must be sequentially phosphorylated by host kinases to the triphosphate form (

  ).

• Incorporation: The viral RNA-dependent RNA polymerase (RdRp) incorporates the NTP into the growing viral RNA chain.

• Termination: Due to the lack of a 3'-OH group, the phosphodiester bond cannot be formed with the next incoming nucleotide, causing immediate chain termination.

Antiviral Efficacy & Limitations

While structurally promising, studies (Aljarah et al., 2008) have indicated that 3'-deoxy-3'-C-methyl uridine derivatives often show low antiviral potency in cell culture.

• Causality: The primary failure mode is often poor phosphorylation efficiency . The steric bulk of the 3'-methyl group can prevent the first kinase (e.g., Uridine Kinase) from binding the substrate effectively.

• ProTide Strategy: To overcome this, modern drug design often utilizes ProTide technology (phosphoramidate prodrugs) to bypass the first phosphorylation step, delivering the monophosphate directly into the cell.

Part 6: Analytical Identification Protocols

To validate the identity of 3'-Deoxy-3'-alpha-C-methyluridine, the following spectral characteristics must be observed.

Proton NMR ( -NMR) in

• C3'-Methyl: A distinct doublet (or singlet depending on resolution) in the upfield region (

  1.1–1.3 ppm).

• H1' (Anomeric): A doublet around

  5.8–6.0 ppm. The coupling constant ( ) indicates the sugar pucker.

• H5/H6 (Uracil): Characteristic doublets at

  5.6 ppm and 7.8 ppm, respectively.

Mass Spectrometry (ESI-MS)

• Positive Mode (

  ): 243.2

• Sodium Adduct (

  ): 265.2

• Fragmentation: Loss of the base (uracil, mass 112) is a common fragmentation pathway, leaving the modified sugar moiety.

Part 7: References

• Aljarah, M., et al. (2008). "Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives."[2][3] Bioorganic & Medicinal Chemistry, 16(15), 7436-7442.[2]

• ChemicalBook. "3'-Deoxy-3'-alpha-C-methyluridine Product Entry (CAS 444020-64-8)."

• PubChem. "3-Methyluridine (Related Isomer Data for Comparison)." National Library of Medicine.

• Eldrup, A. B., et al. (2004). "Structure-Activity Relationship of Purine Ribonucleosides for Inhibition of Hepatitis C Virus RNA-Dependent RNA Polymerase." Journal of Medicinal Chemistry, 47(9), 2283–2295. (Context on 2'-C-methyl vs 3'-C-methyl activity).

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An In-depth Technical Guide for the Initial Toxicity Assessment of 3'-Deoxy-3'-alpha-C-methyluridine in Cell Lines

Introduction

Nucleoside analogs represent a cornerstone of antiviral and anticancer chemotherapy.[1][2] Their structural similarity to natural nucleosides allows them to interfere with nucleic acid synthesis and other vital cellular processes.[3] 3'-Deoxy-3'-alpha-C-methyluridine is a modified uridine with potential therapeutic applications, such as the inhibition of viral RNA synthesis. However, like many nucleoside analogs, its development is contingent on a thorough evaluation of its safety profile. A primary concern with this class of compounds is off-target cytotoxicity, which can manifest as bone marrow suppression, neurotoxicity, or mitochondrial dysfunction.[3][4]

This guide provides a comprehensive framework for the initial in vitro toxicity assessment of 3'-Deoxy-3'-alpha-C-methyluridine. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for a robust and self-validating toxicological evaluation. Our approach is multi-tiered, beginning with a broad assessment of cytotoxicity and progressively delving into the potential mechanisms of cell death.

Part 1: Strategic Selection of Cell Lines

The choice of cell lines is a critical first step in any in vitro toxicity study.[5] A well-considered panel of cell lines can provide insights into potential tissue-specific toxicities and the therapeutic index of the compound.

For the initial assessment of 3'-Deoxy-3'-alpha-C-methyluridine, we recommend a panel that includes:

• A rapidly proliferating cancer cell line: To assess general cytotoxic and cytostatic effects. Examples include:

  • HeLa (cervical cancer): A robust and widely used cell line.

  • MCF-7 (breast cancer): A well-characterized epithelial cell line.

  • A549 (lung adenocarcinoma): Another commonly used cancer cell line for initial cytotoxicity screening.[6]

• A non-cancerous, metabolically active cell line: To evaluate potential toxicity to normal, healthy cells. Examples include:

  • HEK293 (human embryonic kidney cells): While not specific to a particular organ system for this compound, they are easy to culture and provide a baseline for general cytotoxicity.[7]

  • HepG2 (human hepatocellular carcinoma): This cell line is often used to assess potential hepatotoxicity as the liver is a primary site of drug metabolism.[7][8]

• A cell line sensitive to mitochondrial toxins: Given that mitochondrial toxicity is a known concern for nucleoside analogs, including a cell line that is particularly reliant on mitochondrial respiration can be informative.[2][4]

  • H9c2 (rat myoblast): These cells are often used to screen for cardiotoxicity and are sensitive to mitochondrial dysfunction.[5]

This selection provides a balance between assessing general toxicity and investigating a key, compound class-specific mechanism of toxicity.

Part 2: A Multi-Tiered Approach to In Vitro Toxicity Assessment

Our experimental workflow is designed to provide a comprehensive picture of the potential toxicity of 3'-Deoxy-3'-alpha-C-methyluridine, from broad cytotoxicity to the specific mechanisms of cell death.

Caption: A multi-tiered workflow for the initial toxicity assessment of 3'-Deoxy-3'-alpha-C-methyluridine.

Tier 1: General Cytotoxicity Screening

The initial tier aims to determine the concentration-dependent effects of 3'-Deoxy-3'-alpha-C-methyluridine on cell viability and membrane integrity.

2.1. MTT Assay for Metabolic Activity

The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[9] This assay provides a quantitative measure of cell viability and is a reliable indicator of cytotoxicity.[6]

Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 × 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat cells with a range of concentrations of 3'-Deoxy-3'-alpha-C-methyluridine (e.g., 0.1 µM to 100 µM) for 24 and 48 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

2.2. LDH Release Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay quantifies the release of LDH, a cytosolic enzyme, into the culture medium upon cell membrane damage.[10][11] This assay is a marker of cytotoxicity, particularly necrosis.[12]

Protocol: LDH Release Assay

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant.

• LDH Reaction: In a new 96-well plate, mix the supernatant with the LDH reaction mixture according to the manufacturer's instructions.[13] This typically involves the reduction of a tetrazolium salt to a colored formazan product.[14]

• Absorbance Measurement: After a 30-minute incubation at room temperature, measure the absorbance at 490 nm.[13]

• Controls: Include a positive control (cells lysed with a detergent) and a negative control (untreated cells).[14]

Tier 2: Mechanistic Investigation of Cell Death

If significant cytotoxicity is observed in Tier 1, the next step is to elucidate the mechanism of cell death.

2.3. Caspase-3/7 Activation Assay for Apoptosis

Caspases are a family of proteases that play a central role in the execution of apoptosis.[15] The Caspase-Glo® 3/7 assay is a luminescent assay that measures the activity of caspase-3 and -7, key executioner caspases.[16]

Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the test compound as previously described.

• Reagent Addition: Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.[17]

• Incubation: Incubate at room temperature for 1-3 hours.[17]

• Luminescence Measurement: Measure luminescence using a plate-reading luminometer.[18]

2.4. Annexin V/Propidium Iodide (PI) Staining for Apoptosis and Necrosis

This flow cytometry-based assay distinguishes between different stages of cell death.[19] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis.[20] Propidium iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, indicating late apoptosis or necrosis.[19]

Protocol: Annexin V/PI Staining

• Cell Seeding and Treatment: Treat cells in 6-well plates with the test compound.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add fluorescently labeled Annexin V and PI according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The results will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Caption: Potential cell death pathways induced by 3'-Deoxy-3'-alpha-C-methyluridine.

Tier 3: Mitochondrial Toxicity Assessment

Given the known mitochondrial toxicity of many nucleoside analogs, it is crucial to investigate this potential liability.[2][4]

2.5. Mitochondrial DNA (mtDNA) Content Assay

Inhibition of mitochondrial DNA polymerase can lead to mtDNA depletion, a hallmark of nucleoside analog-induced mitochondrial toxicity.[21] This can be assessed by quantitative PCR (qPCR).

Protocol: mtDNA Content Assay

• Cell Treatment and DNA Extraction: Treat cells with the test compound for an extended period (e.g., 7-10 days).[21] Extract total DNA from the cells.

• qPCR: Perform qPCR using primers specific for a mitochondrial gene (e.g., COXII) and a nuclear gene (e.g., B2M) as a reference.

• Data Analysis: Calculate the relative amount of mtDNA compared to nuclear DNA. A significant decrease in the mtDNA/nDNA ratio in treated cells compared to controls indicates mitochondrial toxicity.

Part 3: Data Analysis and Interpretation

Quantitative Data Summary

All quantitative data should be presented in a clear and concise manner to facilitate comparison and interpretation.

Assay	Endpoint Measured	Expected Outcome if Toxic
MTT Assay	Metabolic Activity	Decreased absorbance at 570 nm
LDH Release Assay	Cell Membrane Integrity	Increased absorbance at 490 nm
Caspase-3/7 Assay	Apoptosis Induction	Increased luminescence
Annexin V/PI Staining	Apoptosis vs. Necrosis	Increased percentage of Annexin V+ and/or PI+ cells
mtDNA Content Assay	Mitochondrial DNA Depletion	Decreased mtDNA/nDNA ratio

IC50 Determination

For the MTT and LDH assays, the half-maximal inhibitory concentration (IC50) should be calculated to quantify the potency of the compound's cytotoxicity. This is typically done by fitting the dose-response data to a sigmoidal curve.

Conclusion

This in-depth technical guide provides a robust and scientifically sound framework for the initial toxicity assessment of 3'-Deoxy-3'-alpha-C-methyluridine in cell lines. By employing a multi-tiered approach that progresses from general cytotoxicity to mechanistic investigations, researchers can gain a comprehensive understanding of the compound's safety profile. The inclusion of assays for mitochondrial toxicity addresses a key liability for this class of compounds. The detailed protocols and the rationale behind the experimental choices will enable drug development professionals to generate reliable and interpretable data, crucial for making informed decisions in the preclinical development of novel nucleoside analogs.

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historical perspective on the development of 3'-modified nucleosides

Topic: Historical Perspective on the Development of 3'-Modified Nucleosides Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

From Obligate Terminators to Reversible Genomic Tools

Executive Summary

The 3'-hydroxyl group of the ribose ring is the definitive "gatekeeper" of nucleic acid polymerization. Its presence allows phosphodiester bond formation; its absence or modification dictates the cessation or modulation of genetic elongation.[1] This guide traces the evolution of 3'-modified nucleosides from their discovery as natural antibiotics to their pivotal role in the HIV/AIDS crisis and their current status as the chemical engine behind Next-Generation Sequencing (NGS). We analyze the structure-activity relationships (SAR) that transform these molecules from simple chain terminators into complex, reversible molecular tools.

The Foundation: Natural Occurrence & Obligate Termination

The Cordycepin Discovery (1950)

The history of 3'-modification begins not in a synthetic lab, but in nature. Cordycepin (3'-deoxyadenosine) , isolated from the fungus Cordyceps militaris in 1950, was the first nucleoside antibiotic discovered.[2][3][4]

• Mechanism of Action: Cordycepin acts as an obligate chain terminator . Intracellular kinases phosphorylate it to its triphosphate form (3'-dATP). RNA polymerases incorporate it into growing RNA chains. However, because the 3'-position lacks a hydroxyl group (replaced by a hydrogen), the nucleophilic attack required to attach the next nucleotide cannot occur.[1][5]

• Significance: This established the paradigm that the 3'-position is the "Achilles' heel" of polymerase activity, a concept that would later underpin antiviral therapy and DNA sequencing.

Figure 1: The logic of obligate chain termination. The absence of the 3'-nucleophile prevents the formation of the phosphodiester backbone.[1][6]

The Antiviral Revolution: The AZT Era

3'-Azido-3'-deoxythymidine (AZT)

Synthesized in 1964 by Jerome Horwitz as a potential anticancer agent, AZT failed in oncology but was resurrected in the 1980s as the first drug for HIV.

• Chemical Logic: The azido group (

  ) at the 3' position is a bioisostere for the hydroxyl group in terms of size and electronegativity, allowing the molecule to be recognized by kinases and polymerases.

• Selectivity: HIV Reverse Transcriptase (RT) has a lower fidelity than human DNA polymerases. It readily incorporates AZT-TP, leading to viral DNA chain termination. Human mitochondrial DNA polymerase is also affected, leading to toxicity, but nuclear polymerases largely exclude it.

• Conformational Impact: The 3'-azido group influences the sugar pucker. While natural thymidine exists in equilibrium, AZT favors a specific conformation (often C3'-endo/North) that mimics the transition state bound by RT.

Comparative Data: Natural vs. Modified[8]

Parameter	Thymidine (Natural)	AZT (3'-Azido)	ddC (2',3'-Dideoxy)
3' Substituent	Hydroxyl (-OH)	Azido (-N3)	Hydrogen (-H)
Electronic Effect	Electron Donor	Electron Withdrawing	Neutral
Sugar Pucker	C2'-endo (South)	Mixed / C3'-endo bias	Flexible
Primary Utility	DNA Synthesis	HIV Therapy	HIV Therapy / Sequencing

The Genomic Era: From Sanger to NGS

The development of DNA sequencing technologies tracks perfectly with the evolution of 3'-chemistry.

Sanger Sequencing: Permanent Termination

Frederick Sanger's method (1977) utilized 2',3'-dideoxynucleotides (ddNTPs) . These are "blind" terminators. Once incorporated, the strand is dead. This required four separate reactions (or four dyes) and capillary electrophoresis to resolve fragments by size.

Illumina/Solexa: Reversible Termination

The leap to Next-Generation Sequencing (NGS) required a terminator that could be reversed . The solution was the 3'-O-azidomethyl group.[7][8][9]

• Incorporation: The polymerase incorporates a nucleotide with a 3'-O-azidomethyl block and a cleavable fluorophore.

• Imaging: The block prevents further addition; the machine images the fluorescence.

• Cleavage: A chemical agent (TCEP - Tris(2-carboxyethyl)phosphine) cleaves the azide group and the fluorophore, restoring the natural 3'-OH.

• Cycle: The cycle repeats.

Why Azidomethyl? It is small enough to be tolerated by engineered polymerases (steric gating) but stable enough to prevent "leakage" (unwanted extension) until chemically cleaved.

Figure 2: The Reversible Terminator Cycle. The 3'-O-azidomethyl group acts as a temporary pause button, allowing base-by-base imaging.

Experimental Protocol: Synthesis of AZT

Methodology: Synthesis of 3'-Azido-3'-deoxythymidine via 2,3'-Anhydro Intermediate. Rationale: This route is historically significant and chemically elegant. Direct displacement of the 3'-OH is difficult due to steric hindrance and electronic repulsion. The "anhydro" route utilizes intramolecular attack to invert the stereochemistry twice, resulting in net retention of the configuration (relative to thymidine) but with an azide substitution.

Reagents Required[7][12][13]

• Thymidine[6][10][11][12]

• Trityl Chloride (TrCl)

• Methanesulfonyl Chloride (MsCl)

• Sodium Azide (

  )

• Sodium Hydroxide (NaOH)

Step-by-Step Workflow

• 5'-Protection:

  • React Thymidine with Trityl Chloride in pyridine.

  • Mechanism:[2][3][5][6][13][11][14][15] Bulky TrCl selectively protects the primary 5'-OH, leaving the secondary 3'-OH free.[6]

  • Validation: TLC shows disappearance of polar starting material.

• 3'-Activation (Mesylation):

  • Treat 5'-Tr-Thymidine with MsCl in pyridine at 0°C.

  • Result: Formation of 3'-O-mesyl derivative (excellent leaving group).

• Formation of 2,3'-Anhydro Moiety:

  • Reflux the mesylate in ethanol with NaOH (or DBU).

  • Mechanism:[2][3][5][6][13][11][14][15] The carbonyl oxygen at C2 of the base attacks the C3' position of the sugar, displacing the mesylate.

  • Stereochemistry: This inverts the configuration at C3' (forming a lyxo-configured bridged system).

• Azide Displacement (Ring Opening):

  • Treat the 2,3'-anhydro intermediate with

    in DMF at elevated temperature (100°C+).

  • Mechanism:[2][3][5][6][13][11][14][15] The azide ion (

    ) acts as a nucleophile, attacking C3'. This opens the anhydro ring.[6]

  • Stereochemistry: This second attack inverts the C3' center again, returning it to the original erythro (down) configuration found in thymidine.

• Deprotection:

  • Remove the 5'-Trityl group using 80% acetic acid.

  • Final Product: 3'-Azido-3'-deoxythymidine (AZT).[10][11][12][16][17]

Modern Perspectives: Conformational Locking

Beyond simple termination, modern drug design uses 3'-modifications to "lock" sugar conformations.

• The Fluorine Effect: Fluorine is highly electronegative.[18] A 3'-fluoro substitution prefers an axial orientation to minimize dipole interactions (gauche effect).

• North vs. South:

  • North (C3'-endo): Preferred by A-form RNA helices. 3'-F (axial) can stabilize this.

  • South (C2'-endo): Preferred by B-form DNA.

• Therapeutic Application: In Hepatitis C (HCV) drugs like Sofosbuvir (though modified at 2'), the principle of conformational locking is critical. 3'-deoxy-3'-fluoroadenosine is currently under investigation for tick-borne encephalitis virus (TBEV), utilizing this "locked" geometry to inhibit viral polymerase while evading excision mechanisms.

References

• Cunningham, K. G., et al. (1950).[4] Cordycepin, a metabolic product from cultures of Cordyceps militaris.[2][3] Nature. Link

• Horwitz, J. P., et al. (1964). Nucleosides.[1][4][5][6][8][11][14][16][19] V. The Synthesis of 3'-Azido-3'-deoxythymidine. Journal of Organic Chemistry. Link

• Sanger, F., et al. (1977). DNA sequencing with chain-terminating inhibitors. PNAS. Link

• Bentley, D. R., et al. (2008). Accurate whole human genome sequencing using reversible terminator chemistry. Nature. Link

• Eyer, L., et al. (2018). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy. Link

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Introduction: The Significance of 3'-C-Methyl Modification in Nucleoside Drug Design

An In-depth Technical Guide to the Synthesis of 2',3'-Dideoxy-3'-C-methyl Nucleoside Analogues

The strategic modification of the sugar moiety in nucleoside analogues has been a cornerstone of antiviral drug discovery for decades. Among these modifications, the synthesis of 2',3'-dideoxy-3'-C-methyl nucleosides represents a critical area of research. These compounds are designed as chain terminators of viral polymerases, a mechanism central to the action of many successful antiviral drugs. The absence of the 3'-hydroxyl group, replaced by a sterically demanding methyl group, ensures that once incorporated into a growing viral DNA or RNA chain, further elongation is impossible. This definitive chain termination makes them potent inhibitors of viral replication, particularly for retroviruses like HIV.[1]

The initial exploration into 3'-modified nucleosides revealed that analogues like 3'-C-methyladenosine demonstrated significant anticancer activity against various human leukemia and carcinoma cell lines.[1] This dual potential as both antiviral and anticancer agents underscores the therapeutic importance of this structural class.

However, the synthesis of these molecules is not trivial. The core chemical challenges lie in the stereocontrolled introduction of the methyl group at the C3' position and the subsequent deoxygenation at both the C2' and C3' positions, all while maintaining the crucial β-configuration of the glycosidic bond. This guide provides a comprehensive overview of the primary synthetic strategies, delves into the causality behind experimental choices, and presents detailed protocols for researchers in the field.

Part 1: Core Synthetic Strategies: A Tale of Two Approaches

The synthesis of 2',3'-dideoxy-3'-C-methyl nucleosides is primarily achieved through two divergent strategies: the modification of a pre-existing nucleoside scaffold (a linear approach) and the coupling of a pre-functionalized sugar with a nucleobase (a convergent approach).

Linear Synthesis: Modification of Intact Ribonucleosides

This approach leverages the readily available and stereochemically defined chiral pool of natural ribonucleosides. The synthesis involves a sequence of transformations on the sugar ring.

Conceptual Workflow:

The general pathway begins with the protection of functional groups, followed by oxidation of the 3'-hydroxyl, introduction of the methyl group, and finally, deoxygenation.

Caption: Linear synthesis workflow starting from a natural ribonucleoside.

Expertise in Action: Causality and Protocol Validation

• Protection Strategy: The 5'-hydroxyl is typically protected with a bulky silyl ether, such as tert-butyldimethylsilyl (TBS), which is stable to the conditions of oxidation and methylation but can be selectively removed later.[2] The exocyclic amino groups of purine and pyrimidine bases are also protected (e.g., with a benzoyl group) to prevent side reactions.

• Introduction of the 3'-C-Methyl Group: The key intermediate is a 3'-ketonucleoside, formed by oxidation of the 3'-hydroxyl group. The stereoselective addition of a methyl group is paramount. Using organometallic reagents like methylmagnesium bromide (a Grignard reagent) or methyllithium on the 3'-keto intermediate introduces the desired C-methyl group. The stereochemical outcome of this addition is influenced by the steric environment created by the C2' and C4' substituents, often favoring the desired ribo configuration.

• The Deoxygenation Challenge: Removing the hydroxyl groups at C2' and C3' is the defining step. A robust and field-proven method is the Barton-McCombie radical deoxygenation .[2] This involves converting the hydroxyl groups into thiocarbonyl derivatives, typically xanthates. Treatment with a radical initiator (like AIBN) and a radical source (historically tributyltin hydride, Bu3SnH) generates the dideoxy product.

  • Trustworthiness through Innovation: Due to the toxicity of tin-based reagents, modern protocols have been developed using environmentally friendlier and less toxic alternatives like tris(trimethylsilyl)silane (TTMSS or (Me3Si)3SiH) as the hydrogen atom donor.[2] This shift not only improves safety but also simplifies purification.

A specific example is the synthesis of 2',3'-dideoxy-3'-C-methyl nucleosides via radical deoxygenation of their 3'-deoxy-3'-C-methyl parent ribonucleosides, demonstrating the feasibility of this approach for various natural nucleic acid bases.[3]

Convergent Synthesis: Glycosylation of a Modified Sugar

The convergent strategy offers greater flexibility, allowing for the late-stage introduction of various nucleobases, including modified or unnatural ones. The core of this method is the independent synthesis of the 2,3-dideoxy-3-C-methyl sugar moiety, which is then coupled with the base.

Conceptual Workflow:

Caption: Convergent synthesis via glycosylation of a pre-built sugar.

Expertise in Action: The Vorbrüggen Glycosylation

The most common method for the crucial coupling step is the silyl-Hilbert-Johnson (Vorbrüggen) reaction .[4]

• Mechanism and Rationale: This reaction involves coupling a silylated heterocyclic base (which enhances its nucleophilicity and solubility) with an electrophilic sugar derivative (often a 1-O-acetyl or 1-chloro sugar) in the presence of a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf).[4]

• Stereochemical Control: In typical ribonucleoside synthesis, a C2'-acyl protecting group provides neighboring group participation, ensuring the formation of the desired β-anomer. However, in the synthesis of 2',3'-dideoxy analogues, this C2' directing group is absent. Therefore, achieving high β-selectivity can be challenging and often results in a mixture of α and β anomers that require careful chromatographic separation. The choice of solvent and Lewis acid can significantly influence the anomeric ratio.

One documented synthesis starts from 3-deoxy-3-C-(hydroxymethyl)-1,2;5,6-di-O-isopropylidene-α-D-allofuranose to prepare a versatile glycosylating agent, which is then condensed with silylated N6-benzoyladenine using tin(IV) chloride as the Lewis acid to yield the N9-β-nucleoside.[5][6]

Part 2: Key Experimental Protocols and Data

To ensure reproducibility and practical application, this section provides detailed, validated protocols for critical steps in the synthesis.

Protocol 1: Barton-McCombie Deoxygenation using TTMSS

This protocol is adapted from sustainable methods for synthesizing 2',3'-dideoxynucleoside derivatives.[2][7]

Objective: To perform a radical-mediated deoxygenation of a ribonucleoside 2',3'-bisxanthate to yield a 2',3'-didehydro-2',3'-dideoxynucleoside intermediate.

Step-by-Step Methodology:

• Reactant Preparation: Dissolve the protected ribonucleoside 2',3'-bisxanthate (1.0 eq) in anhydrous acetonitrile (MeCN) under an inert argon atmosphere.

• Initiator Addition: Add 1,1'-azobis(cyclohexanecarbonitrile) (ACHN, 0.2 eq) to the solution. Note: ACHN is a safer alternative to AIBN.

• Radical Mediator Addition: Add tris(trimethylsilyl)silane ((Me3Si)3SiH, 3.0 eq) to the reaction mixture.

• Reaction Execution: Heat the mixture to reflux (approx. 82°C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-6 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Purification: Purify the resulting crude product (the 2',3'-unsaturated nucleoside) by silica gel column chromatography.

Protocol 2: Vorbrüggen Glycosylation for β-Nucleoside Synthesis

This protocol is a generalized procedure based on standard methods for nucleoside synthesis.[4]

Objective: To couple a protected, activated sugar with a silylated nucleobase.

Step-by-Step Methodology:

• Base Silylation: Suspend the dry nucleobase (e.g., N6-benzoyladenine, 1.2 eq) in anhydrous acetonitrile. Add N,O-bis(trimethylsilyl)acetamide (BSA) and heat the mixture until a clear solution is obtained. Cool to room temperature.

• Sugar Preparation: In a separate flask under an argon atmosphere, dissolve the 1-O-acetyl-2,3-dideoxy-3-C-methyl-5-O-protected-ribofuranose (1.0 eq) in anhydrous acetonitrile.

• Coupling Reaction: Add the silylated base solution to the sugar solution via cannula. Cool the mixture to 0°C.

• Lewis Acid Addition: Slowly add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 eq) to the reaction mixture.

• Reaction Execution: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the sugar component.

• Quenching and Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO3). Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel chromatography to separate the α and β anomers.

Quantitative Data Summary

The efficiency of these synthetic routes can vary significantly based on the substrate and specific conditions used. The following table summarizes typical yields for key transformations found in the literature.

Transformation Step	Reagents & Conditions	Substrate Example	Typical Yield	Reference
5'-O-TBS Protection	TBSCl, imidazole, DMF	Uridine	>95%	[2][7]
Radical Deoxygenation	(Me3Si)3SiH, ACHN, MeCN	Thymidine bisxanthate	70-85%	[2][7]
Reductive Elimination	Sodium naphthalenide, THF	Purine 2',3'-dimesylates	40-60% (overall)	[8][9]
Glycosylation	SnCl4, silylated base	1,2-di-O-acetyl-3-deoxy-3-C-methyl-ribofuranose	~50-60% (β-anomer)	[5][6]

Conclusion and Future Directions

The synthesis of 2',3'-dideoxy-3'-C-methyl nucleoside analogues remains a field of high relevance for the development of novel therapeutics. While both linear and convergent strategies have proven effective, the choice of route depends on the specific goals of the research program. The linear approach is often more direct for synthesizing analogues of common nucleosides, whereas the convergent approach provides the flexibility needed for extensive structure-activity relationship (SAR) studies.

Future research will likely focus on refining these synthetic routes to be more efficient, stereoselective, and environmentally sustainable. The development of catalytic asymmetric methods for the introduction of the 3'-C-methyl group and the continued replacement of hazardous reagents, such as tin hydrides, with greener alternatives will be critical advancements in the field.[2] The ultimate goal remains the creation of a robust and versatile synthetic platform to generate novel nucleoside analogues for evaluation against a wide range of viral and cancerous targets.

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• Chirakul, P., & Sigurdsson, S. T. (2003). Stereospecific syntheses of 3'-deuterated pyrimidine nucleosides and their site-specific incorporation into DNA. Organic Letters, 5(6), 917-9. Available at: [Link]

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• Boutureira, O., et al. (2025). Synthesis of C-Nucleosides. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Cell-Based Framework for Evaluating the Antiviral Efficacy of 3'-Deoxy-3'-alpha-C-methyluridine

Abstract

Nucleoside analogs represent a cornerstone of antiviral chemotherapy, primarily by targeting the viral replication machinery. The compound 3'-Deoxy-3'-alpha-C-methyluridine belongs to a class of modified ribonucleosides, which, upon intracellular phosphorylation, are designed to act as inhibitors of viral RNA-dependent RNA polymerase (RdRp).[1][2][3] This mechanism involves their incorporation into the growing viral RNA chain, leading to premature termination and halting viral replication.[1][2] This application note provides a comprehensive, self-validating framework for determining the in vitro antiviral efficacy and cytotoxicity of 3'-Deoxy-3'-alpha-C-methyluridine. We present detailed protocols for cytotoxicity assessment via the MTT assay and for antiviral activity evaluation using both Cytopathic Effect (CPE) Inhibition and Plaque Reduction Assays, the latter being the gold standard for quantifying lytic virus infectivity.[4][5][6] The ultimate goal is to derive the Selectivity Index (SI), a critical parameter that defines the therapeutic window of a potential antiviral agent.

Scientific Principle: Balancing Efficacy and Safety

The successful development of an antiviral drug hinges on its ability to inhibit viral replication at concentrations that are non-toxic to the host cell.[7] Therefore, any cell-based antiviral screen must be a two-part system:

• Cytotoxicity Assessment: First, we must determine the concentration range over which the compound is well-tolerated by the host cells. This yields the 50% cytotoxic concentration (CC50), the concentration at which 50% of the cells are killed.

• Antiviral Efficacy Assessment: Next, within the non-toxic concentration range, we measure the compound's ability to inhibit viral replication. This provides the 50% effective concentration (EC50), the concentration that inhibits 50% of the viral activity.

The ratio of these two values (CC50/EC50) gives the Selectivity Index (SI) . A high SI value is desirable, as it indicates that the compound is effective against the virus at concentrations far below those that would harm the host cell.

Proposed Mechanism of Action

3'-Deoxy-3'-alpha-C-methyluridine is a nucleoside analog that, once inside a cell, is converted by host cell kinases into its active triphosphate form. This active metabolite mimics the natural uridine triphosphate and is recognized by the viral RNA-dependent RNA polymerase (RdRp). However, the modification at the 3' position prevents the formation of the next phosphodiester bond, thereby terminating the elongation of the viral RNA chain.[1][2]

Caption: Proposed mechanism of 3'-Deoxy-3'-alpha-C-methyluridine.

Protocol I: Cytotoxicity Assessment (MTT Assay)

This protocol determines the concentration range of the compound that is non-toxic to the host cells, which is essential for differentiating true antiviral effects from general cytotoxicity.[4] The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[8]

Workflow for Cytotoxicity (CC50) Determination

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology

• Cell Seeding: Seed a suitable host cell line (e.g., Vero E6, A549, Huh-7, depending on the target virus) into a 96-well microtiter plate at a density that will result in 80-90% confluency after 24 hours. Incubate at 37°C with 5% CO2.

• Compound Preparation: Prepare a 2-fold serial dilution of 3'-Deoxy-3'-alpha-C-methyluridine in cell culture medium. The highest concentration should be chosen based on solubility and preliminary estimates, while the lowest should be in the low nanomolar range.

• Treatment: After 24 hours, remove the medium from the cells and add 100 µL of the prepared compound dilutions to the wells in triplicate or quadruplicate.

  • Controls: Include "cells only" wells with medium but no compound (100% viability control) and "medium only" wells (background control).

• Incubation: Incubate the plate for a period that mirrors the duration of the antiviral assay (typically 48-72 hours) at 37°C with 5% CO2.

• MTT Addition: Carefully remove the medium and add 100 µL of fresh medium plus 10 µL of MTT solution (5 mg/mL in PBS) to each well.[9] Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Aspirate the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the formazan crystals.[4] Mix gently by pipetting or shaking.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Analysis:

  • Subtract the average absorbance of the "medium only" wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the "cells only" control: % Viability = (Absorbance_Treated / Absorbance_Control) * 100

  • Plot the viability against the log of the drug concentration and use non-linear regression (sigmoidal dose-response curve) to determine the CC50 value.

Example Data Presentation: Cytotoxicity

Compound Conc. (µM)	Mean Absorbance (570 nm)	% Cell Viability
0 (Cell Control)	1.250	100%
0.1	1.245	99.6%
1	1.230	98.4%
10	1.150	92.0%
50	0.875	70.0%
100	0.610	48.8%
200	0.350	28.0%
500	0.110	8.8%

Result: From this data, the CC50 would be calculated to be approximately 105 µM .

Protocol II: Antiviral Efficacy Assessment

Two common methods are presented. The CPE inhibition assay is suitable for high-throughput screening, while the plaque reduction assay is the gold standard for confirmation.[10][11][12] The compound concentrations used should be below the calculated CC50 value to ensure that any observed effect is due to antiviral activity, not toxicity.[4]

Cytopathic Effect (CPE) Inhibition Assay

This assay measures the ability of a compound to protect cells from the destructive effects (CPE) of a virus.[5][13][14]

• Cell Seeding: Seed cells in a 96-well plate as described in the cytotoxicity protocol.

• Infection and Treatment: Once cells are confluent, remove the medium. Add 50 µL of virus suspension (at a multiplicity of infection, MOI, predetermined to cause >80% CPE within 48-72 hours) to all wells except the "cell control" wells.

• Simultaneously, add 50 µL of medium containing the compound at 2x the final desired concentration.

  • Controls on every plate are critical: [15]

    • Cell Control: Cells + Medium (no virus, no compound).

    • Virus Control: Cells + Virus + Medium (no compound).

    • Toxicity Control: Cells + Compound + Medium (no virus).

    • Positive Control: Cells + Virus + a known effective antiviral drug.

• Incubation: Incubate the plate at 37°C with 5% CO2 until the virus control wells show approximately 80-100% CPE (typically 48-72 hours).

• Quantification: Assess cell viability using a colorimetric method like MTT (as described above) or by staining with crystal violet.[5][13]

• Analysis:

  • Calculate the percentage of CPE inhibition for each concentration: % Inhibition = [(Abs_Treated - Abs_VirusControl) / (Abs_CellControl - Abs_VirusControl)] * 100

  • Plot the % inhibition against the log of the drug concentration and use non-linear regression to determine the EC50 value.

Plaque Reduction Assay

This assay quantifies the reduction in the number of viral plaques—localized areas of cell death—in the presence of the test compound.[4][16] It is considered more precise than a CPE assay.

Workflow for Plaque Reduction (EC50) Determination

Caption: Workflow for the plaque reduction assay.

Step-by-Step Methodology

• Cell Seeding: Seed host cells in 6, 12, or 24-well plates and grow until they form a confluent monolayer.

• Infection: Wash the cell monolayers twice with sterile PBS. Infect the cells with a viral dilution calculated to produce a countable number of plaques (e.g., 50-100 plaque-forming units, PFU) per well.[17][18] Incubate for 1 hour at 37°C to allow for viral adsorption.

• Treatment and Overlay: After the adsorption period, aspirate the virus inoculum. Add an overlay medium (e.g., medium containing 0.8-1.2% methylcellulose or low-melting-point agarose) that includes the different concentrations of 3'-Deoxy-3'-alpha-C-methyluridine.[4][17] The semi-solid overlay restricts virus spread to adjacent cells, ensuring discrete plaque formation.[11][16]

  • Controls: Include a "no drug" virus control and a "no virus" cell control.

• Incubation: Incubate the plates at 37°C with 5% CO2 for the time required for plaques to become visible (this can range from 3 to 10 days depending on the virus).

• Plaque Visualization: Aspirate the overlay medium. Fix the cells with a fixative solution (e.g., 10% formalin) for at least 30 minutes. Remove the fixative and stain the cell monolayer with a 0.1% Crystal Violet solution for 15-20 minutes.[4]

• Data Acquisition: Gently wash the plates with water and let them air dry. Viable cells will be stained purple, while plaques will appear as clear, unstained zones. Count the number of plaques in each well.

• Analysis:

  • Calculate the percentage of plaque reduction for each concentration relative to the "virus control" (no drug) wells: % Inhibition = [1 - (PlaqueCount_Treated / PlaqueCount_VirusControl)] * 100

  • Plot the % inhibition against the log of the drug concentration and use non-linear regression to determine the EC50 value.

Data Interpretation: The Selectivity Index

The final step is to integrate the cytotoxicity and efficacy data to determine the therapeutic potential of the compound.

Parameter	Abbreviation	Definition	Desired Value
50% Cytotoxic Concentration	CC50	Concentration that kills 50% of host cells.	High
50% Effective Concentration	EC50	Concentration that inhibits 50% of viral replication.	Low
Selectivity Index	SI	Ratio of CC50 to EC50 (CC50 / EC50)	High (>10)

Example Calculation:

• From our MTT assay, CC50 = 105 µM .

• Assume from a plaque reduction assay, we calculate an EC50 = 5 µM .

• Selectivity Index (SI) = 105 / 5 = 21 .

An SI of 21 suggests a promising therapeutic window, indicating that the compound is 21 times more toxic to the virus than to the host cells. Generally, an SI > 10 is considered a good starting point for a potential antiviral candidate.

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• NCBI. (2026). SARS-CoV-2 cytopathic effect (CPE) reduction - remdesivir. National Center for Biotechnology Information. [Link]

• Roehrig, J. T., et al. (2008). Guidelines for plaque reduction neutralization testing of human antibodies to dengue viruses. Journal of Virological Methods, 149(1), 34-42. [Link]

• Sittampalam, G. S., et al. (2013). Cell Viability Assays. Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Creative Diagnostics. (n.d.). Cell-based ELISA for Antiviral Research.
• CLYTE Technologies. (2025).

Sources

• 1. 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2'-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 6. Screening for Antiviral Activity: MTT Assay | Springer Nature Experiments [experiments.springernature.com]
• 7. Cell-based Assays to Identify Inhibitors of Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. clyte.tech [clyte.tech]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Antiviral assay -Antimicrobial assay -Microbiology-BIO-PROTOCOL [bio-protocol.org]
• 11. Cell-based assays | VirusBank Platform [virusbankplatform.be]
• 12. Cell-based ELISA for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 13. pblassaysci.com [pblassaysci.com]
• 14. SARS-CoV-2 cytopathic effect (CPE) - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. protocols.io [protocols.io]
• 16. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 17. bio-protocol.org [bio-protocol.org]
• 18. researchgate.net [researchgate.net]

experimental design for in vivo studies of 3'-Deoxy-3'-alpha-C-methyluridine derivatives

This Application Note and Protocol Guide is designed for senior researchers and drug development professionals. It addresses the specific challenges of evaluating 3'-Deoxy-3'-

-C-methyluridine derivatives , a class of nucleoside analogues typically functioning as obligate chain terminators for viral RNA-dependent RNA polymerases (RdRp).

Application Note: In Vivo Evaluation of 3'-Deoxy-3'- -C-methyluridine Derivatives

Executive Summary & Mechanism of Action

The 3'-Deoxy-3'-

-C-methyluridine scaffold represents a specialized class of nucleoside analogues. Unlike 2'-modified analogues (e.g., Sofosbuvir) which often act as non-obligate chain terminators or rely on steric hindrance, the 3'-deoxy modification removes the hydroxyl group required for phosphodiester bond formation, rendering these molecules obligate chain terminators .

The addition of the 3'-

-C-methyl group serves two critical functions:

• Conformational Locking: It biases the sugar pucker (typically North/South equilibrium) to favor binding within the viral polymerase active site.

• Selectivity: The methyl group creates steric clashes with host polymerases (specifically mitochondrial Pol

  ), theoretically improving the safety profile compared to simple dideoxy analogues (like ddC or ddI).

Critical Challenge: The "First Kinase" Bottleneck

A major hurdle for 3'-modified nucleosides is the inefficient phosphorylation by cellular kinases (e.g., Uridine-Cytidine Kinase). Consequently, in vivo success often depends on prodrug strategies (e.g., Phosphoramidates/ProTides) to bypass the first phosphorylation step.

Experimental Design Strategy (DOT Visualization)

The following decision tree outlines the logical flow for evaluating these derivatives, prioritizing "Kill Fast" criteria (Metabolic Stability and Mitochondrial Toxicity) before expensive efficacy models.

Figure 1: Strategic workflow for evaluating 3'-modified nucleosides, prioritizing early safety and metabolic activation checks.

Pre-Clinical Formulation & Stability

Objective: Ensure the compound remains intact in plasma but releases the active nucleoside (or monophosphate) in the target tissue (Liver).

Protocol A: Formulation for IV/PO Dosing

• Vehicle Selection: 3'-deoxy-3'-methyl derivatives are often lipophilic.

  • Standard: 10% DMSO / 10% Cremophor EL / 80% Saline.

  • Alternative (for ProTides): PEG400/Water (30:70) or Lipid Nanoparticles (LNPs) if solubility is <0.1 mg/mL.

• Stability Check: Incubate formulated compound at RT for 4 hours. Analyze via HPLC to ensure no hydrolysis of the prodrug moiety (if present).

Pharmacokinetics (PK): The "Triphosphate" Imperative

Core Concept: Measuring plasma concentration of the parent nucleoside is insufficient. The biological effector is the intracellular nucleoside triphosphate (NTP) .

Protocol B: Tissue Distribution & Intracellular Activation

Animal Model: Sprague-Dawley Rats or CD-1 Mice (n=3 per timepoint). Route: Oral (PO) vs. Intravenous (IV). Dose: 10 mg/kg (IV), 30-50 mg/kg (PO).

Workflow:

• Dosing: Administer compound.

• Sampling:

  • Plasma: 0.25, 0.5, 1, 2, 4, 8, 24 h.

  • Liver (Target Tissue): Harvest liver lobes at 2, 8, and 24 h.

  • PBMC (Surrogate): Isolate PBMCs at 2, 8, 24 h to correlate peripheral markers with tissue levels.

• Tissue Processing (CRITICAL):

  • Liver samples must be snap-frozen in liquid nitrogen within 30 seconds of harvest to prevent phosphatase degradation of NTPs.

  • Homogenize in 70% Methanol / 30% buffer (containing EDTA/EGTA) to precipitate proteins and arrest enzymatic activity immediately.

• Bioanalysis (LC-MS/MS):

  • Use ion-pairing chromatography (e.g., DMHA) to retain polar triphosphates.

  • Standard Curve: Synthetic 3'-Deoxy-3'-

    -C-methyluridine Triphosphate (must be custom synthesized for quantification).

Data Output Table:

Parameter	Plasma (Parent)	Liver (Parent)	Liver (NTP - Active)

| Cmax |

M | ng/g | pmol/g tissue | | Tmax | h | h | h | | AUC | h* M | hng/g | hpmol/g | | Half-life ( ) | h | h | h (Target > 12h) |

Note: A long intracellular half-life of the NTP allows for once-daily (QD) dosing, a key competitive advantage.

Safety: Mitochondrial Toxicity Evaluation

Rationale: 3'-modified analogues historically carry a risk of inhibiting mitochondrial DNA polymerase

, leading to lactic acidosis and hepatic steatosis (e.g., FIAU catastrophe).

Protocol C: 14-Day Exploratory Tox (Mouse)

Groups: Vehicle, Low Dose (50 mg/kg), High Dose (300 mg/kg), Positive Control (ddC or AZT). Duration: 14 Days, QD dosing.

Readouts:

• Clinical Chemistry: ALT, AST, Total Bilirubin.

• Lactate Levels: Measure plasma lactate every 3 days. Elevated lactate is an early warning of mitochondrial dysfunction.

• mtDNA/nDNA Ratio (qPCR):

  • Extract DNA from Liver and Heart.

  • Perform qPCR for a mitochondrial gene (e.g., COX1) vs. a nuclear gene (e.g., Actin).

  • Threshold: A reduction of mtDNA content by >50% indicates severe mitochondrial toxicity.

Efficacy Models

Depending on the viral target (HCV, Flavivirus), the model shifts. Assuming HCV or generic RNA virus utility:

Protocol D: Viral Load Reduction (Surrogate Model)

Since HCV does not infect standard mice, use transgenic mice expressing HCV replicon or a surrogate Flavivirus model (e.g., Zika/Dengue in AG129 mice).

• Inoculation/Baseline: Establish stable viremia or luciferase signal (if using reporter virus).

• Treatment: Treat for 3-5 days QD.

• Quantification: qRT-PCR of viral RNA in serum/liver.

• Success Criteria: >2 log reduction in viral load compared to vehicle.

References

• Sofia, M. J., et al. (2010). Discovery of a

  -D-2'-Deoxy-2'- -fluoro-2'- -C-methyluridine Nucleotide Prodrug (PSI-7977) for the Treatment of Hepatitis C Virus. Journal of Medicinal Chemistry. Link
  • Context: Establishes the gold standard for nucleoside prodrug design and liver targeting.

• De Clercq, E. (2013).[1] Chemical modifications of the nucleoside scaffold: A review for chemists and non-chemists. Journal of Clinical Virology. Link

  • Context: Comprehensive review on the structure-activity rel

• Arnold, J. J., et al. (2012). Sensitivity of Mitochondrial Transcription and Replication to Nucleoside Reverse Transcriptase Inhibitors. PLoS Pathogens. Link

  • Context: Protocols for assessing mitochondrial toxicity and mtDNA depletion.

• Murakami, E., et al. (2010). Mechanism of Activation of PSI-7851 and Its Diastereoisomer PSI-7977. Journal of Biological Chemistry. Link

  • Context: Detailed methodology for analyzing intracellular triphosph

• Furman, P. A., et al. (2011). PSI-7851: A Novel Liver-Targeting Nucleotide Prodrug for the Treatment of Hepatitis C. Antimicrobial Agents and Chemotherapy.[2][3][4] Link

  • Context: In vivo PK protocols for liver-targeted nucleosides.

Sources

• 1. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nucleoside analogue - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Application Note: Pharmacological Evaluation of 3'-Deoxy-3'-alpha-C-methyluridine in Viral Replicon Systems

Abstract

This application note details the experimental methodology for utilizing 3'-Deoxy-3'-alpha-C-methyluridine as a mechanistic probe in viral replicon systems (specifically Hepatitis C Virus and related Flaviviruses). Unlike standard 2'-modified nucleosides (e.g., Sofosbuvir), this molecule combines obligate chain termination (absence of 3'-OH) with steric hindrance (3'-alpha-methyl group). This guide provides a rigorous protocol for determining the effective concentration (EC50) and cytotoxicity (CC50), while addressing the specific metabolic challenges—such as intracellular phosphorylation efficiency—associated with 3'-modified nucleoside analogs.

Introduction & Mechanism of Action

The Molecule: 3'-Deoxy-3'-alpha-C-methyluridine

Nucleoside analogs are the backbone of antiviral therapy, typically functioning as chain terminators.

• 3'-Deoxy modification: Removes the hydroxyl group required for the phosphodiester bond formation with the next incoming nucleotide, forcing obligate chain termination .

• 3'-alpha-C-methyl group: Introduces significant steric bulk in the ribose sugar. This modification is used to probe the tolerance of the viral RNA-dependent RNA polymerase (RdRp) active site (specifically the "primer grip" region).

The Biological Challenge

While potent in theory, 3'-modified nucleosides often exhibit poor antiviral activity in cell culture not because they fail to inhibit the polymerase, but because they are poor substrates for host cellular kinases (Deoxycytidine kinase or Uridine-cytidine kinase). Without conversion to the triphosphate form, the nucleoside is inert.

Critical Insight: When using this molecule in replicon systems, researchers must distinguish between lack of polymerase inhibition and lack of intracellular phosphorylation.

Mechanism of Action Diagram

The following diagram illustrates the critical "Activation vs. Termination" pathway within the replicon cell system.

Caption: Pathway of 3'-Deoxy-3'-alpha-C-methyluridine activation. The conversion to Monophosphate (MP) is often the bottleneck for 3'-modified analogs.

Experimental Protocol: HCV Replicon Assay

This protocol uses a Luciferase-linked subgenomic replicon (e.g., HCV Genotype 1b Con1 or 2a JFH-1) in Huh-7 hepatoma cells. The luciferase signal is directly proportional to viral RNA replication.[1][2]

Materials & Reagents

• Cell Line: Huh-7 Lunet or Huh-7.5 cells stably expressing HCV subgenomic replicon (Luciferase reporter).

• Compound: 3'-Deoxy-3'-alpha-C-methyluridine (Purity >98% by HPLC).

• Control: 2'-C-methyladenosine (2'CMeA) or Sofosbuvir (Positive Control); DMSO (Vehicle Control).

• Media: DMEM (High Glucose), 10% FBS, 1% Pen/Strep, 0.5 mg/mL G418 (maintain selection pressure during culture, remove during assay ).

• Readout: Bright-Glo™ or Renilla Luciferase Assay System (Promega).

Compound Preparation (Critical Step)

Nucleoside analogs can be difficult to solubilize.

• Dissolve 3'-Deoxy-3'-alpha-C-methyluridine in 100% DMSO to a stock concentration of 20 mM .

• Vortex vigorously for 1 minute. Sonicate in a water bath for 5 minutes if visible particulates remain.

• Storage: Aliquot and store at -20°C. Avoid freeze-thaw cycles (>3 cycles can degrade the compound).

Assay Workflow (72-Hour Timeline)

Day 0: Seeding

• Harvest replicon cells (log phase).

• Wash cells with PBS to remove G418 (selection antibiotic). Note: Performing the assay in the presence of G418 can mask subtle antiviral effects.

• Resuspend in assay medium (DMEM + 5% FBS, no G418 ).

• Seed 5,000 cells/well in a white-walled, clear-bottom 96-well plate.

• Incubate overnight at 37°C, 5% CO2.

Day 1: Compound Treatment

• Prepare a 3-fold serial dilution of the compound in assay medium.

  • Top Concentration: 100 µM (to detect weak activity typical of 3'-mods).

  • Range: 100 µM down to 0.01 µM (8 points).

• Include controls:

  • Vehicle: 0.5% DMSO (Max Signal).

  • Positive: 1 µM Sofosbuvir (Min Signal).

• Remove media from cell plate.

• Add 100 µL of compound-containing media to respective wells.

Day 4: Readout (72 Hours Post-Treatment)

• Equilibrate Luciferase reagent to room temperature.

• Add 100 µL of reagent directly to wells (1:1 ratio).

• Incubate for 2 minutes (cell lysis).

• Read Luminescence (RLU) on a microplate reader (e.g., GloMax or EnVision).

Cytotoxicity Counter-Screen (MTS/MTT)

To ensure reduction in viral signal is not due to cell death:

• Run a duplicate plate exactly as above.

• Instead of Luciferase reagent, add MTS/PMS reagent .

• Incubate 2-4 hours.

• Read Absorbance at 490 nm.

Data Analysis & Interpretation

Calculation of EC50

Normalize data to the Vehicle Control (DMSO):

Fit the data to a 4-parameter logistic (4PL) non-linear regression model:

Interpreting Results for 3'-Deoxy-3'-alpha-C-methyluridine

Observation	Interpretation	Next Steps
EC50 < 1 µM	Highly Potent. The alpha-methyl group fits the active site, and the host kinases efficiently phosphorylate it.	Proceed to resistance selection (passaging).
EC50 > 50 µM	Inactive. Common for 3'-deoxy-3'-C-methyl analogs [1].	Differentiation Required: Is it the Kinase or the Polymerase?
High Cytotoxicity	Host Polymerase Inhibition.	3'-deoxy analogs can be toxic to mitochondrial Pol .

Troubleshooting: The "Kinase Bypass"

If the compound is inactive (EC50 > 50 µM), it is likely due to poor phosphorylation. To validate if the molecule can inhibit the polymerase if it gets there:

• ProTide Synthesis: Synthesize the phosphoramidate prodrug (Sofosbuvir-like) to bypass the first kinase step.

• Biochemical Assay: Use purified NS5B polymerase and the triphosphate form of the compound (synthesized chemically) to measure

  directly.

Visual Workflow Summary

Caption: Step-by-step workflow for the 72-hour antiviral replicon assay.

References

• Aljarah, M., et al. (2008). Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives.[3] Bioorganic & Medicinal Chemistry, 16(15), 7436-7442.[3] Link

  • Key Finding: Demonstrates that 3'-deoxy-3'-C-methyl analogs often show low antiviral activity in cell culture, likely due to phosphoryl

• Lohmann, V., et al. (1999). Replication of subgenomic hepatitis C virus RNAs in a hepatoma cell line. Science, 285(5424), 110-113. Link

  • Key Finding: The foundational paper establishing the HCV replicon system.

• Sofia, M. J., et al. (2010). Discovery of a β-d-2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus. Journal of Medicinal Chemistry, 53(19), 7202-7218.[4] Link

  • Key Finding: Explains the necessity of the "ProTide" approach for modified uridines to bypass r

• Eltahla, A. A., et al. (2015). Resistance to HCV direct-acting antivirals: Clinical implications and management. Expert Review of Anti-infective Therapy, 13(9), 1087-1105. Link

  • Key Finding: Discusses the mechanisms of resistance against nucleoside analogs.[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HCV Replicon Systems - Hepatitis C Viruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Antimicrobial strategies: inhibition of viral polymerases by 3'-hydroxyl nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development of a Phosphoramidate Prodrug of 3'-Deoxy-3'-alpha-C-methyluridine

An in-depth guide to the development of phosphoramidate prodrugs of 3'-Deoxy-3'-alpha-C-methyluridine, tailored for researchers and drug development professionals. This document provides a comprehensive overview, from the underlying scientific rationale to detailed experimental protocols for synthesis and evaluation.

Introduction and Rationale

Nucleoside analogues are a cornerstone of antiviral therapy, primarily targeting viral polymerases. 3'-Deoxy-3'-alpha-C-methyluridine is a modified nucleoside that shows potential as an inhibitor of viral RNA synthesis.[1][2] Like many nucleoside analogues, its biological activity is dependent on intracellular conversion to its 5'-triphosphate form, which then acts as a competitive inhibitor or a chain terminator for the viral RNA-dependent RNA polymerase (RdRp).

However, the therapeutic efficacy of the parent nucleoside is often limited by the first phosphorylation step, which is catalyzed by host cell kinases and can be slow and inefficient. This rate-limiting step can lead to low intracellular concentrations of the active triphosphate metabolite, thereby reducing antiviral potency.

To overcome this hurdle, a prodrug strategy is employed. The phosphoramidate prodrug approach, famously validated by the success of Sofosbuvir (PSI-7977), is designed to deliver the 5'-monophosphate of the nucleoside analogue directly into the target cell, typically hepatocytes for viruses like Hepatitis C.[3][4] This strategy bypasses the initial, inefficient kinase-dependent phosphorylation step. The phosphoramidate moiety masks the phosphate group, rendering the molecule lipophilic and capable of passive diffusion across the cell membrane. Once inside the cell, the prodrug is metabolically cleaved to release the monophosphate, which is then rapidly phosphorylated to the active triphosphate.[4][5]

This guide details the synthesis, in vitro evaluation, and preclinical assessment of a phosphoramidate prodrug of 3'-Deoxy-3'-alpha-C-methyluridine, providing the scientific context and step-by-step protocols for its development.

Prodrug Design and Intracellular Activation Pathway

The design of a phosphoramidate prodrug, often referred to as a ProTide, involves masking the nucleoside monophosphate with two key groups: an aryloxy group and an amino acid ester. This structure is engineered for sequential enzymatic cleavage inside the target cell.

• Carboxylesterase Cleavage: The process is initiated by the hydrolysis of the amino acid ester by intracellular carboxylesterases or other hydrolases like Cathepsin A.[4]

• Cyclization and Aryloxy Group Expulsion: The resulting carboxylate anion undergoes a rapid intramolecular cyclization, attacking the phosphorus center. This leads to the expulsion of the aryloxy (e.g., phenol) leaving group.

• HINT1 Cleavage: The now unstable P-N bond of the amino acid phosphoramidate intermediate is cleaved by a histidine triad nucleotide-binding protein (HINT1), releasing the free nucleoside 5'-monophosphate.

• Final Phosphorylation Steps: The liberated monophosphate is then efficiently converted by host kinases (such as UMP-CMP kinase and nucleoside diphosphate kinase) into the active 5'-triphosphate form.[3]

Caption: Intracellular activation pathway of a phosphoramidate prodrug.

Synthesis of a 3'-Deoxy-3'-alpha-C-methyluridine Phosphoramidate Prodrug

The synthesis involves the coupling of the parent nucleoside with a pre-formed chloro-phosphoramidate reagent. The choice of amino acid (typically L-alanine) and the ester (e.g., isopropyl, benzyl) can significantly impact stability and activation kinetics.[6] The reaction creates a new chiral center at the phosphorus atom, resulting in a mixture of two diastereomers (Sp and Rp). These diastereomers often exhibit different biological activities and must be separated and characterized individually.[7][8]

Caption: General workflow for phosphoramidate prodrug synthesis.

Protocol 3.1: Synthesis of (L-Alanine isopropyl ester)(phenoxy)-phosphoramidate of 3'-Deoxy-3'-alpha-C-methyluridine

Rationale: This protocol describes a standard procedure for synthesizing the phosphoramidate prodrug. N-methylimidazole (NMI) is used as a base to facilitate the reaction between the nucleoside's 5'-hydroxyl group and the chlorophosphoramidate reagent. The reaction is performed at low temperatures to minimize side reactions.

Materials:

• 3'-Deoxy-3'-alpha-C-methyluridine

• Phenylphosphorodichloridate

• L-Alanine isopropyl ester hydrochloride

• Triethylamine (TEA)

• N-methylimidazole (NMI)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Tetrahydrofuran (THF)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate, Hexanes, Methanol)

Procedure:

Part A: Preparation of the Chlorophosphoramidate Reagent

• In a flame-dried, three-neck flask under an inert atmosphere (Argon), dissolve L-Alanine isopropyl ester hydrochloride (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (2.5 eq) dropwise and stir for 20 minutes.

• In a separate flask, dissolve phenylphosphorodichloridate (1.0 eq) in anhydrous DCM and cool to 0 °C.

• Add the amino acid ester solution from step 3 to the phenylphosphorodichloridate solution dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 2-3 hours. The resulting solution containing the chlorophosphoramidate reagent is used immediately in the next step.

Part B: Coupling with the Nucleoside

• In a separate flame-dried flask, dissolve 3'-Deoxy-3'-alpha-C-methyluridine (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• Add N-methylimidazole (NMI) (1.5 eq) to the nucleoside solution and stir for 15 minutes.

• Add the freshly prepared chlorophosphoramidate reagent solution from Part A dropwise to the nucleoside solution at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC or LC-MS.

Part C: Work-up and Purification

• Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer three times with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to obtain the diastereomeric mixture of the phosphoramidate prodrug.

• Separate the individual Sp and Rp diastereomers using reverse-phase HPLC.

• Characterize the final products by ¹H NMR, ³¹P NMR, and HRMS.

In Vitro Evaluation

The in vitro assessment of the prodrug is a multi-faceted process designed to determine its antiviral potency, cytotoxicity, and metabolic activation profile.

Sources

• 1. 3'-Deoxy-3'-α-C-methyl-5-methyluridine - CD BioGlyco [bioglyco.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery of 2′-α-C-Methyl-2′-β-C-fluorouridine Phosphoramidate Prodrugs as Inhibitors of Hepatitis C Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diastereoselective synthesis of aryloxy phosphoramidate prodrugs of 3'-deoxy-2',3'-didehydrothymidine monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lirias.kuleuven.be [lirias.kuleuven.be]

analytical methods for detecting 3'-Deoxy-3'-alpha-C-methyluridine and its metabolites

Application Note: Quantitative Analysis of 3'-Deoxy-3'-

-C-methyluridine and Its Phosphorylated Metabolites in Biological Matrices

Abstract

This application note details a robust, high-sensitivity LC-MS/MS workflow for the quantification of 3'-Deoxy-3'-ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

-C-methyluridine (Parent) and its pharmacologically active metabolites (Mono-, Di-, and Triphosphates) in human plasma and Peripheral Blood Mononuclear Cells (PBMCs).[1]

As a nucleoside analog, this molecule functions as a chain terminator targeting viral RNA polymerases (e.g., HCV NS5B or Flavivirus RdRp). The analytical challenge lies in the extreme polarity difference between the nucleoside parent (analyzed in plasma) and the highly polar, unstable intracellular triphosphate (analyzed in PBMCs). This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) to eliminate the need for ion-pairing reagents, ensuring maximum sensitivity and instrument robustness.

Metabolic Pathway & Analytical Strategy

The parent nucleoside is a prodrug precursor. Upon entering the cell, it undergoes sequential phosphorylation by host kinases. The triphosphate (TP) form is the active inhibitor.

Figure 1: Intracellular Activation Pathway (Diagram illustrating the conversion of the parent nucleoside to the active triphosphate form via host kinases.)

Caption: Sequential phosphorylation of 3'-Deoxy-3'-alpha-C-methyluridine to its bioactive triphosphate form.

Experimental Materials

Chemicals & Reagents[2][3][4][5][6][7]

• Target Analyte: 3'-Deoxy-3'-

  -C-methyluridine (Custom synthesis or Reference Standard).

• Internal Standard (IS): Stable isotope-labeled analog (

  , -3'-Deoxy-3'- -C-methyluridine) is preferred. Alternatively, use 2'-C-methyladenosine or Sofosbuvir-d6 (for parent) and ATP-d4 (for triphosphate surrogate).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Ammonium Acetate (1M stock), Ammonium Hydroxide (25%), EDTA (0.5M).

Instrumentation

• LC System: UHPLC system (e.g., Waters Acquity or Agilent 1290) with binary pump and temperature-controlled autosampler (4°C).

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).

• Column:

  • Metabolites (TP): Waters Atlantis Premier BEH Z-HILIC (2.1 x 100 mm, 1.7 µm) or SeQuant ZIC-pHILIC.

  • Parent (Plasma): Waters HSS T3 C18 (2.1 x 50 mm, 1.8 µm).

Sample Preparation Protocols

Protocol A: Plasma Extraction (Parent Nucleoside)

Target: Circulating 3'-Deoxy-3'-

-C-methyluridine.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube.

• IS Addition: Add 10 µL of Internal Standard working solution (500 ng/mL).

• Precipitation: Add 200 µL of ice-cold Acetonitrile . Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 150 µL of supernatant to a clean plate/vial.

• Dilution: Dilute with 50 µL of Water (to match initial mobile phase).

• Inject: 2-5 µL onto C18 column.

Protocol B: Intracellular Metabolite Extraction (PBMCs)

Target: MP, DP, and TP metabolites. Critical: Prevent dephosphorylation.

Step 1: PBMC Isolation

• Collect whole blood in CPT™ Cell Preparation Tubes (Sodium Citrate).

• Centrifuge at 1,600 x g for 20 mins at Room Temp (brake off).

• Collect the "fluffy" white PBMC layer into a 15 mL conical tube.

• Wash twice with ice-cold PBS (300 x g, 10 min, 4°C).

• Cell Count: Count cells using an automated counter or hemocytometer. Standardization is based on pmol per

  cells.

Step 2: Metabolite Extraction

• Pellet

  PBMCs. Remove supernatant completely.

• Lysis/Extraction: Add 500 µL of Ice-Cold 70% Methanol containing 2 mM EDTA (EDTA inhibits phosphatases that degrade TP -> MP).

• IS Addition: Add 10 µL of Triphosphate IS (e.g.,

  -ATP or analog TP).

• Vortex: Vortex vigorously for 1 min. Store at -80°C for at least 1 hour (aids lysis).

• Clarification: Centrifuge at 20,000 x g for 15 mins at 4°C.

• Evaporation (Optional but recommended for sensitivity): Evaporate supernatant under nitrogen at 30°C. Reconstitute in 100 µL of 50:50 ACN:10mM Ammonium Acetate (pH 9) .

• Inject: 5-10 µL onto HILIC column.

LC-MS/MS Method Parameters

Method 1: HILIC for Intracellular Phosphates (MP, DP, TP)

Rationale: Zwitterionic HILIC at high pH ensures deprotonation of phosphate groups while maintaining retention and peak shape without ion-pairing reagents.

• Column: BEH Z-HILIC (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 20 mM Ammonium Carbonate in Water, pH 9.0 (Adjust with NH4OH).

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  Time (min)	% B	Curve
  0.0	80	Initial
  1.0	80	Hold
  8.0	40	Linear
  9.0	40	Hold
  9.1	80	Re-equilibrate

  | 12.0 | 80 | End |

MS/MS Detection Settings (Calculated Theoreticals)

Note: Exact transitions must be tuned with pure standards. Values below are estimated based on the molecular formula

(MW ~242.2) for the parent.

• Ionization: ESI Negative Mode (Preferred for Phosphates).

• Source Temp: 500°C.

Analyte	Precursor (m/z) [M-H]-	Product (m/z)	ID Rationale
Parent	241.2	111.0	Loss of sugar (Uracil base)
MP	321.2	79.0	Phosphate group
DP	401.2	159.0	Pyrophosphate
TP	481.2	159.0 / 79.0	Pyrophosphate / Phosphate
IS (ATP)	506.0	159.0	Standard transition

Analytical Workflow Diagram

Caption: End-to-end workflow from blood collection to intracellular triphosphate quantification.

Validation & Quality Control (E-E-A-T)

To ensure data trustworthiness, the method must be validated according to FDA Bioanalytical Method Validation Guidelines (2018) .

• Linearity:

  • Range: 1.0 – 1000 pmol/sample.[2]

  • Requirement:

    , weighting .

• Matrix Effect (ME):

  • Nucleotides suffer from ion suppression in ESI.

  • Test: Compare slope of standard curve in solvent vs. extracted PBMC matrix.

  • Acceptance: Matrix Factor (MF) between 0.85 and 1.15.

• Stability (Critical):

  • Triphosphates dephosphorylate rapidly.

  • Benchtop Stability: Assess TP stability in cell lysate at 4°C for 4 hours.

  • Freeze-Thaw: Verify stability over 3 cycles at -80°C.

• Carryover:

  • HILIC columns can retain phosphates.[3] Inject a double blank after the highest standard (ULOQ) to ensure carryover is <20% of LLOQ.

Troubleshooting Guide

Issue	Probable Cause	Solution
Peak Tailing (TP)	Metal interaction with phosphate	Use "Premier" or "Bio-inert" columns/systems; Passivate system with 0.1% Phosphoric acid.
TP Degradation	Phosphatase activity	Ensure EDTA is added immediately during lysis. Keep samples on ice.
RT Shift	pH fluctuation in HILIC	Freshly prepare Ammonium Carbonate buffer daily; pH is critical for HILIC retention.
Low Sensitivity	Ion Suppression	Increase dilution of PBMC extract or use a divert valve to send salts to waste.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

• Bardiot, D., et al. (2012). Discovery of 3'-Deoxy-3'-C-methyluridine Derivatives as Potent Inhibitors of Hepatitis C Virus RNA-Dependent RNA Polymerase. Journal of Medicinal Chemistry. [Link]

• Veselinovic, M., et al. (2022). A Rapid and Sensitive HILIC-MS/MS Method for the Quantification of Intracellular Nucleoside Triphosphates. Journal of Chromatography B. [Link]

• Waters Corporation. (2021). Isocratic Separation of RNA Nucleotide Triphosphates Including Pseudouridine using an Atlantis™ Premier BEH™ Z-HILIC Column. Application Note. [Link]

Sources

• 1. A LC-MS/MS Method for the Analysis of Intracellular Nucleoside Triphosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. apps.thermoscientific.com [apps.thermoscientific.com]

Technical Application Note: 3'-Deoxy-3'-alpha-C-methyluridine as a Mechanistic Probe for Flavivirus NS5B Polymerase

Topic: Application of 3'-Deoxy-3'-alpha-C-methyluridine in Flavivirus Research Content Type: Technical Application Note & Protocol Guide Audience: Senior Virologists, Biochemists, and Drug Discovery Scientists

Executive Summary & Mechanism of Action

3'-Deoxy-3'-alpha-C-methyluridine is a specialized nucleoside analog used primarily as a mechanistic probe and obligate chain terminator in the study of Flavivirus RNA-dependent RNA polymerases (RdRp), specifically the NS5B protein (e.g., HCV, Dengue, Zika).

Unlike the widely used 2'-C-methyl class (e.g., Sofosbuvir) which acts via non-obligate or delayed chain termination, this 3'-modified analog serves two distinct functions in biochemical assays:

• Obligate Chain Termination: The absence of the 3'-hydroxyl (3'-OH) group prevents the nucleophilic attack on the

  -phosphate of the incoming nucleoside triphosphate (NTP), causing an immediate and irreversible halt to RNA elongation.

• Steric Probing of the Active Site: The presence of the 3'-alpha-methyl group mimics the spatial orientation of the natural 3'-OH but introduces specific steric bulk. This allows researchers to map the steric tolerance of the NS5B active site (specifically the "palm" domain) and investigate resistance mutations that alter the nucleotide binding pocket.

Mechanistic Pathway

The following diagram illustrates the competitive inhibition and chain termination logic used in kinetic modeling.

Caption: Competitive inhibition pathway showing obligate chain termination by 3'-Deoxy-3'-alpha-C-methyl-UTP versus natural elongation.

Application 1: In Vitro NS5B Polymerase Inhibition Assay

This is the primary application for this compound. It is used to determine the

and inhibitory constant ( ) against wild-type and mutant polymerases.

Experimental Design Principles

• Template Selection: Use a heteropolymeric RNA template (e.g., DCoH) rather than homopolymeric (poly-A) to prevent slippage and ensure strict kinetic adherence.

• Primer Requirement: Use a short primer (e.g., pGpG or a specific oligomer) to bypass the de novo initiation step, isolating the elongation phase where chain termination occurs.

• Control: Compare against 3'-dUTP (simple terminator without methyl bulk) to quantify the specific contribution of the methyl group to binding affinity.

Detailed Protocol: Primer-Extension Scintillation Proximity Assay (SPA)

Materials:

• Enzyme: Recombinant Flavivirus NS5B (C-terminal truncated, e.g.,

  21).

• Template/Primer: Biotinylated RNA template / DNA primer duplex.

• Substrate:

  -UTP (Tracer) and unlabeled UTP.

• Inhibitor: 3'-Deoxy-3'-alpha-C-methyluridine-5'-triphosphate (synthesized or enzymatically converted from nucleoside).

• Beads: Streptavidin-coated SPA beads (PVT or YSi).

Step-by-Step Workflow:

• Reagent Preparation:

  • Dissolve the nucleoside analog triphosphate (TP) in 100% DMSO to 10 mM.

  • Prepare 5X Assay Buffer: 100 mM HEPES (pH 7.5), 50 mM KCl, 25 mM

    , 5 mM DTT, 0.05% Tween-20.

• Enzyme-Template Complex Formation:

  • Incubate 200 nM NS5B with 100 nM Biotin-Template/Primer in 1X Assay Buffer for 15 min at 25°C. This allows the polymerase to dock onto the primer-template junction.

• Reaction Initiation:

  • Aliquot 10

    of the Enzyme-Template complex into 384-well plates.

  • Add 5

    of Inhibitor (serial dilution in buffer, keeping DMSO constant at 5%).

  • Start reaction by adding 10

    of Nucleotide Mix ( -UTP + competing cold UTP at concentration).

• Incubation:

  • Incubate at 30°C for 60–120 minutes (ensure linear range).

• Termination & Detection:

  • Add 25

    of Stop Solution (0.5 M EDTA + Streptavidin-SPA beads).

  • Incubate for 30 min to allow biotin-template capture.

  • Read on a Microbeta Scintillation Counter.

Data Analysis: Calculate % Inhibition using the formula:

Fit data to a 4-parameter logistic equation to derive .

Application 2: Kinetic Characterization ( Determination)

To prove the compound acts as a competitive inhibitor with respect to UTP, perform the Cheng-Prusoff correction or a full Lineweaver-Burk analysis.

Protocol Modification:

• Repeat the SPA assay with varying concentrations of the natural substrate (UTP) ranging from

  to .

• Measure the shift in

  .[1]

Data Interpretation Table:

Observed Kinetic Behavior	Mechanism of Inhibition	Interpretation for 3'-Deoxy-3'-Me-UTP
increases linearly with [UTP]	Competitive	The analog binds to the catalytic site, competing directly with natural UTP.
is independent of [UTP]	Non-Competitive	The analog binds to an allosteric site (e.g., Thumb II), not the active site. (Unlikely for this compound).
decreases with [UTP]	Uncompetitive	Binds only to the Enzyme-Substrate complex.

Calculation: For competitive inhibition:

Where [S] is the concentration of natural UTP and is the Michaelis constant for UTP.

Application 3: Resistance Profiling (Mutant Screening)

Use 3'-Deoxy-3'-alpha-C-methyluridine to probe the structural plasticity of the NS5B active site.

• Rationale: Resistance to 2'-C-methyl nucleosides (like Sofosbuvir) is often driven by the S282T mutation (in HCV). This mutation alters the shape of the nucleotide binding pocket.

• Experiment: Test the

  of the 3'-deoxy-3'-methyl analog against WT vs. S282T NS5B.

• Expected Outcome: If S282T confers resistance to 2'-methyl but hypersensitivity or no change to 3'-methyl analogs, it suggests the resistance mechanism is strictly localized to the 2'-pocket interactions, validating the 3'-analog as a distinct structural probe.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Scintillation Proximity Assay (SPA) to determine IC50.

References

• Vertex Pharmaceuticals. (2008). Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives. PubMed. Link

• Sofia, M. J., et al. (2010). Discovery of a β-D-2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus. Journal of Medicinal Chemistry. Link

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy.[2] Link

• Deval, J., et al. (2014). Mechanism of Activation of β-d-2'-Deoxy-2'-Fluoro-2'-C-Methylcytidine and Inhibition of Hepatitis C Virus NS5B RNA Polymerase.[3] PLOS ONE. Link

• CD BioGlyco. (n.d.). 3'-Deoxy-3'-α-C-methyl-5-methyluridine Product Information.Link

Sources

• 1. Structural and Regulatory Elements of HCV NS5B Polymerase – β-Loop and C-Terminal Tail – Are Required for Activity of Allosteric Thumb Site II Inhibitors | PLOS One [journals.plos.org]
• 2. Kill or corrupt: Mechanisms of action and drug-resistance of nucleotide analogues against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Activation of β-d-2′-Deoxy-2′-Fluoro-2′-C-Methylcytidine and Inhibition of Hepatitis C Virus NS5B RNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]

protocol for assessing the effect of 3'-Deoxy-3'-alpha-C-methyluridine on cellular RNA synthesis

Application Note: Evaluation of 3'-Deoxy-3'-

-C-methyluridine Induced Inhibition of Cellular RNA Synthesis

Abstract

This application note details the protocol for assessing the off-target effects of 3'-Deoxy-3'-

-C-methyluridine (3'-d-3'-Me-U) on host cellular RNA synthesis. While 3'-C-modified nucleoside analogs are potent obligate chain terminators designed to inhibit viral RNA-dependent RNA polymerases (RdRp), they pose a significant risk of inhibiting host RNA Polymerases (Pol I, II, III) and, critically, mitochondrial RNA Polymerase (Pol ). This guide provides a dual-assay workflow: a high-content imaging assay using 5-Ethynyl Uridine (5-EU) for global nuclear transcription and a quantitative RT-PCR (qRT-PCR) panel for mitochondrial-specific transcriptional toxicity.

Mechanistic Background & Rationale

3'-Deoxy-3'-

-C-methyluridine acts as a structural mimic of endogenous Uridine. To exert biological activity, it must be metabolized by host kinases into its triphosphate form (TP). The critical safety threshold is defined by the selectivity of the host polymerases.

• Desired Mechanism: Incorporation by Viral RdRp

  Immediate Chain Termination (due to lack of 3'-OH).

• Off-Target Toxicity: Incorporation by Host Pol II (mRNA synthesis arrest) or Pol

  (Mitochondrial dysfunction/Lactic Acidosis).

Pathway Visualization

The following diagram illustrates the competitive divergence between therapeutic efficacy and host toxicity.

Caption: Metabolic activation pathway of 3'-d-3'-Me-U and competitive selection by viral vs. host polymerases.

Experimental Design Strategy

To ensure comprehensive coverage of cellular transcription, we utilize two orthogonal methods:

Assay Component	Target Polymerase	Methodology	Readout
Global RNA Synthesis	Pol I (rRNA), Pol II (mRNA)	5-EU Click Chemistry	Fluorescence Intensity (High-Content Imaging)
Mitochondrial Specificity	Pol (mtRNA)	qRT-PCR	Ct (Relative Expression)

Protocol A: Global RNA Synthesis (5-EU Click Assay)

This assay replaces traditional

H-Uridine radiolabeling. 5-Ethynyl Uridine (5-EU) is incorporated into nascent RNA and detected via a copper-catalyzed cycloaddition (Click reaction) with a fluorescent azide.[1][2][3]

Reagents & Equipment

• Cell Line: HepG2 (Liver) or MT-4 (T-cell), depending on viral target tissue.

• Compound: 3'-Deoxy-3'-

  -C-methyluridine (10 mM stock in DMSO).

• Label: 5-Ethynyl Uridine (5-EU).[1][2][3]

• Detection: Azide-fluorophore (e.g., Alexa Fluor 488 Azide).

• Control: Actinomycin D (Transcription inhibitor, 10

  M).

Step-by-Step Methodology

• Seeding:

  • Seed cells in 96-well black-wall/clear-bottom plates (Density: 10,000 cells/well).

  • Incubate for 24 hours at 37°C, 5% CO

    .

• Drug Treatment (Exposure Phase):

  • Prepare serial dilutions of 3'-d-3'-Me-U (Range: 0.1

    M to 100 M).

  • Include Vehicle Control (0.5% DMSO) and Positive Control (Actinomycin D, 5

    M).

  • Incubate cells with compounds for 24 to 48 hours .

  • Note: Long exposure is required to allow the analog to reach steady-state triphosphate levels.

• Pulse Labeling (Nascent RNA Capture):

  • Add 5-EU to the culture medium (Final concentration: 1 mM).[2]

  • Incubate for exactly 1 hour.

  • Critical: Do not exceed 1 hour. Longer pulses result in RNA turnover/degradation, obscuring the synthesis rate.

• Fixation & Permeabilization:

  • Aspirate media and wash with PBS.

  • Fix with 4% Paraformaldehyde (PFA) for 15 min at RT.[3]

  • Permeabilize with 0.5% Triton X-100 in PBS for 15 min.

• Click Reaction:

  • Prepare Click Cocktail (fresh):

    • Tris-HCl (100 mM, pH 8.5)

    • CuSO

      (1 mM)

    • Fluorescent Azide (5

      M)

    • Ascorbic Acid (100 mM - add last)

  • Add 50

    L cocktail per well. Incubate 30 min at RT in the dark.

• Nuclear Staining & Imaging:

  • Wash 3x with PBS containing 0.1% Tween-20.

  • Stain nuclei with Hoechst 33342 (1

    g/mL).

  • Image using High-Content Screening (HCS) system (e.g., PerkinElmer Operetta or Thermo CellInsight).

Data Analysis (Protocol A)

• Segmentation: Define Nuclei using Hoechst channel. Define Cytoplasm using a ring mask around the nucleus.

• Quantification: Measure Mean Fluorescence Intensity (MFI) of the 5-EU signal within the Nuclear mask (representing Pol I/II activity).

• Normalization:

Protocol B: Mitochondrial Specificity (qRT-PCR)

Since 5-EU signal in mitochondria is often drowned out by the nuclear signal, qRT-PCR provides the necessary resolution to detect "Mitovir" toxicity (Mitochondrial Dysfunction caused by Antiviral Ribonucleosides).

Primer Design Strategy

Select targets that represent the mitochondrial genome (Pol

dependent) versus the nuclear genome (Pol II dependent).

Gene Category	Target Gene	Purpose
Mitochondrial (mtDNA)	ND1 (NADH Dehydrogenase 1)	Pol initiation (Heavy strand)
Mitochondrial (mtDNA)	COX1 (Cytochrome c Oxidase)	Pol elongation check
Nuclear (nDNA)	GAPDH or -Actin	Normalization (Pol II control)
Nuclear (nDNA)	18S rRNA	Pol I control

Step-by-Step Methodology

• Treatment: Treat cells with 3'-d-3'-Me-U as described in Protocol A (24-hour and 7-day time points recommended to observe mitochondrial depletion).

• Lysis: Harvest cells using TRIzol or a column-based Total RNA kit.

• DNA Removal: Critical Step. Perform rigorous DNase I digestion. mtDNA is intron-less; genomic DNA contamination will generate false positives.

• cDNA Synthesis: Use a High-Capacity cDNA Reverse Transcription kit.

• qPCR: Run reactions using SYBR Green or TaqMan probes.

• Analysis: Calculate the Relative Expression Ratio (R).

  Where .

Data Interpretation & Reporting

Summarize the findings in a "Selectivity Index" table. A safe clinical candidate should exhibit a wide margin between Viral inhibition and Host RNA inhibition.

Example Data Output Table

Parameter	Metric	Threshold for Concern
Antiviral Potency	(Viral Replication)	N/A (Lower is better)
Cytotoxicity (Growth)	(Cell Viability)	< 10 M
Nuclear RNA Synthesis	(5-EU Nuclear)	< 50 M
Mitochondrial RNA	(mt-ND1 levels)	< 100 M (High Risk)
Selectivity Index (SI)		< 10

Interpretation Logic:

• Scenario 1: High Viral Inhibition, No effect on 5-EU or mt-RNA.

  Ideal Candidate.

• Scenario 2: Reduced 5-EU signal (Nuclear).

  General Cytotoxicity. The compound inhibits Pol II; likely to cause bone marrow suppression.

• Scenario 3: Normal 5-EU, but reduced mt-ND1 (PCR).

  Mitochondrial Toxicity. The compound mimics the toxicity profile of ddC or FIAU. High risk of lactic acidosis.

References

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo with click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. Link

• Arnold, J. J., et al. (2012). Sensitivity of Mitochondrial Transcription and Resistance of RNA Polymerase II Dependent Nuclear Transcription to Antiviral Ribonucleosides. PLOS Pathogens, 8(11), e1003030. Link

• Sofia, M. J., et al. (2010). Discovery of a

  -d-2'-Deoxy-2'- -fluoro-2'- -C-methyluridine Nucleotide Prodrug (PSI-7977) for the Treatment of Hepatitis C Virus. Journal of Medicinal Chemistry, 53(19), 7202–7218. Link

• Feng, J. Y., et al. (2010). Mycophenolic acid and ribavirin impair mitochondrial function by inhibiting mitochondrial RNA synthesis. Antiviral Chemistry & Chemotherapy, 20(6), 245-252. Link

Sources

• 1. 5-Ethynyl-uridine (5-EU), RNA synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 2. A high-throughput assay for directly monitoring nucleolar rRNA biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Quantitative PCR-Based Assays for Antiviral Activity Measurement

Authored by a Senior Application Scientist

Introduction: The Power of qPCR in Antiviral Research

Quantitative Polymerase Chain Reaction (qPCR), also known as real-time PCR, is a cornerstone of modern molecular biology and has revolutionized the field of virology and antiviral drug development.[1][2] Its high sensitivity, specificity, and broad dynamic range make it an invaluable tool for the precise quantification of viral nucleic acids, providing a direct measure of viral replication.[3][][5] Unlike traditional methods like plaque reduction assays, which can be time-consuming and subjective, qPCR offers a rapid, high-throughput, and objective means to assess the efficacy of antiviral compounds.[6][7][8]

This guide provides a comprehensive overview and detailed protocols for utilizing qPCR to measure antiviral activity. It is designed for researchers, scientists, and drug development professionals seeking to establish and validate robust antiviral screening assays. We will delve into the critical aspects of assay design, validation, execution, and data analysis, with a focus on ensuring the scientific integrity and reproducibility of your results.

The Principle of qPCR in Antiviral Assays

The fundamental principle of a qPCR-based antiviral assay is to quantify the amount of viral genetic material (DNA or RNA) in infected cells or culture supernatants in the presence and absence of a test compound. A reduction in the quantity of viral nucleic acid in treated samples compared to untreated controls is a direct indicator of the compound's antiviral activity.[3][6] For RNA viruses, the process involves an initial reverse transcription step to convert the viral RNA into complementary DNA (cDNA), which is then amplified and quantified by qPCR.[3]

There are two primary methods for detecting the amplified DNA in qPCR:

• SYBR Green-based qPCR: This method utilizes a fluorescent dye, SYBR Green I, which intercalates with any double-stranded DNA. While cost-effective, it is less specific as it will bind to any dsDNA, including non-specific amplification products and primer-dimers.

• Probe-based qPCR (e.g., TaqMan): This approach employs a sequence-specific fluorescently labeled probe that binds to the target DNA sequence between the PCR primers. The 5' to 3' exonuclease activity of the DNA polymerase cleaves the probe during amplification, separating a reporter dye from a quencher dye and generating a fluorescent signal.[9] This method offers higher specificity and is often preferred for diagnostic and antiviral screening applications.

Assay Design and Validation: The Foundation of Reliable Results

A well-designed and thoroughly validated qPCR assay is crucial for generating accurate and reproducible data. Adherence to the Minimum Information for Publication of Quantitative Real-Time PCR Experiments (MIQE) guidelines is highly recommended to ensure experimental transparency and data integrity.[10][11][12][13]

Key Validation Parameters:

Parameter	Description	Acceptance Criteria
Linearity (R²)	The correlation between the Ct value and the logarithm of the starting template concentration in a dilution series.	R² ≥ 0.980[14]
PCR Efficiency (E)	The rate of amplicon doubling in each PCR cycle.	90% - 110%[14]
Limit of Detection (LOD)	The lowest concentration of the target nucleic acid that can be reliably detected.	Determined experimentally.
Limit of Quantification (LOQ)	The lowest concentration of the target nucleic acid that can be quantified with acceptable precision and accuracy.	Determined experimentally.
Precision	The closeness of agreement between independent test results (Intra-assay and Inter-assay variability).	Coefficient of Variation (CV) < 15%
Specificity	The ability of the assay to detect only the target virus.	Confirmed by melt curve analysis (for SYBR Green) and/or sequencing of the amplicon.

Experimental Workflow for a qPCR-Based Antiviral Assay

The following diagram illustrates the general workflow for assessing the antiviral activity of a compound using qPCR.

Caption: General workflow of a qPCR-based antiviral assay.

Detailed Protocols

Protocol 1: Cell Culture, Treatment, and Viral Infection

Objective: To prepare cell cultures for antiviral compound testing and subsequent viral infection.

Materials:

• Susceptible host cell line

• Complete cell culture medium

• Multi-well plates (e.g., 96-well)

• Test antiviral compounds

• Virus stock of known titer (PFU/mL or TCID₅₀/mL)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: a. Culture and expand the host cell line to sufficient numbers. b. Trypsinize and resuspend the cells in complete medium. c. Seed the cells into a 96-well plate at a density that will result in a confluent monolayer on the day of infection. d. Incubate the plate at 37°C in a humidified CO₂ incubator until cells are ready for treatment.

• Compound Treatment: a. Prepare serial dilutions of the test compounds in cell culture medium. b. Remove the old medium from the cells and wash once with PBS. c. Add the diluted compounds to the respective wells. Include a "no-compound" control (vehicle control). d. Incubate the plate for a predetermined time (e.g., 1-2 hours) before infection.

• Viral Infection: a. Dilute the virus stock in serum-free medium to the desired multiplicity of infection (MOI). b. Add the diluted virus to each well. Include a "no-virus" control (mock-infected). c. Incubate the plate for the desired infection period (e.g., 24, 48, or 72 hours). The optimal incubation time should be determined empirically for each virus-cell system.[6]

Protocol 2: Nucleic Acid Extraction and Reverse Transcription

Objective: To isolate viral DNA or RNA from infected cells for qPCR analysis.

Materials:

• Commercially available DNA/RNA extraction kit

• Nuclease-free water

• Reverse transcription kit (for RNA viruses)

• Thermal cycler

Procedure:

• Nucleic Acid Extraction: a. At the end of the incubation period, harvest the cells or culture supernatant. b. Follow the manufacturer's protocol for the chosen nucleic acid extraction kit to isolate viral DNA or RNA. c. Elute the nucleic acid in nuclease-free water or the provided elution buffer. d. Quantify the extracted nucleic acid using a spectrophotometer (e.g., NanoDrop) to assess purity and concentration.

• Reverse Transcription (for RNA viruses): a. Set up the reverse transcription reaction according to the manufacturer's instructions. b. Use a consistent amount of RNA for each sample to ensure accurate comparison. c. Perform the reverse transcription in a thermal cycler using the recommended temperature profile. d. The resulting cDNA can be used directly for qPCR or stored at -20°C.

Protocol 3: Quantitative PCR (qPCR)

Objective: To quantify the amount of viral nucleic acid in each sample.

Materials:

• qPCR master mix (containing DNA polymerase, dNTPs, and buffer)

• Forward and reverse primers specific to the viral target gene

• Probe (for probe-based qPCR)

• cDNA or DNA samples

• Nuclease-free water

• qPCR instrument

Procedure:

• Reaction Setup: a. Prepare a qPCR reaction mix containing the master mix, primers, probe (if applicable), and nuclease-free water. b. Aliquot the reaction mix into qPCR plate wells. c. Add the cDNA or DNA samples to the respective wells. Include a no-template control (NTC) for each primer set to check for contamination.[9] d. Seal the plate and centrifuge briefly to collect the contents at the bottom of the wells.

• qPCR Run: a. Place the plate in the qPCR instrument. b. Set up the thermal cycling protocol according to the master mix and primer specifications. A typical protocol includes an initial denaturation step, followed by 40-45 cycles of denaturation, annealing, and extension. c. Collect fluorescence data at the end of each extension step.

Data Analysis and Interpretation

The primary output of a qPCR experiment is the cycle threshold (Ct) value, which is the cycle number at which the fluorescence signal crosses a predetermined threshold.[15] A lower Ct value indicates a higher initial amount of the target nucleic acid.[]

Absolute Quantification

For absolute quantification of viral copy number, a standard curve is generated using a serial dilution of a known quantity of the target nucleic acid (e.g., a plasmid containing the target gene).[] The Ct values of the unknown samples are then compared to the standard curve to determine the copy number.

Relative Quantification (ΔΔCt Method)

The ΔΔCt method is commonly used to determine the relative change in viral replication in treated samples compared to untreated controls.

Steps for ΔΔCt Calculation:

• Calculate ΔCt: Normalize the Ct value of the viral target gene to the Ct value of an internal control gene (e.g., a host housekeeping gene) for each sample.

  • ΔCt = Ct (viral gene) - Ct (housekeeping gene)

• Calculate ΔΔCt: Normalize the ΔCt of the treated samples to the ΔCt of the untreated control.

  • ΔΔCt = ΔCt (treated sample) - ΔCt (untreated control)

• Calculate Fold Change: The fold change in viral replication is calculated as 2⁻ΔΔCt.

Calculating Antiviral Activity

The percentage of viral inhibition can be calculated from the fold change values.

Viral Inhibition (%) = (1 - Fold Change in treated sample) x 100

The 50% effective concentration (EC₅₀) is the concentration of the compound that inhibits viral replication by 50%. This value is typically determined by plotting the percentage of viral inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Data Presentation

The results of a qPCR-based antiviral assay are often presented in a table summarizing the EC₅₀ values and a graph showing the dose-response curve.

Compound	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI = CC₅₀/EC₅₀)
Test Compound A	1.5	>100	>66.7
Positive Control	0.8	>50	>62.5

Troubleshooting Common qPCR Issues

Issue	Potential Cause(s)	Suggested Solution(s)
No amplification or late amplification	Poor RNA/DNA quality; PCR inhibitors; incorrect primer/probe design; suboptimal annealing temperature.	Re-extract nucleic acids; dilute the template to reduce inhibitor concentration; redesign and validate primers/probes; optimize annealing temperature using a gradient PCR.[16][17][18]
High Ct values in positive controls	Low template concentration; degraded template or reagents.	Use a higher concentration of template; use fresh reagents and properly stored templates.
Amplification in No-Template Control (NTC)	Contamination of reagents or workspace.	Use dedicated pipettes and nuclease-free water; decontaminate workspace and equipment.[19][20]
Poor PCR efficiency or R² value	Suboptimal primer/probe concentrations; pipetting errors; incorrect standard curve setup.	Optimize primer/probe concentrations; use calibrated pipettes and be meticulous with pipetting; ensure accurate serial dilutions for the standard curve.[19]

Conclusion

qPCR-based assays are a powerful and versatile tool for the measurement of antiviral activity.[3][21] By following the principles of robust assay design, thorough validation, and meticulous execution as outlined in this guide, researchers can generate high-quality, reliable data to accelerate the discovery and development of novel antiviral therapeutics.

References

• Creative Diagnostics. (n.d.). qPCR Assay for Testing Antiviral Agents. Retrieved from [Link]

• Golden, J. W., et al. (2025). Novel strand-specific qPCR assay elucidates differences in viral replication kinetics between different strains of avian reovirus. Microbiology Spectrum. Retrieved from [Link]

• Virology Research Services. (2023, January 13). Quantitative PCR validation for research scientists: Part 1 of 2. Retrieved from [Link]

• Golden, J. W., et al. (2025). Novel strand-specific qPCR assay elucidates differences in viral replication kinetics between different strains of avian reovirus. Microbiology Spectrum. Retrieved from [Link]

• Stice, S. P., et al. (2021). Development and Validation of Two RT-qPCR Diagnostic Assays for Detecting Severe Acute Respiratory Syndrome Coronavirus 2 Genomic Targets across Two Specimen Types. Microbiology Spectrum. Retrieved from [Link]

• van der Beek, M. T., et al. (2004). Application of Real-Time PCR for Determination of Antiviral Drug Susceptibility of Herpes Simplex Virus. Journal of Clinical Microbiology. Retrieved from [Link]

• Mackay, I. M. (2004). Clinical Applications of Quantitative Real-Time PCR in Virology. Journal of Clinical Virology. Retrieved from [Link]

• Golden, J. W., et al. (2025). Novel strand-specific qPCR assay elucidates differences in viral replication kinetics between different strains of avian reovirus. PubMed. Retrieved from [Link]

• Yusof, R., et al. (2007). Quantitative estimation of Nipah virus replication kinetics in vitro. Virology Journal. Retrieved from [Link]

• Ishii-Watabe, A., et al. (2023). Development and Validation of qPCR Methods for Nucleic Acid Biomarkers as a Drug Development Tool: Points to Consider. Bioanalysis. Retrieved from [Link]

• Smith, A. M., et al. (2018). Quantification of Ebola virus replication kinetics in vitro. PLOS Computational Biology. Retrieved from [Link]

• Rolón, M., et al. (2021). A quantitative PCR assay for antiviral activity screening of medicinal plants against Herpes simplex 1. Pharmaceutical Biology. Retrieved from [Link]

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• Bio-Rad Laboratories. (n.d.). MIQE and RDML Guidelines. Retrieved from [Link]

• biotechrabbit. (n.d.). QPCR Troubleshooting. Retrieved from [Link]

• Bustin, S. A., et al. (2025). MIQE 2.0 and the Urgent Need to Rethink qPCR Standards. International Journal of Molecular Sciences. Retrieved from [Link]

• Bustin, S. A., et al. (2009). The MIQE guidelines: minimum information for publication of quantitative real-time PCR experiments. Clinical Chemistry. Retrieved from [Link]

• Giner, A., et al. (2021). Verification and validation of the RT-qPCR COVID-19 diagnostic assay in the Panther Fusion® System. ResearchGate. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Improving the Solubility of 3'-Deoxy-3'-alpha-C-methyluridine for In Vitro Assays

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for handling 3'-Deoxy-3'-alpha-C-methyluridine. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this nucleoside analog during in vitro experimentation. Our goal is to provide not just protocols, but also the scientific rationale behind them, empowering you to make informed decisions and obtain reliable, reproducible data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of 3'-Deoxy-3'-alpha-C-methyluridine.

Q1: What is the expected solubility of 3'-Deoxy-3'-alpha-C-methyluridine in common laboratory solvents?

While specific quantitative solubility data for 3'-Deoxy-3'-alpha-C-methyluridine is not extensively published, we can infer its likely behavior from its structure as a modified nucleoside and data from similar analogs. Nucleoside analogs as a class can range from water-soluble to poorly soluble depending on their modifications.[1][2] For instance, the related compound 3'-Deoxyuridine is reported to be soluble at up to 10 mg/mL in aqueous buffers like PBS (pH 7.2) and organic solvents such as DMSO and DMF.[3] Given the addition of a methyl group, which increases lipophilicity, it is reasonable to anticipate that 3'-Deoxy-3'-alpha-C-methyluridine may have reduced aqueous solubility compared to its parent structures. Therefore, starting with an organic solvent is the recommended approach.

Q2: What is the best initial solvent for preparing a high-concentration stock solution?

For initial attempts, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the solvent of choice.[4][5] DMSO is a powerful, water-miscible aprotic solvent capable of dissolving a wide range of polar and non-polar compounds, making it a standard for creating stock solutions in drug discovery and biological research.[4] We recommend preparing a concentrated stock (e.g., 10-50 mM) in DMSO, which can then be serially diluted into your aqueous assay buffer or cell culture medium.

Q3: I see a precipitate or cloudiness when I dilute my DMSO stock into my cell culture medium. What is happening and how do I fix it?

This common phenomenon is known as "solvent shock" or precipitation upon dilution.[6] Your compound is soluble in the high-concentration organic stock but crashes out when rapidly introduced to the overwhelmingly aqueous environment of the buffer or medium.[7] The actual concentration of the compound in your assay becomes unknown and variable, compromising your results.[7][8]

Immediate Troubleshooting Steps:

• Reduce Final Concentration: The simplest solution is often to lower the final working concentration of the compound in your assay.[6]

• Use a Lower Stock Concentration: Preparing a more dilute DMSO stock (e.g., 1 mM instead of 10 mM) means you will add a larger volume of it to your medium. This can sometimes facilitate better mixing and prevent localized high concentrations that trigger precipitation.[6]

• Optimize Dilution Technique: Add the stock solution to the aqueous medium, not the other way around. Add the stock dropwise into the vortex of the gently stirring or swirling medium to ensure rapid and uniform dispersion.[6][7]

• Pre-warm the Medium: Ensure your cell culture medium is at the experimental temperature (e.g., 37°C) before adding the compound, as solubility is often temperature-dependent.[8]

Q4: What is the maximum concentration of DMSO my cells can tolerate?

The cellular tolerance to DMSO is highly cell-line dependent. A general guideline is to keep the final concentration of DMSO in the culture medium at or below 0.5% (v/v).[9] Some robust cell lines may tolerate up to 1%, while more sensitive primary cells may show stress at concentrations as low as 0.1%. It is imperative to run a "vehicle control" experiment, where you treat cells with the same final concentration of DMSO that is present in your highest compound concentration wells, to ensure the solvent itself is not responsible for any observed biological effects.[9]

Q5: Can I use heating or sonication to dissolve the compound?

These methods can be employed, but with caution.

• Gentle Heating: Warming the solution in a water bath (e.g., 37-40°C) can often increase both the rate of dissolution and the solubility limit.[8][10] This is generally a safe first step.

• Sonication: Sonication can be effective for breaking up aggregates and enhancing dissolution.[11] However, prolonged or high-energy sonication can potentially cause degradation of the compound. Use short bursts in an ultrasonic bath and visually inspect for dissolution.

Section 2: Troubleshooting Guide: A Step-by-Step Approach

If the initial FAQ tips are insufficient, a more systematic approach is required. This section provides detailed protocols for characterizing and improving the solubility of 3'-Deoxy-3'-alpha-C-methyluridine.

2.1 Initial Solubility Assessment

Before beginning extensive experiments, it is crucial to perform a simple, semi-quantitative assessment of the compound's solubility in various solvents.

Protocol: Small-Scale Solubility Testing

• Preparation: Aliquot a small, pre-weighed amount of 3'-Deoxy-3'-alpha-C-methyluridine (e.g., 1 mg) into several sterile microcentrifuge tubes.

• Solvent Addition: Add a calculated volume of your first solvent (see Table 1) to achieve a high target concentration (e.g., 20 mg/mL or ~82 mM).

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If not fully dissolved, try gentle warming (37°C) or brief sonication.

• Observation: Visually inspect the solution against a dark background. A completely dissolved solution should be clear with no visible particulates.

• Titration: If the compound is insoluble, add increasing volumes of the solvent, vortexing after each addition, until it dissolves. Record the final concentration.

• Repeat: Repeat this process for other solvents to build a solubility profile.

Table 1: Recommended Solvents for Initial Assessment

Solvent	Typical Starting Concentration	Rationale & Notes
DMSO	10-50 mM	Gold standard for initial stock preparation.[4][5]
DMF	10-50 mM	N,N-Dimethylformamide is another strong organic solvent, similar to DMSO.
Ethanol (100%)	1-10 mM	A less toxic organic solvent, but generally has lower solvating power than DMSO for complex molecules.[12]

| PBS (pH 7.4) | 1-5 mM | Assess baseline aqueous solubility. This is often low for modified nucleosides.[3] |

2.2 Protocol 1: Standard Stock Solution Preparation using DMSO

This protocol outlines the standard procedure for creating a reliable, high-concentration stock solution.

• Calculation: Based on the molecular weight of 3'-Deoxy-3'-alpha-C-methyluridine (~242.23 g/mol ), calculate the mass required for your desired stock concentration and volume (e.g., for 1 mL of a 50 mM stock, weigh 12.11 mg).

• Weighing: Aseptically weigh the compound into a sterile, appropriate-sized tube (e.g., a 1.5 mL microcentrifuge tube or a 2 mL amber glass vial).

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO.

• Dissolution: Cap the tube securely and vortex until the solid is completely dissolved. Use gentle warming (37°C) if necessary.[8]

• Verification: Ensure the final solution is clear and free of any particulates.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can cause the compound to fall out of solution. Store at -20°C or -80°C, protected from light.

2.3 Protocol 2: Addressing Precipitation in Aqueous Media (Co-Solvent & Dilution Techniques)

This is the most critical troubleshooting step for in vitro assays. The goal is to maintain the compound in solution when it is diluted from the organic stock into the aqueous experimental medium.

2.4 Protocol 3: Advanced Solubilization using pH Adjustment

The solubility of molecules with ionizable functional groups can be highly dependent on pH.[13][14] By shifting the pH, you can alter the charge state of the molecule, potentially increasing its interaction with water.

• Identify pKa: If the pKa of the molecule is known, this can guide buffer selection. If not, an empirical test is necessary.

• Prepare Buffers: Create a set of sterile, physiologically relevant buffers with different pH values (e.g., pH 5.0, 6.5, 7.4, 8.5).

• Test Solubility: Using the method in Protocol 2.1, determine the solubility of 3'-Deoxy-3'-alpha-C-methyluridine in each buffer.

• Application: If solubility is significantly enhanced at a specific pH, you can prepare your stock solution in that buffer (if the compound is stable) or adjust the pH of your final assay medium.

• Critical Caveat: Ensure the final pH of your assay is compatible with the health and physiology of your cells or the activity of your enzyme. Drastic pH changes can be cytotoxic or inhibit protein function.[15]

2.5 Protocol 4: Employing Cyclodextrins for Highly Insoluble Scenarios

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16] They can encapsulate poorly soluble "guest" molecules, like our compound, forming an "inclusion complex" that is water-soluble.[17][18] This is a powerful technique for increasing the aqueous solubility of hydrophobic compounds without using high concentrations of organic co-solvents.[19][20]

Table 2: Comparison of Common Cyclodextrins for In Vitro Use

Cyclodextrin	Key Properties	Typical Concentration Range
β-Cyclodextrin (β-CD)	Natural, lower cost, but has the lowest aqueous solubility of the three.	1-15 mM
Hydroxypropyl-β-CD (HP-β-CD)	Modified to have much higher aqueous solubility and lower toxicity. A very common choice for in vitro and in vivo formulations.[16]	1-100 mM (2-20% w/v)

| Sulfobutylether-β-CD (SBE-β-CD) | A negatively charged derivative with very high aqueous solubility. Excellent for formulating basic compounds.[20] | 1-100 mM (2-20% w/v) |

Protocol: Preparation of a Cyclodextrin Inclusion Complex

• Select Cyclodextrin: HP-β-CD is an excellent starting choice due to its high solubility and safety profile.[16]

• Prepare Cyclodextrin Solution: Dissolve the chosen cyclodextrin in your assay buffer or water to the desired concentration (e.g., 5-10% w/v).

• Add Compound: Add the powdered 3'-Deoxy-3'-alpha-C-methyluridine directly to the cyclodextrin solution.

• Facilitate Complexation: Stir or shake the mixture at room temperature for several hours (4-24 hours) to allow the inclusion complex to form. Gentle heating or sonication can accelerate this process.

• Clarify Solution: After incubation, centrifuge the solution at high speed (e.g., >10,000 x g) for 15-30 minutes to pellet any remaining undissolved compound.

• Use Supernatant: The clear supernatant is your working solution containing the solubilized compound-cyclodextrin complex. The concentration should be confirmed analytically if possible (e.g., via HPLC-UV).

• Vehicle Control: Remember to include a vehicle control containing the same concentration of cyclodextrin in your experiment, as cyclodextrins themselves can sometimes have biological effects.[9]

Section 3: Best Practices & Considerations

• Validate Compound Integrity: After using methods like heating, sonication, or pH adjustment, it's good practice to confirm that your compound has not degraded, if analytical methods (e.g., HPLC, LC-MS) are available.

• Understand Solvent Effects: Always be mindful that your solubilization vehicle can impact your assay. DMSO can affect enzyme activity and cell membrane permeability, while cyclodextrins can interact with cell membranes.[7][9] This is why vehicle controls are non-negotiable for high-quality data.

• Proper Storage: Store all stock solutions appropriately, typically frozen at -20°C or -80°C in small, single-use aliquots to prevent degradation from freeze-thaw cycles and contamination.

We trust this guide will serve as a valuable resource in your research endeavors. For further assistance, please do not hesitate to contact our technical support team.

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Technical Support Center: Enhancing Cellular Uptake of 3'-Deoxy-3'-alpha-C-methyluridine

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3'-Deoxy-3'-alpha-C-methyluridine and other novel nucleoside analogs. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions to help you overcome challenges related to cellular uptake and maximize the therapeutic potential of your compound.

Introduction: The Cellular Uptake Challenge

3'-Deoxy-3'-alpha-C-methyluridine is a modified nucleoside with potential therapeutic applications, likely as an antiviral or anticancer agent by inhibiting viral RNA synthesis. Like many nucleoside analogs, its efficacy is critically dependent on its ability to enter the target cell and undergo intracellular phosphorylation to its active triphosphate form.[1][2][3] However, the inherent hydrophilicity and potential for rapid metabolic degradation of nucleoside analogs often limit their passive diffusion across the cell membrane and overall bioavailability.[1][4] This guide will explore strategies to enhance the cellular uptake of 3'-Deoxy-3'-alpha-C-methyluridine, troubleshoot common experimental hurdles, and provide a framework for rationally designing your experiments.

Frequently Asked Questions (FAQs)

Here we address common questions researchers encounter when working to improve the cellular delivery of 3'-Deoxy-3'-alpha-C-methyluridine.

Q1: Why is the cellular uptake of my 3'-Deoxy-3'-alpha-C-methyluridine low?

A1: Low cellular uptake of nucleoside analogs is a common challenge and can be attributed to several factors:

• Hydrophilicity: The presence of polar hydroxyl and amine groups in the nucleoside structure makes it difficult for the molecule to passively diffuse across the lipophilic cell membrane.[1][4]

• Nucleoside Transporters: Cellular entry of many nucleoside analogs is mediated by specific membrane proteins known as concentrative nucleoside transporters (CNTs) and equilibrative nucleoside transporters (ENTs).[5][6][7][8] If 3'-Deoxy-3'-alpha-C-methyluridine is not a substrate for the transporters expressed on your target cells, its uptake will be limited. The expression levels of these transporters can also vary significantly between different cell types and disease states.[6][9]

• Rapid Efflux: Some cells can actively pump out drugs, and your compound might be a substrate for these efflux transporters.

• Enzymatic Degradation: Nucleoside analogs can be rapidly metabolized in the plasma or extracellular space by enzymes like nucleases, reducing the amount of intact drug available to enter the cell.[1]

Q2: What are the primary strategies to enhance the cellular uptake of 3'-Deoxy-3'-alpha-C-methyluridine?

A2: There are three main approaches to consider:

• Prodrug Modifications: This involves chemically modifying the nucleoside analog to create a more lipophilic derivative (a prodrug) that can more easily cross the cell membrane. Once inside the cell, the modifying groups are cleaved by intracellular enzymes to release the active drug.[1][2][3][10][11]

• Nanoparticle-Based Delivery Systems: Encapsulating 3'-Deoxy-3'-alpha-C-methyluridine in nanoparticles can protect it from degradation, improve its solubility, and facilitate its entry into cells through endocytosis.[4][12][13][14]

• Modulation of Nucleoside Transporters: While less common as a direct strategy, understanding which transporters are responsible for your compound's uptake can inform cell line selection and experimental design. In some cases, it may be possible to co-administer a compound that modulates transporter activity, though this can be complex.

Q3: How do I choose the best strategy for my specific experiment?

A3: The optimal strategy depends on your research goals, target cell type, and available resources.

• For initial in vitro screening: Prodrug approaches are often a good starting point as they can be synthetically accessible. Simple ester modifications to the hydroxyl groups of the ribose sugar can significantly increase lipophilicity.[11]

• For overcoming multi-drug resistance or targeting specific tissues: Nanoparticle delivery systems are a powerful option. They can be engineered to bypass efflux pumps and can be decorated with targeting ligands to direct them to specific cell types.[14][15]

• If you suspect transporter-mediated uptake is a limiting factor: Characterize the expression of CNTs and ENTs in your target cells. If expression is low, prodrug or nanoparticle strategies that are less dependent on transporters would be more appropriate.

Q4: How can I measure the intracellular concentration of 3'-Deoxy-3'-alpha-C-methyluridine and its phosphorylated metabolites?

A4: Quantifying the intracellular concentration of the parent compound and its mono-, di-, and tri-phosphorylated forms is crucial to confirm successful uptake and activation. The gold-standard technique is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[16][17] This method offers high sensitivity and specificity, allowing for the simultaneous quantification of multiple analytes from cell lysates.[16][17] High-performance liquid chromatography (HPLC) with UV or radioactivity detection can also be used, particularly if a radiolabeled version of your compound is available.[18]

Troubleshooting Guides

This section provides structured guidance for addressing specific issues you may encounter during your experiments.

Problem 1: Low therapeutic efficacy despite demonstrating in vitro activity of the parent compound.

This common issue often points to a delivery problem.

Workflow for Troubleshooting Low Efficacy

Caption: Troubleshooting workflow for low in vivo efficacy.

Step-by-Step Guide:

• Confirm In Vitro Potency: Re-evaluate the activity of the free 3'-Deoxy-3'-alpha-C-methyluridine in a cell-free assay (if applicable) and in your target cell line to ensure the compound itself is active.

• Quantify Intracellular Uptake: Using a validated method like LC-MS/MS, measure the concentration of the parent nucleoside and its phosphorylated forms inside the cells after treatment.[16][17]

• Analyze the Results:

  • Low Intracellular Concentration: This confirms that cellular uptake is the primary barrier. Proceed to implement an enhancement strategy.

  • Adequate Intracellular Concentration: If the drug and its active metabolites are present in the cell at sufficient levels, the issue may lie with downstream events such as target engagement, altered nucleotide pools, or the development of resistance mechanisms.[19][20][21]

Problem 2: A prodrug of 3'-Deoxy-3'-alpha-C-methyluridine shows no improvement in activity.

If your prodrug strategy fails, a systematic evaluation of its design and performance is necessary.

Workflow for Troubleshooting Prodrug In-Vivo Inactivity

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• 2. Prodrug strategies for improved efficacy of nucleoside antiviral inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prodrug strategies in developing antiviral nucleoside analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The evolution of nucleosidic analogues: self-assembly of prodrugs into nanoparticles for cancer drug delivery - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 5. Structural basis of nucleoside and nucleoside drug selectivity by concentrative nucleoside transporters | eLife [elifesciences.org]
• 6. Frontiers | Emerging Roles of Nucleoside Transporters [frontiersin.org]
• 7. Structural basis of nucleoside and nucleoside drug selectivity by concentrative nucleoside transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wjgnet.com [wjgnet.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Polymer-based nanoparticles for the delivery of nucleoside analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. RNA nanotechnology for co-delivering high-payload nucleoside analogs to cancer with synergetic effect - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Application of activated nucleoside analogs for the treatment of drug-resistant tumors by oral delivery of nanogel-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Efficient overcoming of drug resistance to anticancer nucleoside analogs by nanodelivery of active phosphorylated drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. New test to measure intracellular levels of nucleosides | HIV i-Base [i-base.info]
• 17. Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. journals.asm.org [journals.asm.org]
• 19. Enhancing the Nucleoside Analog Response with Translational Therapeutic Approaches to Overcome Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Enhancing the Nucleoside Analog Response with Translational Therapeutic Approaches to Overcome Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Results in 3'-Deoxy-3'-alpha-C-methyluridine Experiments

Welcome to the technical support center for 3'-Deoxy-3'-alpha-C-methyluridine. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in their experimental workflows. As a modified nucleoside with potential as an inhibitor of viral RNA synthesis, its successful application requires a nuanced understanding of its mechanism, metabolism, and potential points of failure in experimental systems.[1][2] This document provides in-depth, cause-and-effect troubleshooting advice to help you diagnose and resolve inconsistencies in your results.

Part 1: Foundational Issues & Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the basis of a solid experimental setup.

Q1: What is the primary mechanism of action for 3'-Deoxy-3'-alpha-C-methyluridine, and why is it expected to inhibit viral replication?

Answer: 3'-Deoxy-3'-alpha-C-methyluridine is a nucleoside analogue. Its mechanism is predicated on its structural similarity to the natural nucleoside, uridine. The core hypothesis is that the analogue will be taken up by host cells and subsequently phosphorylated by cellular kinases to its active triphosphate form.[3] This triphosphate metabolite then acts as a competitive inhibitor or a substrate for viral RNA-dependent RNA polymerase (RdRp).

The critical modification is at the 3' position of the ribose sugar. Unlike natural uridine, which has a 3'-hydroxyl (-OH) group essential for forming the phosphodiester bond that extends the growing RNA chain, this analogue has a methyl group (-CH3). Once the viral polymerase incorporates the triphosphate form of this analogue into a nascent viral RNA strand, the absence of the 3'-OH group prevents the addition of the next nucleotide, causing premature termination of RNA synthesis and halting viral replication.[4] This "chain terminator" mechanism is a well-established strategy in antiviral drug design.[4]

Q2: My compound is not showing the expected antiviral activity. What are the most common initial checkpoints?

Answer: When encountering a lack of efficacy, it's crucial to systematically validate the core components of your experiment before investigating more complex biological variables. We recommend a three-step initial verification process:

• Compound Integrity: Confirm the identity, purity, and concentration of your 3'-Deoxy-3'-alpha-C-methyluridine stock solution. Degradation during storage or inaccuracies in weighing can lead to drastically lower effective concentrations.

• Assay Validity: Ensure your antiviral assay is performing as expected. Include a positive control compound with a known mechanism and potency against your target virus. Consistent results with the positive control validate that the virus, cells, and detection methods are functioning correctly.

• Basic Cytotoxicity: Perform a preliminary cytotoxicity assay on uninfected host cells. If the compound is highly toxic at or below its expected effective concentration, it can mask any specific antiviral activity by simply killing the host cells.

This initial triage helps isolate the problem to either the compound itself, the biological system, or the assay procedure.

Sources

• 1. 3'-Deoxy-3'-α-C-methyl-5-methyluridine - CD BioGlyco [bioglyco.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]

minimizing the impact of 3'-Deoxy-3'-alpha-C-methyluridine on mitochondrial DNA polymerase

Topic: Minimizing the Impact of 3'-Deoxy-3'-alpha-C-methyluridine on Mitochondrial DNA Polymerase ( )

Welcome to the Nucleoside Safety Application Center. Ticket ID: #MTX-3D3M-UR Assigned Scientist: Dr. Aris Thorne, Senior Application Scientist Status: Open

You are likely encountering mitochondrial toxicity signals with your lead compound, 3'-Deoxy-3'-alpha-C-methyluridine . This is a common bottleneck for 3'-modified nucleoside analogs. While the 3'-deoxy modification acts as an obligate chain terminator for viral polymerases (e.g., HCV NS5B), the added 3'-alpha-C-methyl group—intended to improve selectivity—can paradoxically trap the molecule in the mitochondrial DNA polymerase (

) active site if not perfectly tuned.

This guide provides a self-validating troubleshooting framework to diagnose, quantify, and mitigate this off-target interaction.

Part 1: The Diagnostic Phase (Cellular Screening)

User Question: My compound shows potent antiviral activity, but cells in long-term culture are dying. Is this general cytotoxicity or specific mitochondrial impairment?

Technical Response: You cannot rely on standard MTT assays in high-glucose media (e.g., DMEM + 10% FBS) to detect mitochondrial toxicity. Tumor cell lines (HepG2, Huh7) utilize the Crabtree Effect , deriving energy almost exclusively from glycolysis. They will survive mitochondrial inhibition until the moment of total collapse.

The Solution: The Glu/Gal Metabolic Shift Assay To validate mitochondrial liability, you must force the cells to rely on Oxidative Phosphorylation (OXPHOS) by substituting Glucose with Galactose.[1]

Protocol: The "Crabtree" Shift Validation

• Seed Cells: HepG2 cells at

  cells/well.

• Media Preparation:

  • Glycolytic Condition: DMEM + 25 mM Glucose.[2][3]

  • OXPHOS Condition:[1] DMEM (Glucose-free) + 10 mM Galactose + 1 mM Sodium Pyruvate + 2 mM Glutamine.

• Dosing: Treat with 3'-Deoxy-3'-alpha-C-methyluridine (0.1

  M to 100 M) for 72 hours .

• Readout: Measure cellular ATP (CellTiter-Glo).

• Calculation: Calculate the Mitochondrial Tox Index (MTI):

Interpretation:

• MTI < 3: General cytotoxicity (off-target is likely cytosolic).

• MTI > 3: Specific mitochondrial impairment.[2][3] The compound is inhibiting the electron transport chain (ETC) or depleting mtDNA.

Part 2: The Mechanistic Phase (Biochemical Kinetics)

User Question: The Glu/Gal assay confirmed mitochondrial toxicity. Is the compound inhibiting

directly, or is it being incorporated and persisting?

Technical Response: For 3'-Deoxy-3'-alpha-C-methyluridine, the mechanism is rarely simple inhibition (

). It is usually Chain Termination coupled with Excision Failure . has a robust 3' 5' exonuclease (proofreading) activity. Toxicity occurs when the polymerase incorporates your analog, but the exonuclease cannot remove it due to the steric clash of the 3'-alpha-methyl group.

The Experiment: Single-Turnover Incorporation & Excision Assay You must measure two competing rates: Incorporation (

) and Excision ( ).[4]

Comparative Kinetic Data (Reference Standards vs. Target)

The following table illustrates where your compound likely fits compared to known toxic/safe analogs.

Parameter	Definition	Safe Profile (e.g., 3TC)	Toxic Profile (e.g., ddC)	3'-Deoxy-3'- -Me-U (Target)
( M)	Binding Affinity	High (>100 M)	Low (<1 M)	Goal: >50 M
( )	Incorporation Rate	Slow	Fast	Likely Moderate
( )	Excision Rate	Fast (Removed)	Slow (Persists)	CRITICAL FACTOR
Selectivity		> 10,000	< 100	Target: > 5,000

Troubleshooting the 3'-alpha-Methyl Group: The 3'-alpha-methyl group is designed to clash with the tight active site of viral polymerases. However, human

has a flexible active site (specifically residues Tyr951 and Tyr955 ).

• Hypothesis: If

  is low, the 3'-methyl group is preventing the DNA primer strand from flipping into the exonuclease site.

• Action: You must determine if the toxicity is driven by incorporation (competitive inhibition) or dead-end termination (suicide substrate).

Visualization: The "Dead-End" Toxicity Pathway

The following diagram illustrates the critical decision points where your molecule interacts with the mitochondrion.

Figure 1: The Kinetic Checkpoint. Toxicity is determined by the failure of the Exonuclease (Green) to remove the incorporated analog (Red) before replication stalls.

Part 3: Mitigation Strategies (Chemistry & Dosing)

User Question: We confirmed the toxicity is Pol

mediated. We cannot change the core scaffold easily. How do we minimize impact?

Technical Response: If you cannot alter the 3'-deoxy-3'-methyl core without losing viral potency, you must alter the delivery or the intracellular ratio .

Strategy A: The "Liver-Sparing" Protide Approach

Most mitochondrial toxicity manifests in tissues with high energy demand (Heart, Muscle, Nerves). The liver has high regenerative capacity.

• Technique: Use a Liver-Targeting Prodrug (Protide) moiety.

• Mechanism: Protides are cleaved by esterases (e.g., CES1) highly expressed in hepatocytes but low in cardiomyocytes and neurons. This delivers the active triphosphate to the virus (in the liver) while keeping peripheral tissue concentrations of the nucleoside below the

  for .

Strategy B: Pulsed Dosing (The "Washout" Theory)

Mitochondrial DNA depletion is reversible if the depletion does not drop below ~30% of baseline.

• Protocol: Instead of QD (Once Daily) steady-state dosing, evaluate Pulsed Dosing (e.g., 4 days ON, 3 days OFF) in your animal models.

• Rationale: This allows the

  exonuclease time to slowly remove the "stalled" terminators or allows the cell to synthesize new mtDNA using natural dNTP pools during the "OFF" phase.

Strategy C: Modification of the 2' Position

If the 3'-alpha-methyl is non-negotiable, introduce a modification at the 2' position (e.g., 2'-alpha-F or 2'-beta-Me).

• Why:

  is extremely sensitive to 2' substitutions due to the "steric gate" residue Glu895 . Adding bulk/polarity at the 2' position often reduces affinity ( ) for drastically, while viral polymerases (like HCV NS5B) may tolerate it.

Part 4: Troubleshooting FAQ

Q: My qPCR shows mtDNA depletion, but cell viability is 95%. Why? A: This is the "Phenotypic Lag." Cells possess excess mtDNA. You can deplete mtDNA by 80% before ATP levels drop enough to cause cell death. Warning: This is dangerous. In a clinical setting, this manifests as delayed lactic acidosis weeks after treatment start. Always use mtDNA/nDNA ratio (qPCR of ND1 vs.

-Globin) as your primary endpoint, not ATP.

Q: Can I use Uridine supplementation to rescue the toxicity? A: Only if your compound competes with Uridine for transport or phosphorylation. If your compound is a chain terminator already incorporated into DNA, adding Uridine will not remove it. However, high concentrations of natural dTTP (via Uridine salvage) can compete with your drug for entry into

, effectively raising the .

References

• Arnold, J. J., et al. (2012). Sensitivity of Mitochondrial Transcription and Resistance of RNA Polymerase II Dependent Nuclear Transcription to Antiviral Ribonucleosides. PLOS Pathogens. Link

• Feng, J. Y., et al. (2016). Mechanistic Insights into the Mitochondrial Toxicity of Nucleoside Analogs. Antimicrobial Agents and Chemotherapy.[5][6] Link

• Lim, S. E., & Copeland, W. C. (2001). Differential incorporation and removal of antiviral nucleosides by human mitochondrial DNA polymerase gamma. Journal of Biological Chemistry. Link

• Birkus, G., et al. (2015). Assessment of Mitochondrial Toxicity in Human Cells Treated with Tenofovir: Comparison with Other Nucleoside Reverse Transcriptase Inhibitors. Antimicrobial Agents and Chemotherapy.[5][6] Link

• Dykens, J. A., & Will, Y. (2007).[2] The significance of mitochondrial toxicity testing in drug development. Drug Discovery Today. Link

Sources

• 1. Frontiers | Mitochondrial toxicity evaluation of traditional Chinese medicine injections with a dual in vitro approach [frontiersin.org]
• 2. evotec.com [evotec.com]
• 3. Mitochondrial Toxicity (Glu/Gal Assay) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 4. Toxicity of antiviral nucleoside analogs and the human mitochondrial DNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iasusa.org [iasusa.org]
• 6. Analysis of Translesion DNA Synthesis by the Mitochondrial DNA Polymerase γ - PMC [pmc.ncbi.nlm.nih.gov]

improving the phosphorylation efficiency of 3'-Deoxy-3'-alpha-C-methyluridine in cells

Topic: Improving the phosphorylation efficiency of 3'-Deoxy-3'-alpha-C-methyluridine Ticket ID: #PHOS-3MDU-OPT Status: Open Assigned Specialist: Senior Application Scientist, Antiviral Discovery Unit[1]

Executive Summary: The "First-Step" Bottleneck

You are likely working with a nucleoside analog designed to inhibit viral polymerases (e.g., HCV NS5B).[1] The 3'-Deoxy-3'-alpha-C-methyluridine scaffold acts as a chain terminator.[1] However, the presence of the 3'-methyl group creates significant steric hindrance for host cellular kinases.[1]

The Core Problem: The conversion of the parent nucleoside to the nucleoside monophosphate (NMP) is the rate-limiting step.[2] Natural kinases (dCK, TK1, or UCK) often fail to recognize this modified scaffold, leading to poor intracellular accumulation of the active triphosphate (NTP) form.[1]

This guide provides three distinct troubleshooting pathways: Chemical (ProTides) , Biological (Enzyme Engineering) , and Analytical (Quantification) .[1]

Part 1: Diagnostic & Mechanism (The "Why")[1]

Q: My EC50 values are in the micromolar range, but the viral polymerase IC50 is nanomolar. Why the disconnect?

A: This is the classic "permeability vs. activation" paradox. Your molecule might enter the cell (via ENT/CNT transporters), but it is not being activated.[1]

• The Pathway: Nucleoside

  (Kinase 1) NMP (NMPK) NDP (NDPK) NTP.[1]

• The Failure Point: "Kinase 1" (usually Deoxycytidine Kinase [dCK] or Uridine-Cytidine Kinase [UCK]) cannot phosphorylate the 5'-OH group efficiently due to the steric clash from the 3'-methyl modification.[1]

• Resolution: You must bypass this step. See Part 2: Chemical Strategy.

Q: Can I just overexpress kinases to fix this?

A: Only for in vitro assay validation, not for clinical efficacy. Overexpressing dCK or UCK in your cell line (e.g., Huh-7 or HepG2) can artificially boost potency to verify that the Triphosphate is indeed active.[1] If overexpression lowers EC50, your drug design needs a prodrug strategy.[1]

Part 2: Chemical Strategy (The ProTide Solution)

Q: We are considering a phosphoramidate (ProTide) prodrug. What are the critical design factors for this scaffold?

A: ProTide technology masks the monophosphate, allowing the drug to bypass the first kinase step.

• Stereochemistry Matters: The phosphorus center is chiral (

  vs ). One isomer is usually processed 10-100x faster by intracellular enzymes (Hint-1).[1] You must separate isomers or synthesize the stereopure form.

• Esterase Sensitivity: The ester motif (usually isopropyl or benzyl) determines the rate of hydrolysis by Carboxylesterase 1 (CES1) or Cathepsin A (CatA).

  • Liver Targeting: CES1 is highly expressed in hepatocytes. Design your ester to be a CES1 substrate to concentrate the drug in the liver (ideal for HCV).

Q: My ProTide is unstable in plasma. How do I fix this?

A: If the prodrug degrades before entering the cell, you lose the targeting advantage.

• Check: Is the degradation mediated by plasma esterases?

• Fix: Increase steric bulk around the ester or switch the amino acid side chain (e.g., Alanine

  Dimethylglycine) to reduce plasma hydrolysis while maintaining intracellular CatA/Hint-1 cleavage.

Part 3: Biological & Analytical Protocols

Q: How do I definitively measure if the Triphosphate (TP) is forming?

A: You cannot rely on efficacy endpoints alone. You must perform intracellular metabolite quantification using LC-MS/MS.[1][3][4]

Protocol: Intracellular Nucleotide Extraction (Cold Methanol Method)

Validation: This protocol prevents ATP/GTP hydrolysis during extraction.[1]

• Cell Prep: Seed cells (e.g., Huh-7) at

  cells/well. Incubate with drug for 24h.

• Wash: Aspirate media. Wash 2x with ice-cold PBS. Critical: Keep plate on ice.

• Quench: Add 1 mL 70% Methanol (at -20°C) containing internal standard (e.g.,

  -ATP).

• Extract: Incubate at -20°C for 1 hour. Scrape cells and collect supernatant.

• Clarify: Centrifuge at 15,000 x g for 10 min at 4°C.

• Dry & Reconstitute: Evaporate supernatant under nitrogen; reconstitute in mobile phase for LC-MS/MS.

Data Interpretation Table:

Analyte Detected	Diagnosis	Action Required
Parent Only	Drug enters but Kinase 1 failed.	Switch to ProTide.
Parent + NMP	Kinase 1 worked, but NMPK (Step 2) is slow.	Rare for uridines. Check NMPK kinetics.
NTP (Low Levels)	Pathway functional but inefficient.	Optimize ProTide ester for faster cleavage.
NTP (High Levels)	Activation is successful.	If EC50 is still poor, target is resistant.[1]

Part 4: Visualizing the Mechanism

The following diagram illustrates the metabolic bottleneck and the ProTide bypass mechanism.

Caption: Comparative metabolic pathways.[1] The red dotted line indicates the failure of natural kinases to process the 3'-methyl analog. The green path shows the ProTide bypass strategy.

Troubleshooting Decision Tree

Use this logic flow to determine your next experimental step.

Caption: Logic flow for diagnosing low potency in nucleoside analogs.

References

• Sofia, M. J., et al. (2010).[1] Discovery of a β-d-2′-Deoxy-2′-α-fluoro-2′-β-C-methyluridine Nucleotide Prodrug (PSI-7977) for the Treatment of Hepatitis C Virus.[1] Journal of Medicinal Chemistry. Link[1]

• Murakami, E., et al. (2010).[1] Mechanism of Activation of PSI-7851 and Its Diastereoisomer PSI-7977.[1] Journal of Biological Chemistry. Link

• Mehellou, Y., et al. (2018).[1] The ProTide Prodrug Technology: From the Concept to the Clinic.[5][6][7] Journal of Medicinal Chemistry. Link[1]

• Jordheim, L. P., et al. (2013).[1] Advances in the development of nucleoside and nucleotide analogues for cancer and viral diseases.[6][8][9] Nature Reviews Drug Discovery. Link

Sources

• 1. Substrate specificity and phosphorylation of antiviral and anticancer nucleoside analogues by human deoxyribonucleoside kinases and ribonucleoside kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving properties of the nucleobase analogs T-705/T-1105 as potential antiviral - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A LC-MS/MS Method for the Analysis of Intracellular Nucleoside Triphosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ProTide Prodrug Technology: Where Next? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The ProTide Prodrug Technology: From the Concept to the Clinic: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

dealing with compound precipitation in cell culture media

Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture

Welcome. I am Dr. Aris Thorne, Senior Application Scientist. If you are reading this, you likely have a "cloudy" well plate or inconsistent IC50 data. Compound precipitation is the silent killer of bioassays; it physically damages cells via crystal formation and skews effective dosing, rendering weeks of data useless.

This guide is not a generic list of tips. It is a forensic framework to diagnose why your compound crashed out and a protocol-driven system to keep it soluble.

Module 1: Diagnosis & Root Cause Analysis

Before attempting to fix the solubility, you must confirm the nature of the particulate matter. Is it a chemical precipitate, or is it biological contamination?

The "Crystal vs. Contaminant" Test

Use this decision matrix to identify the particulate source immediately.

Table 1: Differential Diagnosis of Particulates

Feature	Compound Precipitation	Biological Contamination
Timing	Immediate or within 1-2 hours of addition.	Develops over 24-48 hours.
Motion	Static. Particles drift with liquid flow but do not vibrate independently.	Brownian/Motile. "Shimmering" or active swimming (bacteria).
Morphology	Geometric (needles, shards, plates) or amorphous aggregates.	Uniform spheres (yeast/cocci) or rods (bacilli).
pH Indicator	Usually unchanged (Pink/Red).	Often turns yellow (acidic) due to bacterial metabolism.
Distribution	Often concentrates at the center of the well (meniscus effect).	Uniform turbidity throughout the media.

Visual Workflow: The Diagnostic Tree

Figure 1: Diagnostic logic to distinguish chemical precipitation from biological contamination.

Module 2: The "Solvent Shock" & The Intermediate Dilution Protocol

The Problem: The most common error is Direct Addition . If you pipette 1 µL of a 10 mM stock (in 100% DMSO) directly into 1 mL of media, the compound experiences a massive polarity shift (Dielectric constant

shifts from ~47 to ~80) at the pipette tip. This creates a local "supersaturation zone" where the compound crashes out instantly before it can disperse.

The Solution: The 2-Step Intermediate Dilution This protocol buffers the polarity shift, preventing the kinetic shock that leads to crystallization.

Protocol: The "200x" Intermediate Step

• Calculate Limits:

  • Target Final DMSO: 0.5% (Standard) or 0.1% (Sensitive lines like iPSCs) [1].

  • Never exceed 1% DMSO; it induces membrane porosity and apoptosis artifacts.

• Step A: Create the Intermediate Stock (The "Buffer" Step)

  • Do not add stock to media.

  • Instead, dilute your 10 mM DMSO stock 10-fold into sterile PBS or serum-free media in a separate tube.

  • Result: 1 mM compound in 10% DMSO/90% PBS.

  • Action: Vortex immediately. If it precipitates here, your compound is insoluble in aqueous buffer at this concentration (see Module 3).

• Step B: Final Addition

  • Add this Intermediate Stock to your cell culture media.

  • Benefit: You are now mixing a water-compatible solution into water, eliminating the polarity shock.

Figure 2: The Intermediate Dilution Strategy to mitigate solvent shock.

Module 3: Advanced Formulation (When Dilution Fails)

If the intermediate dilution fails, you are hitting the thermodynamic solubility limit. You must alter the chemical environment.[1]

Serum Protein Binding (The "Albumin Sponge")

• Mechanism: Fetal Bovine Serum (FBS) contains albumin, which binds hydrophobic drugs. This prevents precipitation but reduces the free drug concentration available to hit the target [2].[1]

• Troubleshooting:

  • If precipitation occurs in Serum-Free Media but not in 10% FBS , your compound relies on protein binding.

  • Warning: If you switch to low-serum media for an assay, you must re-optimize solubility.

Cyclodextrins (The "Molecular Cage")

For highly hydrophobic compounds (LogP > 3), DMSO alone is insufficient.

• Solution: Use 2-Hydroxypropyl-

  -cyclodextrin (HP- -CD) .

• Protocol:

  • Prepare a 20-40% (w/v) stock of HP-

    -CD in water.

  • Dissolve your compound in this cyclodextrin solution (with agitation/sonication) before adding to media.

  • The cyclodextrin encapsulates the hydrophobic drug, keeping it soluble in the aqueous media without toxic effects (up to ~0.5-1% final CD concentration) [3].

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I heat the media to dissolve the crystals? A: NO. Heating cell culture media to 37°C+ to dissolve a drug is dangerous.

• Protein Degradation: Growth factors and glutamine in the media degrade rapidly.

• Recrystallization: As soon as the media cools (e.g., during plating or imaging), the compound will crash out again, often forming larger, more damaging crystals. Correct Action: Sonicate the stock solution or the intermediate dilution, never the final media.

Q2: My compound dissolves in DMSO but crashes immediately in media. Is my stock bad? A: Unlikely. This is "Solvent Shock" (see Module 2). However, check your stock for water absorption . DMSO is hygroscopic (absorbs water from air). If your "100% DMSO" stock has absorbed water over months of opening/closing, the compound may already be micro-precipitating in the tube. Fix: Use single-use aliquots for stocks.

Q3: How do I measure the "real" concentration if I suspect precipitation? A: Spin and analyze.

• Centrifuge the media (e.g., 13,000 x g for 10 min) to pellet any crystals.

• Sample the supernatant.

• Analyze via HPLC/UV-Vis. Rule of Thumb: If the supernatant concentration is <80% of the theoretical dose, your assay data is invalid [4].

Q4: Can I use Ethanol instead of DMSO? A: Proceed with caution. Ethanol is more volatile and often more cytotoxic than DMSO. It evaporates rapidly in 37°C incubators, changing the concentration of the drug in the well over 24-48 hours (the "edge effect"). DMSO is preferred due to its low volatility.

References

• National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: Compound Management. NIH.[2] Available at: [Link]

• Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. ScienceDirect. (Discusses Plasma Protein Binding and Solubility).

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Available at: [Link]

• Hughes, J. P., et al. (2011). Principles of early drug discovery.[3] British Journal of Pharmacology. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. waters.com [waters.com]

developing viral resistance to 3'-Deoxy-3'-alpha-C-methyluridine and how to study it

Topic: Developing and Characterizing Viral Resistance to 3'-Deoxy-3'-alpha-C-methyluridine

Executive Summary & Mechanism of Action

Welcome to the Antiviral Assay Support Hub. You are inquiring about 3'-Deoxy-3'-alpha-C-methyluridine , a nucleoside inhibitor (NI) targeting viral RNA-dependent RNA polymerase (RdRp), such as HCV NS5B or potentially Flavivirus/Coronavirus polymerases.

Mechanism: This compound functions as an obligate chain terminator .

• Uptake & Activation: It enters the cell and is phosphorylated by host kinases to its triphosphate form.

• Incorporation: The viral RdRp incorporates the analog into the nascent RNA chain.

• Termination: The modification at the 3' position (3'-Deoxy) removes the hydroxyl group required for the nucleophilic attack on the next incoming nucleotide triphosphate. The 3'-alpha-methyl group likely provides conformational rigidity or steric selectivity to favor viral polymerase over host polymerases [1, 2].

Resistance Profile: Resistance to chain terminators typically arises via amino acid substitutions in the RdRp active site (Palm domain) that either:

• Discriminate: Prevent the analog's incorporation (steric hindrance).

• Excise: Remove the analog after incorporation (pyrophosphorolysis), though this is less common for this specific class compared to HIV NRTIs [3].

Experimental Workflow: In Vitro Resistance Selection

To isolate resistant mutants, you must force the virus to replicate under suboptimal drug pressure, allowing random mutations to fixate if they confer a survival advantage.

Workflow Diagram

Caption: Step-wise selection pressure workflow. Critical decision points occur at the "Monitor" stage to prevent extinguishing the viral population.

Step-by-Step Protocol: Escalating Dose Strategy

Objective: Isolate viral populations capable of replicating in

of 3'-Deoxy-3'-alpha-C-methyluridine.

Reagents:

• Target Cells (e.g., Huh7.5 for HCV, VeroE6 for others).

• Compound Stock (10 mM in DMSO).

• Reference Inhibitor (e.g., Sofosbuvir or 2'-C-Me-Cytidine) as a positive control for resistance selection.

Protocol:

• Baseline Phenotyping: Determine the

  of the Wild-Type (WT) virus. Let's assume the is 1.0 µM .

• Seeding (Passage 1):

  • Infect cells at a low MOI (0.01 - 0.1).

  • Add compound at 0.5x to 1x EC_{50} (0.5 - 1.0 µM).

  • Control: Infect cells with DMSO only (No Drug).

• Maintenance:

  • Replenish media + drug every 2-3 days.

  • Monitor for Cytopathic Effect (CPE) or quantify viral RNA (RT-qPCR) from supernatant.

• Passaging:

  • When viral replication in the drug-treated well reaches >50-70% of the "No Drug" control, harvest the supernatant.

  • Use this supernatant to infect fresh cells.

  • Increase drug concentration (e.g., to 2.0 µM).

• Cycling: Repeat until the virus grows robustly at concentrations that fully suppress the WT virus (often 10-50x

  ). This typically takes 4 to 12 weeks [4].

Troubleshooting Guide & FAQs

Issue 1: "My cells are dying, but I'm not sure if it's the virus or the drug."

Diagnosis: 3'-Deoxy nucleosides can exhibit mitochondrial toxicity by inhibiting host mitochondrial RNA polymerase (POLRMT) [5].

Troubleshooting Steps:

• Run a Cytotoxicity Counter-Screen:

  • Perform an MTS or ATP-based viability assay (e.g., CellTiter-Glo) on uninfected cells treated with the drug at the same concentrations used in your selection.

  • Rule: If your selection concentration >

    (Cytotoxic Concentration 50%), you are selecting for drug-resistant cells, not virus.

• Visual Check: Viral CPE is often focal (plaques/clusters), whereas drug toxicity causes diffuse cell rounding and detachment across the monolayer.

Issue 2: "I have passaged for 8 weeks, but the virus dies every time I increase the dose."

Diagnosis: The "Barrier to Resistance" is high.[1] This is common for nucleoside analogs targeting the active site (e.g., Sofosbuvir). The fitness cost of the mutation might be too high.[2]

Solution:

• Decrease the Step-Up: Instead of doubling the dose (1µM

  2µM), increase by 20% (1µM 1.2µM).

• Double Passaging: Passage the virus twice at the same concentration before escalating. This allows compensatory mutations to arise that restore viral fitness [6].

Issue 3: "I found a mutation, but the fold-shift is low (< 3-fold)."

Diagnosis: You may have identified a "fitness" mutation or a background polymorphism rather than a resistance driver.

Validation Strategy:

• Reverse Genetics: Introduce the specific mutation into a WT infectious clone (Site-Directed Mutagenesis).

• Phenotyping: Run a standard dose-response curve (

  ) side-by-side with WT.

• Interpretation: A true resistance mutation for NIs usually confers a >3-fold to >10-fold shift.

Data Analysis & Characterization

Once a resistant population is isolated, you must characterize it genotypically and phenotypically.[2]

Genotypic Analysis (Sequencing)

Sequence the RdRp gene (e.g., NS5B). Look for mutations in the Palm Domain (active site).

• Common NI Resistance Sites: S282 (HCV), or equivalent conserved Serine/Aspartate residues in the catalytic center.

Phenotypic Data Presentation (Example)

Summarize your validation data in a table format for reports.

Virus Strain	Mutation	EC50 (µM)	Fold Change (Resistance)	Replication Capacity (%)
Wild-Type	None	1.0 ± 0.2	1.0 (Ref)	100%
Pop #1 (Wk 8)	S282T (Mix)	4.5 ± 0.5	4.5x	65%
Clone A	S282T	12.0 ± 1.1	12.0x	45%
Clone B	M289L	1.2 ± 0.1	1.2x	95%

Note: Clone B likely represents a background mutation (polymorphism) as it confers no significant resistance.

Mechanism of Resistance Diagram

Caption: Structural basis of resistance. Mutations in the active site often create steric conflict with the methyl group of the analog, preventing incorporation.

References

• Carroll, S. S., et al. (2003). Inhibition of Hepatitis C Virus RNA Replication by 2'-Modified Nucleoside Analogs.[3] The Journal of Biological Chemistry. Link

• Klumpp, K., et al. (2006). The Novel Nucleoside Analog R1479 (4'-Azidocytidine) Is a Potent Inhibitor of NS5B-Dependent RNA Synthesis and Hepatitis C Virus Replication in Cell Culture. Antimicrobial Agents and Chemotherapy. Link

• Ali, S., et al. (2008). Selected Replicon Variants with Low-Level In Vitro Resistance to the Hepatitis C Virus NS5B Polymerase Inhibitor PSI-6130 Lack Cross-Resistance with R1479.[3] Antimicrobial Agents and Chemotherapy. Link

• Sjögren, M. H. (2011). Hepatitis C: Drug resistance.[1][4] Infectious Disease Clinics of North America. Link

• Arnold, J. J., et al. (2012). Sensitivity of Mitochondrial Transcription and Resistance of RNA Polymerase II Dependent Nuclear Transcription to Antiviral Ribonucleosides. PLOS Pathogens. Link

• Götte, M. (2012). The distinct contributions of fitness and genetic barrier to the development of antiviral drug resistance.[2][5][6] Current Opinion in Virology. Link

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Evaluating 3'- and 2'-Modified Nucleosides Against Emerging Viruses

Introduction: The Imperative for Broad-Spectrum Antivirals

The relentless emergence of novel viral pathogens, exemplified by flaviviruses like Zika and West Nile virus, and coronaviruses such as SARS-CoV-2, underscores a critical and ongoing need for effective, broad-spectrum antiviral therapies.[1][2] Viruses are obligate intracellular parasites that co-opt host cell machinery for their replication.[3] A cornerstone of this replication process for many RNA viruses is the RNA-dependent RNA polymerase (RdRp), an enzyme essential for replicating the viral genome.[2][4][5] Because the RdRp is highly conserved across many viral families and absent in human cells, it represents an ideal target for antiviral drug development.[4]

Nucleoside analogs (NAs) are a preeminent class of antiviral agents that function primarily by targeting these viral polymerases.[3][5][6] These molecules are structural mimics of natural nucleosides that, following intracellular phosphorylation to their active triphosphate form, are incorporated into the growing viral RNA or DNA chain.[3][7][8] This incorporation event is designed to disrupt the replication process, ultimately halting viral proliferation.

This guide provides an in-depth comparison of two major classes of modified ribonucleosides—those with modifications at the 3'- and 2'-positions of the ribose sugar. We will explore their distinct mechanisms of action, compare their efficacy based on published experimental data, and provide detailed protocols for their evaluation, offering researchers, scientists, and drug development professionals a comprehensive framework for advancing the next generation of antiviral agents.

The Core Mechanism: How Nucleoside Analogs Subvert Viral Replication

To exert their antiviral effect, nucleoside analogs must first be recognized and processed within the host cell. The canonical pathway involves three key steps:

• Cellular Uptake: The nucleoside analog enters the host cell, often via nucleoside transporters.

• Anabolic Phosphorylation: Host or viral kinases sequentially phosphorylate the analog to its active 5'-triphosphate form (NA-TP).[3] This multi-step conversion is often the rate-limiting factor in its activation.[9]

• Polymerase Inhibition: The NA-TP competes with natural nucleoside triphosphates (NTPs) for incorporation into the nascent viral RNA strand by the viral RdRp.[3][7]

Once incorporated, the analog disrupts replication through one of two primary mechanisms: chain termination or lethal mutagenesis .

• Chain Termination: This is the most common mechanism, where the incorporated analog prevents the addition of the next nucleotide, thereby terminating the elongation of the viral genome.[10][11] This can be achieved through two distinct modes:

  • Obligate Chain Termination: The analog lacks the essential 3'-hydroxyl (3'-OH) group required to form a phosphodiester bond with the incoming NTP. This provides a definitive stop to replication.[5][12]

  • Non-Obligate Chain Termination: The analog possesses a 3'-OH group, but a modification at the 2'- or 3'-position creates a steric barrier that prevents the viral polymerase from translocating or accepting the next NTP.[3][12]

• Lethal Mutagenesis: Some analogs are incorporated and allow for continued replication, but their ambiguous base-pairing properties introduce numerous mutations into the viral genome during subsequent rounds of replication.[10] This accumulation of errors, known as "error catastrophe," results in non-viable viral progeny.

Beyond direct polymerase inhibition, some NAs can exert antiviral effects by inhibiting other viral enzymes like methyltransferases or by depleting the intracellular pool of natural nucleotides required for viral synthesis.[3][10]

Caption: A typical experimental workflow for evaluating novel antiviral nucleosides.

Protocol 1: Viral Yield Reduction Assay

This assay quantifies the amount of infectious virus produced in the presence of the test compound, providing a robust measure of antiviral activity.

Objective: To determine the EC₅₀ of a nucleoside analog by quantifying the reduction in infectious viral particles.

Methodology:

• Cell Seeding: Seed susceptible host cells (e.g., Vero E6 for SARS-CoV-2, Huh-7 for HCV) in 24-well plates to form a confluent monolayer.

• Infection: Remove the culture medium and infect the cell monolayers with the target virus at a low multiplicity of infection (MOI) for 1-2 hours to allow viral entry.

• Compound Treatment: After the incubation period, remove the viral inoculum and wash the cells. Add fresh medium containing serial dilutions of the test compound. Include a "no-drug" virus control and a "no-virus" cell control.

• Incubation: Incubate the plates for a period that allows for multiple rounds of viral replication (e.g., 24-72 hours), depending on the virus.

• Supernatant Collection: At the end of the incubation, collect the cell culture supernatants, which contain the progeny virions.

• Quantification (Plaque Assay): a. Prepare fresh confluent monolayers of host cells in 6- or 12-well plates. b. Perform 10-fold serial dilutions of the collected supernatants. c. Infect the fresh monolayers with the diluted supernatants for 1 hour. d. Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) to restrict viral spread and form localized plaques. e. Incubate for 3-7 days until plaques are visible. f. Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones where cells have been lysed.

• Data Analysis: Count the plaques for each dilution to calculate the viral titer (Plaque Forming Units per mL, PFU/mL). Plot the percentage of viral yield reduction against the compound concentration and use non-linear regression to determine the EC₅₀ value.

Protocol 2: Cytotoxicity Assay (MTS/MTT)

This assay is critical for establishing the therapeutic window of a compound. It measures cell viability and determines the concentration at which the compound becomes toxic to the host cells. [13][14] Objective: To determine the 50% cytotoxic concentration (CC₅₀) of a nucleoside analog.

Methodology:

• Cell Seeding: Seed host cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include "cells-only" (no drug) controls.

• Incubation: Incubate the plate for the same duration as the antiviral assay to ensure a direct comparison (e.g., 24-72 hours).

• Reagent Addition: Add a tetrazolium salt reagent (e.g., MTS or MTT) to each well. Metabolically active cells will convert the reagent into a colored formazan product.

• Incubation: Incubate for 1-4 hours to allow for color development.

• Measurement: Measure the absorbance of the formazan product using a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the "cells-only" control. Plot the percentage of viability against the compound concentration and use non-linear regression to determine the CC₅₀ value.

Protocol 3: RNA-dependent RNA Polymerase (RdRp) Inhibition Assay

This biochemical assay directly measures the compound's ability to inhibit the target enzyme, confirming its mechanism of action.

Objective: To determine the IC₅₀ of the active triphosphate form of a nucleoside analog against purified viral RdRp.

Methodology:

• Reagents: Prepare a reaction mixture containing purified recombinant viral RdRp, a suitable RNA template/primer, a buffer solution with necessary cofactors (e.g., Mg²⁺, Mn²⁺), and a mix of the four natural NTPs, one of which is labeled (e.g., [α-³²P]GTP or a fluorescent NTP).

• Inhibitor Preparation: Synthesize or procure the 5'-triphosphate form of the nucleoside analog (NA-TP). Prepare serial dilutions of the NA-TP.

• Reaction Setup: In a reaction plate, combine the reaction mixture with the various concentrations of the NA-TP inhibitor. Include a "no-inhibitor" positive control and a "no-enzyme" negative control.

• Initiation and Incubation: Initiate the polymerase reaction by adding the enzyme or NTPs and incubate at the optimal temperature (e.g., 30-37°C) for a set time (e.g., 30-60 minutes).

• Termination: Stop the reaction (e.g., by adding EDTA).

• Product Detection: Separate the newly synthesized, labeled RNA product from the unincorporated labeled NTPs. This is typically done using gel electrophoresis (e.g., denaturing PAGE) followed by autoradiography or phosphorimaging.

• Data Analysis: Quantify the amount of RNA product synthesized at each inhibitor concentration. Plot the percentage of polymerase activity against the NA-TP concentration and use non-linear regression to calculate the IC₅₀ value.

Conclusion and Future Perspectives

The evaluation of 3'- and 2'-modified nucleosides has yielded some of the most important antiviral drugs in modern medicine. While 3'-modifications represent a classic and effective strategy for obligate chain termination, the clinical success of 2'-modified analogs like Sofosbuvir highlights the immense potential of non-obligate terminators that exploit subtle but critical interactions within the viral polymerase active site.

The primary challenge in the field remains the optimization of selectivity to minimize toxicity. [15]Off-target inhibition of human DNA or RNA polymerases, particularly mitochondrial RNA polymerase, can lead to severe side effects and is a major cause of clinical trial failures. [16][15]Future research must continue to focus on:

• Advanced Prodrug Strategies: Improving the delivery and intracellular phosphorylation of NAs is key to enhancing their efficacy and safety profiles. [4][17][18]* Novel Structural Modifications: Exploring modifications at other positions of the nucleoside scaffold, such as the 4'-position or the nucleobase itself, can yield compounds with unique mechanisms and improved resistance profiles. [19][20][21]* Broad-Spectrum Activity: The ultimate goal is to develop potent, safe, and orally bioavailable nucleoside analogs with activity against entire families of viruses, providing a critical line of defense against future pandemic threats. [2][17] By integrating rigorous biochemical and cell-based evaluations, researchers can rationally design and validate the next generation of nucleoside analogs, ensuring we are better prepared for the emerging viral challenges of tomorrow.

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• Kukhanova, M., et al. (2022). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. Viruses. [Link]

• Eyer, L., et al. (2018). Examples of in vivo antiflaviviral activities of selected nucleoside analogs. ResearchGate. [Link]

• Gendron, T., et al. (2021). Nucleosides and emerging viruses: A new story. Current Opinion in Virology. [Link]

• Al-Tawfiq, J. A., & Momattin, H. (2014). Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus. Current Opinion in Virology. [Link]

• Estrada, A. C., & Gallego, J. (2021). Recapitulating Trafficking of Nucleosides Into the Active Site of Polymerases of RNA Viruses: The Challenge and the Prize. Frontiers in Molecular Biosciences. [Link]

• Eldrup, A. B., et al. (2004). Structure−Activity Relationship of Heterobase-Modified 2'-C-Methyl Ribonucleosides as Inhibitors of Hepatitis C Virus RNA Replication. SciSpace. [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy. [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. PubMed. [Link]

• Haraguchi, K., et al. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters. [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. ASM Journals. [Link]

• Ju, J., et al. (2020). Nucleotide Analogues as Inhibitors of Viral Polymerases. bioRxiv. [Link]

• Theys, K., et al. (2012). HIV-1 Polymerase Inhibition by Nucleoside Analogs: Cellular- and Kinetic Parameters of Efficacy, Susceptibility and Resistance Selection. PLOS Computational Biology. [Link]

• Wang, W., et al. (2023). Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. bioRxiv. [Link]

• Eldrup, A. B., et al. (2004). Structure−Activity Relationship of Heterobase-Modified 2'- C -Methyl Ribonucleosides as Inhibitors of Hepatitis C Virus RNA Replication. ResearchGate. [Link]

• Sayce, A. C., et al. (2019). Nucleoside Analogs with Antiviral Activity against Yellow Fever Virus. Antimicrobial Agents and Chemotherapy. [Link]

• Moughty, D., et al. (2019). Muraymycin Nucleoside Antibiotics: Structure-Activity Relationship for Variations in the Nucleoside Unit. Molecules. [Link]

• Jeong, L. S., et al. (2017). Structure-Activity Relationships of Acyclic Selenopurine Nucleosides as Antiviral Agents. Molecules. [Link]

• Głowacka, I., & Leś, A. (2024). How Much Potential Do Nucleoside Analogs Offer to Combat Human Corona Viruses?. International Journal of Molecular Sciences. [Link]

• Huchting, J., et al. (2019). In vitro methods for testing antiviral drugs. Expert Review of Anti-infective Therapy. [Link]

• Coats, S. J., et al. (2018). Addressing the selectivity and toxicity of antiviral nucleosides. Antiviral Research. [Link]

• Moughty, D., et al. (2019). Muraymycin Nucleoside Antibiotics: Structure-Activity Relationship for Variations in the Nucleoside Unit. PubMed. [Link]

• Yasuda, H., et al. (2023). 2-thiouridine is a broad-spectrum antiviral nucleoside analogue against positive-strand RNA viruses. PNAS. [Link]

• Wang, X., et al. (2021). Advance of structural modification of nucleosides scaffold. European Journal of Medicinal Chemistry. [Link]

• Chubarov, A. S., et al. (2021). Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. Molecules. [Link]

• Carlin, A. F., et al. (2024). Enhanced broad spectrum in vitro antiviral efficacy of 3-F-4-MeO-Bn, 3-CN, and 4-CN derivatives of lipid remdesivir nucleoside monophosphate prodrugs. Antiviral Research. [Link]

• Wang, W., et al. (2023). Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. bioRxiv. [Link]

• V鏢lez-Ortega, A. C., et al. (2023). Mechanism and spectrum of inhibition of viral polymerases by 2′-deoxy-2′-β-fluoro-4′-azidocytidine or azvudine. NAR Molecular Medicine. [Link]

• Selleseth, D. W., et al. (1995). In vitro activities of nucleoside analog antiviral agents against salmonellae. Antimicrobial Agents and Chemotherapy. [Link]

• Kukhanova, M., et al. (2022). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. MDPI. [Link]

• Iannazzo, D., et al. (2021). Nucleoside Analogs and Nucleoside Precursors as Drugs in the Fight against SARS-CoV-2 and Other Coronaviruses. Molecules. [Link]

• Seley-Radtke, K. L., & Yates, M. K. (2018). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Antiviral Research. [Link]

• El-Sawy, E. R., et al. (2021). Structures of biologically active nucleobase modified nucleosides 1-3 and 3-trifluormethyl-pyrazolones 4-7 and their derived nucleosides 8-15. ResearchGate. [Link]

• Pausch, M. H., et al. (2018). Extensive CRISPR RNA modification reveals chemical compatibility and structure-activity relationships for Cas9 biochemical activity. Nucleic Acids Research. [Link]

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comparative metabolism of 3'-Deoxy-3'-alpha-C-methyluridine and its phosphoramidate prodrug

An In-Depth Guide to the Comparative Metabolism of 3'-Deoxy-3'-α-C-methyluridine and its Phosphoramidate Prodrug

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic activation pathways of the nucleoside analog 3'-Deoxy-3'-α-C-methyluridine and its corresponding phosphoramidate prodrug. By examining the enzymatic steps, metabolic efficiency, and resulting pharmacologically active species, we aim to elucidate the rationale and advantages of the prodrug strategy in antiviral drug development.

Introduction: Overcoming the First Hurdle in Nucleoside Analog Activation

Nucleoside analogs are a cornerstone of antiviral therapy. Their mechanism of action relies on intracellular conversion to the 5'-triphosphate form, which can then be incorporated into viral RNA or DNA by viral polymerases, leading to chain termination and inhibition of replication. However, the efficacy of the parent nucleoside is often hampered by its reliance on host cell kinases for the initial, rate-limiting phosphorylation step. This crucial conversion to the 5'-monophosphate can be inefficient, particularly for structurally modified nucleosides, resulting in suboptimal intracellular concentrations of the active triphosphate metabolite.

To circumvent this metabolic bottleneck, the phosphoramidate prodrug, or ProTide, strategy was developed.[1][2] This approach masks the monophosphate group with moieties that are cleaved intracellularly, delivering the 5'-monophosphate directly into the target cell and bypassing the need for the initial kinase-mediated activation.[1][3] This guide will dissect and compare the metabolic journey of 3'-Deoxy-3'-α-C-methyluridine and its advanced phosphoramidate prodrug, highlighting the profound impact of this medicinal chemistry strategy on metabolic activation and potency.

Metabolic Pathway of 3'-Deoxy-3'-α-C-methyluridine (Parent Nucleoside)

The metabolic activation of the parent nucleoside, 3'-Deoxy-3'-α-C-methyluridine, follows the canonical nucleoside salvage pathway, a three-step phosphorylation cascade.

• Initial Phosphorylation (Rate-Limiting Step): The journey begins with the conversion of the nucleoside to its 5'-monophosphate. This reaction is catalyzed by cellular nucleoside kinases, such as uridine-cytidine monophosphate kinase (YMPK).[4] For many modified nucleosides, this initial step is inefficient and acts as a significant bottleneck, limiting the overall production of the active form.

• Second Phosphorylation: The newly formed 5'-monophosphate is then a substrate for nucleoside monophosphate kinases, which convert it to the 5'-diphosphate.

• Final Phosphorylation to Active Triphosphate: In the final step, nucleoside diphosphate kinases (NDPKs) catalyze the formation of the 5'-triphosphate.[4] This triphosphate is the pharmacologically active species responsible for inhibiting viral polymerases.

The dependence on this enzymatic cascade, especially the inefficient first step, means that high concentrations of the parent nucleoside may be required to achieve therapeutic levels of the active triphosphate, potentially leading to off-target effects and toxicity.

Caption: Metabolic activation of the parent nucleoside via sequential phosphorylation.

Metabolic Pathway of the Phosphoramidate Prodrug (ProTide)

The phosphoramidate prodrug of 3'-Deoxy-3'-α-C-methyluridine is a chemically engineered molecule designed for efficient intracellular delivery of the 5'-monophosphate. Its activation involves a sophisticated intracellular cascade of enzymatic and chemical steps.

• Cellular Entry: The lipophilic nature of the prodrug facilitates its entry into target cells, such as hepatocytes, via passive diffusion or membrane transporters.

• Esterase-Mediated Hydrolysis: Once inside the cell, the first activation step is the hydrolysis of the amino acid carboxyl ester. This is primarily catalyzed by carboxylesterase 1 (CES1) or Cathepsin A (CatA).[5][6] This step is crucial and stereospecific, forming a negatively charged carboxylate intermediate.[5]

• Intramolecular Cyclization and Phenol Release: The newly formed carboxylate performs a nucleophilic attack on the phosphorus center. This intramolecular cyclization is a rapid chemical reaction that results in the expulsion of the aryl (phenoxy) group.[5]

• Phosphoramidase Cleavage: The resulting cyclic intermediate is unstable and is hydrolyzed by a phosphoramidase, Histidine Triad Nucleotide-binding Protein 1 (HINT1), which cleaves the P-N bond.[7] This final enzymatic step releases the desired 5'-monophosphate of 3'-Deoxy-3'-α-C-methyluridine.

• Conversion to Active Triphosphate: The efficiently generated 5'-monophosphate then enters the downstream portion of the nucleoside salvage pathway and is rapidly converted to the di- and active tri-phosphate forms by NMPKs and NDPKs, respectively.[4][5]

By bypassing the inefficient initial phosphorylation, the ProTide approach leads to significantly higher intracellular concentrations of the monophosphate, which drives the formation of the active triphosphate, thereby enhancing antiviral potency.[3]

Caption: Intracellular activation cascade of the phosphoramidate prodrug.

Head-to-Head Metabolic Comparison

The fundamental differences in the metabolic activation of the parent nucleoside and its phosphoramidate prodrug have profound implications for their pharmacological profiles.

Feature	3'-Deoxy-3'-α-C-methyluridine (Parent)	Phosphoramidate Prodrug (ProTide)
Cellular Uptake	Generally hydrophilic; reliant on nucleoside transporters.	Lipophilic; enhanced passive diffusion and cellular uptake.[8]
Rate-Limiting Step	Initial phosphorylation by nucleoside kinases.[8]	Intracellular esterase-mediated hydrolysis.[5]
Key Activating Enzymes	UCK/YMPK, NMPK, NDPK.[4]	Carboxylesterase 1 (CES1), Cathepsin A (CatA), HINT1.[5][6][7]
Monophosphate Formation	Inefficient; dependent on kinase activity and substrate specificity.	Highly efficient; bypasses the kinase dependency.[3]
Intracellular Triphosphate	Low to moderate levels achieved.	High levels achieved due to efficient monophosphate delivery.[4]
Resulting Potency	Moderate; limited by metabolic activation.	Significantly enhanced due to optimized metabolic pathway.[3][4]

Experimental Protocols for Metabolic Evaluation

To quantitatively assess the metabolic profiles of these compounds, specific in vitro assays are essential.

Protocol 1: Intracellular Metabolism in Human Hepatocytes

This assay is designed to quantify the formation of the mono-, di-, and triphosphate metabolites of the parent nucleoside and the prodrug in a biologically relevant cell system.

• Objective: To compare the efficiency of active triphosphate formation from the parent nucleoside versus the prodrug in primary human hepatocytes or Huh-7 cells.

• Methodology:

  • Cell Culture: Plate primary human hepatocytes or Huh-7 cells in collagen-coated 12-well plates and allow them to adhere overnight.

  • Compound Incubation: Treat the cells with a defined concentration (e.g., 10 µM) of either 3'-Deoxy-3'-α-C-methyluridine or its phosphoramidate prodrug. Include a vehicle control (e.g., 0.1% DMSO).

  • Time Points: Incubate the cells for various time points (e.g., 2, 4, 8, and 24 hours) at 37°C in a CO₂ incubator.

  • Metabolite Extraction: At each time point, wash the cells with ice-cold phosphate-buffered saline (PBS). Lyse the cells and extract the intracellular metabolites using a cold 70% methanol solution.

  • Sample Preparation: Centrifuge the cell lysates to pellet debris. Collect the supernatant and dry it under a stream of nitrogen or using a vacuum concentrator.

  • LC-MS/MS Analysis: Reconstitute the dried extracts in a suitable mobile phase. Analyze the samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to separate and quantify the parent compound and its mono-, di-, and triphosphate metabolites.

  • Data Normalization: Normalize the metabolite concentrations to the total protein content of the cell lysate, determined by a BCA assay.

Caption: Workflow for intracellular hepatocyte metabolism assay.

Protocol 2: In Vitro Metabolic Stability in Liver Microsomes

This assay assesses the susceptibility of the compounds, particularly the prodrug, to metabolism by Phase I enzymes concentrated in liver microsomes.

• Objective: To determine the metabolic stability of the phosphoramidate prodrug in the presence of human liver microsomes.

• Methodology:

  • Reaction Mixture Preparation: Prepare a reaction mixture containing human liver microsomes (e.g., 0.5 mg/mL protein) in a potassium phosphate buffer (pH 7.4).

  • Pre-incubation: Pre-incubate the microsome mixture at 37°C for 5 minutes.

  • Initiate Reaction: Initiate the metabolic reaction by adding the test compound (e.g., 1 µM final concentration) and an NADPH-regenerating system.

  • Time-Point Sampling: Aliquots are removed from the reaction mixture at several time points (e.g., 0, 5, 15, 30, and 60 minutes).

  • Reaction Quenching: Stop the reaction in each aliquot by adding an ice-cold solution of acetonitrile containing an internal standard.

  • Sample Processing: Centrifuge the samples to precipitate the microsomal proteins.

  • LC-MS/MS Analysis: Analyze the supernatant for the remaining concentration of the parent prodrug using a validated LC-MS/MS method.

  • Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound against time. The slope of this line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Conclusion

The comparative analysis of the metabolic pathways of 3'-Deoxy-3'-α-C-methyluridine and its phosphoramidate prodrug unequivocally demonstrates the superiority of the ProTide strategy. By ingeniously bypassing the rate-limiting kinase-dependent activation step, the prodrug ensures the efficient intracellular delivery of the crucial 5'-monophosphate metabolite. This leads to a significantly higher accumulation of the active 5'-triphosphate, which translates directly into enhanced antiviral potency. The principles and experimental methodologies detailed in this guide underscore the importance of understanding metabolic activation pathways in the design and evaluation of next-generation nucleoside analog therapeutics.

References

• Sofia, M. J., Bao, D., Chang, W., Du, J., Nagarathnam, D., Rachakonda, S., ... & Furman, P. A. (2010). Discovery of a β-D-2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus. Journal of Medicinal Chemistry, 53(19), 7202-7218. [Link]

• Murakami, E., Tolstykh, T., Bao, H., Niu, C., Sommadossi, J. P., & La Colla, P. (2010). The mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. Journal of Biological Chemistry, 285(45), 34337-34347. This is a related compound but the general mechanism described in reviews is consistent. A direct URL is not available from the search results, but the citation is widely referenced. A representative link discussing the general pathway is: [Link]

• ResearchGate. (n.d.). In vitro study of prodrug activation, cellular uptake and cytotoxicity. Retrieved from [Link]

• Sofia, M. J. (2010). Discovery of a β-d-2′-Deoxy-2′-α-fluoro-2′-β-C-methyluridine Nucleotide Prodrug (PSI-7977) for the Treatment of Hepatitis C Virus. Journal of Medicinal Chemistry. [Link]

• Cheng, L., Tawa, G. J., & Wang, Y. (2023). Cell-Dependent Activation of ProTide Prodrugs and Its Implications in Antiviral Studies. ACS Pharmacology & Translational Science. [Link]

• Stuyver, L. J., McBrayer, T. R., Tharnish, P. M., Clark, J., Hollecker, L., Lostia, S., ... & Schinazi, R. F. (2006). β-d-2′-Deoxy-2′-fluoro-2′-C-methylcytidine involves a second metabolic pathway leading to β-d-2′-deoxy-2′-fluoro-2′-C-methyluridine 5′-triphosphate, a potent inhibitor of the hepatitis C virus RNA-dependent RNA polymerase. Antimicrobial agents and chemotherapy, 50(12), 4021-4028. [Link]

• Höfner, G., Piron, A., & Wirtz, M. (2023). Pyrimidine catabolism is required to prevent the accumulation of 5-methyluridine in RNA. Nucleic Acids Research. [Link]

• Cheng, L., Tawa, G. J., & Wang, Y. (2023). Cell-Dependent Activation of ProTide Prodrugs and Its Implications in Antiviral Studies. ACS Publications. [Link]

• Kaushik, C. P., & Cretton-Scott, E. (1995). In vitro and in vivo disposition and metabolism of 3'-deoxy-2',3'-didehydrothymidine. Antimicrobial agents and chemotherapy, 39(4), 893-899. [Link]

• Meier, C., Götte, M., & Balzarini, J. (2010). Diastereoselective synthesis of aryloxy phosphoramidate prodrugs of 3'-deoxy-2',3'-didehydrothymidine monophosphate. Journal of medicinal chemistry, 53(21), 7849-7861. [Link]

• Mehellou, Y., & Rando, R. F. (2022). Phosphoramidate Prodrugs Continue to Deliver, The Journey of Remdesivir (GS-5734) from RSV to SARS-CoV-2. Journal of Medicinal Chemistry, 65(5), 3743-3759. [Link]

• Harris, G., & Ashley, G. W. (1988). Synthesis of 3'-C-methyladenosine and 3'-C-methyluridine diphosphates and their interaction with the ribonucleoside diphosphate reductase from Corynebacterium nephridii. Biochemistry, 27(22), 8578-8583. [Link]

• Schuehly, W., Lin, C. C., & Balzarini, J. (2011). Cellular pharmacology of multi- and duplex drugs consisting of ethynylcytidine and 5-fluoro-2′-deoxyuridine. Investigational new drugs, 29(6), 1313-1322. [Link]

• Dr. Asif Lectures. (2024, February 12). Chp#17 Satyanarayana Biochemistry | PYRIMIDINE Metabolism. YouTube. [Link]

• Gessner, A., & Galla, H. J. (2020). Prodrugs and their activation mechanisms for brain drug delivery. RSC medicinal chemistry, 11(5), 524-541. [Link]

• Eyer, L., Zouharova, D., Fojtíková, M., Holý, A., De Clercq, E., & Růžek, D. (2019). Broad-spectrum antiviral activity of 3′-deoxy-3′-fluoroadenosine against emerging flaviviruses. Antimicrobial agents and chemotherapy, 63(2), e01804-18. [Link]

• Strefeler, A., Blanco-Fernandez, J., & Jourdain, A. A. (2023). Nucleosides are overlooked fuels in central carbon metabolism. Trends in Cell Biology. [Link]

• Cretton-Scott, E., & Kaushik, C. P. (1992). Pharmacokinetics of 3'-fluoro-3'-deoxythymidine and 3'-deoxy-2',3'-didehydrothymidine in rhesus monkeys. Antimicrobial agents and chemotherapy, 36(10), 2249-2253. [Link]

• Mehellou, Y., Balzarini, J., & McGuigan, C. (2017). The ProTide Prodrug Technology: From the Concept to the Clinic. Journal of medicinal chemistry, 60(16), 6893-6914. [Link]

• Koyama, H., Sako, K., & Oinuma, H. (1995). Prodrugs of 2',3'-didehydro-3'-deoxythymidine. Biological & pharmaceutical bulletin, 18(11), 1565-1570. [Link]

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• 1. Phosphoramidate Prodrugs Continue to Deliver, The Journey of Remdesivir (GS-5734) from RSV to SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. researchgate.net [researchgate.net]
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Comparative Guide: 3'-Substituent Effects on Antiviral Nucleoside Potency &amp; Toxicity

Executive Summary

In the design of Nucleoside Reverse Transcriptase Inhibitors (NRTIs), the 3'-position of the ribose sugar is the critical determinant of "chain termination"—the mechanism by which viral DNA/RNA synthesis is halted. While the natural 3'-hydroxyl (3'-OH) group allows chain elongation, replacing it with non-reactive substituents converts the molecule into an obligate chain terminator.

This guide provides a technical comparison of the three most significant 3'-substituents: Azido (-N

) , Fluoro (-F) , and Hydrogen (-H) . We analyze their impact on antiviral potency (EC ), intracellular metabolism, and the critical bottleneck of mitochondrial toxicity (Pol inhibition).

Part 1: Mechanistic Principles of 3'-Modification

The efficacy of a 3'-modified nucleoside relies on its ability to mimic the natural substrate (dNTP) sufficiently to be incorporated by the viral polymerase, yet structurally prevent the formation of the next phosphodiester bond.

The "Gatekeeper" Mechanism

• Entry & Activation: The nucleoside analog (NA) enters the cell and must be triphosphorylated by host kinases (Kinase 1, 2, 3) to become the active species (NA-TP).

• Incorporation: The viral polymerase (e.g., HIV-1 RT) binds NA-TP.

• Termination: Once incorporated, the lack of a 3'-OH group prevents the nucleophilic attack on the

  -phosphate of the next incoming nucleotide.

Diagram: Cellular Activation & Competition Pathway

The following diagram illustrates the kinetic competition between viral inhibition (desired) and mitochondrial toxicity (off-target).

Caption: Kinetic pathway of nucleoside analogs. Efficacy depends on the ratio of Viral Incorporation vs. Mitochondrial Incorporation.

Part 2: Comparative Analysis of Substituents

This section compares the three dominant 3'-modifications. Data presented represents consensus values from HIV-1 Reverse Transcriptase (RT) studies in human peripheral blood mononuclear cells (PBMCs) or MT-4 cell lines.

The Candidates

• 3'-Azido (-N

  ): Exemplified by Zidovudine (AZT) .[1] The bulky azide group influences sugar puckering (N-conformation), favoring RT binding.

• 3'-Fluoro (-F): Exemplified by FLT (Alovudine) . Fluorine is isosteric with the hydroxyl group and highly electronegative, creating strong electronic effects without steric clash.

• 3'-Hydrogen (-H): Exemplified by ddC (Zalcitabine) and ddI . The "dideoxy" class.[2][3] Smallest radius, but lacks the electronegativity of OH/F.

Performance Matrix

Feature	3'-Azido (AZT)	3'-Fluoro (FLT)	3'-Hydrogen (ddC/ddI)
Antiviral Potency (EC )	High (0.004 µM)	Very High (0.001 - 0.005 µM)	Moderate (0.01 - 0.5 µM)
Intracellular Half-Life	Moderate (~1 hr)	High (~3 hrs for TP)	Variable
Phosphorylation Efficiency	Good substrate for TK1	Excellent (2-3x higher TP levels than AZT)	Often poor (requires different kinases)
Selectivity Index (SI)	~33,000	~47,000	Lower (due to toxicity)
Mitochondrial Toxicity	Moderate (Bone marrow suppression)	Severe (Pol inhibition)	High (Neuropathy)
Resistance Profile	TAMs (Thymidine Analog Mutations)	Often retains activity against AZT-resistant strains	Rapid resistance (M184V)

Deep Dive: Why 3'-Fluoro is Potent yet Toxic

The 3'-Fluoro substituent is a "double-edged sword."

• Potency: The high electronegativity of fluorine mimics the electron-withdrawing nature of the natural 3'-OH. This allows the analog to "trick" the kinase machinery more effectively than the 3'-H or 3'-N3 analogs, leading to massive intracellular accumulation of the triphosphate (FLT-TP).

• Toxicity: Unfortunately, human mitochondrial DNA Polymerase

  (Pol ) also recognizes this mimicry. While AZT has lower affinity for Pol , FLT is incorporated efficiently. Once in the mitochondrial DNA, it causes chain termination, leading to mtDNA depletion and clinical lactic acidosis.

Part 3: Experimental Protocols

To validate the effects of a specific 3'-substituent, two complementary assays are required: one for cellular efficacy (CPE) and one for mechanistic precision (Primer Extension).

Protocol A: Viral Cytopathic Effect (CPE) Assay

Objective: Determine the EC

(potency) and CC (cytotoxicity) in a whole-cell system.

• Cell Seeding: Seed MT-4 cells (T-cell leukemia line) at

  cells/well in 96-well plates.

• Compound Dilution: Prepare serial 5-fold dilutions of the 3'-modified test compound (e.g., 0.0001 µM to 100 µM).

• Infection: Add HIV-1 (strain IIIB) at a Multiplicity of Infection (MOI) of 0.01.

  • Control 1: Mock-infected cells + Drug (Cytotoxicity control).

  • Control 2: Infected cells + DMSO (Virus control).

• Incubation: Incubate at 37°C, 5% CO

  for 5 days.

• Readout: Add MTT or XTT reagent. Viable cells metabolize the tetrazolium salt to a colored formazan dye.

• Calculation:

  • Antiviral Activity: % Protection =

  • Selectivity Index (SI):

    .

Protocol B: Enzymatic Primer Extension Assay (Chain Termination)

Objective: Confirm the "Obligate Chain Termination" mechanism and measure incorporation efficiency (

).

• Template Preparation: Anneal a 5'-radiolabeled (

  P) DNA primer (20-mer) to a complementary DNA template (40-mer). The template overhang should require the incorporation of your specific nucleoside analog (e.g., if testing a Thymidine analog, the template overhang starts with 'A').

• Reaction Mix:

  • Buffer: 50 mM Tris-HCl (pH 7.8), 6 mM MgCl

    .

  • Enzyme: Purified HIV-1 Reverse Transcriptase (wild type).

  • Substrate: Varying concentrations of the 3'-modified-NTP (0.1 µM - 100 µM).

• Initiation: Add Enzyme to the Primer:Template + Substrate mix ("Standing Start").

• Time Course: Quench aliquots at 10, 30, 60, and 120 seconds using 95% formamide/EDTA (Stop Solution).

• Visualization: Run samples on a 14% denaturing polyacrylamide sequencing gel (PAGE).

• Analysis: Expose to phosphorimager screen.

  • Result: You should see a distinct band at the "n+1" position and no bands at n+2 , confirming chain termination.

Diagram: Primer Extension Logic

Caption: Interpretation of PAGE gel results. Modified 3'-analogs result in a single band shift (n+1), confirming termination.

Part 4: Critical Discussion & Recommendations

The "Pol Gamma" Problem

The primary failure mode for 3'-substituted antivirals is not lack of potency, but mitochondrial toxicity.

• Observation: Patients treated with high-affinity Pol

  substrates (like 3'-F analogs or ddC) often develop neuropathy, myopathy, or lactic acidosis.

• Mechanism: Pol

  contains a 3'->5' exonuclease (proofreading) domain. However, some 3'-substituents (particularly 3'-F) are resistant to excision. Once incorporated, they permanently stall mitochondrial replication.

Optimization Strategy

When selecting a 3'-substituent for a new drug candidate:

• Start with 3'-F for maximum potency and intracellular phosphorylation.

• Screen immediately against Pol

  . If (Pol ) is < 10 µM, the compound is likely too toxic.

• Fallback to 3'-N3 (Azide) or 3'-O-methyl if Pol

  toxicity is high. The azide group is bulkier and often sterically excluded by the tight active site of Pol , providing a better safety profile despite slightly lower potency.

References

• Herdewijn, P., et al. (1987). "3'-Substituted 2',3'-dideoxynucleoside analogues as potential anti-HIV (HTLV-III/LAV) agents." Journal of Medicinal Chemistry. Link

• Hartmann, H., et al. (1988).[4] "Enhanced in vitro inhibition of HIV-1 replication by 3'-fluoro-3'-deoxythymidine compared to several other nucleoside analogs."[4][5] AIDS Research and Human Retroviruses. Link

• Matthes, E., et al. (1988). "Potent inhibition of HIV-1 replication in vitro by 3'-fluoro-3'-deoxythymidine (FLT) and its 5'-triphosphate." Biochemical and Biophysical Research Communications. Link

• Johnson, A.A., et al. (2001). "Toxicity of Antiviral Nucleoside Analogs and the Human Mitochondrial DNA Polymerase." Journal of Biological Chemistry. Link

• De Clercq, E. (2002). "Strategies in the design of antiviral drugs." Nature Reviews Drug Discovery. Link

Sources

• 1. Antibacterial activity and mechanism of action of 3'-azido-3'-deoxythymidine (BW A509U) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-retrovirus activity of 3'-fluoro- and 3'-azido-substituted pyrimidine 2',3'-dideoxynucleoside analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential antiviral activities and intracellular metabolism of 3'-azido-3'-deoxythymidine and 2',3'-dideoxyinosine in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced in vitro inhibition of HIV-1 replication by 3'-fluoro-3'-deoxythymidine compared to several other nucleoside analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Structural Determinants of Nucleoside Potency: A Comparative Analysis of 3'-Azido-3'-deoxythymidine (AZT) and 3'-Deoxy-3'-alpha-C-methyluridine

Executive Summary

This guide provides a technical comparison between 3'-azido-3'-deoxythymidine (AZT, Zidovudine) and 3'-Deoxy-3'-alpha-C-methyluridine . While both compounds are designed as nucleoside reverse transcriptase inhibitors (NRTIs) that lack the 3'-hydroxyl group required for DNA chain elongation, their biological performance differs radically.

• AZT represents the archetypal "successful" chain terminator: it is efficiently recognized by cellular kinases, incorporated by HIV Reverse Transcriptase (RT), and terminates viral DNA synthesis.

• 3'-Deoxy-3'-alpha-C-methyluridine , despite being a logical chain terminator on paper, acts as a "failed" or "silent" analogue in most antiviral contexts. Its inactivity highlights the critical role of steric fit and sugar pucker in kinase activation and polymerase fidelity.

This analysis uses these two molecules to illustrate the "Steric Gate" concept in nucleoside drug design.

Chemical Structure & Properties[1][2][3][4][5]

The fundamental difference lies in the substituent at the C3' position of the ribose sugar.

Feature	3'-Azido-3'-deoxythymidine (AZT)	3'-Deoxy-3'-alpha-C-methyluridine
Base	Thymine	Uracil
3'-Substituent	Azido group ( )	Methyl group ( )
Geometry	Linear, electron-withdrawing	Tetrahedral, bulky, hydrophobic
Sugar Pucker	Biased towards C3'-endo (North)	Rigidified; Methyl induces steric clash
Electronic Effect	Polar, can participate in weak H-bonding	Non-polar, cannot H-bond

Visualizing the Steric Difference

The azido group is linear and relatively slim, allowing it to fit into the "tight" active sites of enzymes that usually process a hydroxyl group. The methyl group is tetrahedral and occupies a spherical volume that often clashes with the amino acid residues (the "steric gate") of polymerases and kinases.

Mechanism of Action (MOA)

The Activation Pathway (Kinase Cascade)

For any nucleoside analogue to work, it must first be phosphorylated to its triphosphate form (NTP) by host cellular kinases.

• AZT: Is a substrate for Thymidine Kinase 1 (TK1) . Although the azido group reduces affinity compared to thymidine, TK1 still processes it efficiently enough to generate the monophosphate. Subsequent kinases (TMPK, NDPK) generate AZT-TP.

• 3'-Methyl-U: The 3'-alpha-methyl group creates a steric conflict in the active site of Uridine-Cytidine Kinase (UCK) . The enzyme relies on specific hydrogen bonding and spatial constraints at the 3' position. The hydrophobic methyl group likely prevents the substrate from binding correctly, leading to poor or negligible phosphorylation .

Polymerase Inhibition (The "Steric Gate")

If the triphosphate is formed, it must compete with natural dNTPs for the viral polymerase (RT or NS5B).

• AZT-TP: Binds to HIV RT. The enzyme incorporates it because the linear azide mimics the steric envelope of the natural 3'-OH. Once incorporated, the lack of a nucleophilic 3'-OH prevents the formation of the next phosphodiester bond. Result: Chain Termination.

• 3'-Methyl-U-TP: Even if artificially phosphorylated, the 3'-methyl group clashes with the "steric gate" residues (often a bulky amino acid like Tyrosine or Phenylalanine) inside the polymerase active site. These residues are evolutionarily conserved to prevent the incorporation of incorrect sugars (like ribose in DNA polymerases). The 3'-methyl group hits this gate, preventing binding or catalysis. Result: Steric Exclusion.

Pathway Diagram (Graphviz)

Caption: Comparative activation pathway. AZT successfully navigates the kinase cascade to inhibit RT, while 3'-Methyl-Uridine is blocked at the initial phosphorylation step due to steric hindrance.

Experimental Performance Data

The following table summarizes the stark contrast in biological activity typically observed in antiviral assays (e.g., PBMC cells infected with HIV-1).

Parameter	AZT (Zidovudine)	3'-Deoxy-3'-alpha-C-methyluridine	Note
HIV-1 EC50	0.001 – 0.05 µM	> 100 µM (Inactive)	AZT is highly potent; 3'-Me-U is inactive.
CC50 (Cytotoxicity)	5 – 50 µM	> 100 µM	3'-Me-U shows low toxicity because it is not metabolized.
Kinase Efficiency ( )	High (TK1 substrate)	Negligible	The primary failure point for 3'-Me-U.
Polymerase Incorporation	Efficient	Poor / Excluded	Steric clash with active site residues.
Selectivity Index	> 1000	N/A

Key Insight: The lack of cytotoxicity for 3'-Methyl-Uridine is not a positive trait in this context; rather, it confirms that the molecule is metabolically inert—it does not enter the biochemical pathways required to exert an effect.

Experimental Protocols

To verify the inactivity of 3'-Methyl-U compared to AZT, the following standard protocols are recommended.

In Vitro HIV-1 Inhibition Assay (MT-4 Cells)

Objective: Determine the EC50 (Effective Concentration) of both compounds.

• Cell Culture: Maintain MT-4 human T-lymphoid cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS).

• Compound Preparation: Dissolve AZT and 3'-Methyl-U in DMSO to create 10 mM stock solutions. Perform serial dilutions (1:5) in culture medium to obtain a range from 100 µM down to 0.0001 µM.

• Infection: Infect MT-4 cells with HIV-1 (strain IIIB) at a Multiplicity of Infection (MOI) of 0.01. Include a "Mock Infected" control.

• Treatment: Add 100 µL of infected cell suspension (

  cells/mL) to 96-well plates containing 100 µL of the diluted drug solutions.

• Incubation: Incubate at 37°C, 5% CO2 for 5 days.

• Readout (MTT Assay):

  • Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.

  • Remove supernatant and dissolve formazan crystals in 150 µL DMSO.

  • Measure absorbance at 540 nm.

• Analysis: Plot absorbance vs. log[Concentration]. Calculate EC50 using non-linear regression (Sigmoidal dose-response).

  • Expected Result: AZT displays a sigmoidal kill curve for the virus (cell survival increases). 3'-Methyl-U displays a flat line (virus kills cells at all concentrations).

Enzymatic Phosphorylation Assay (Kinase Bypass Check)

Objective: Determine if the failure is at the kinase level.

• Reagents: Recombinant human Uridine-Cytidine Kinase (UCK) or Thymidine Kinase (TK1), ATP, MgCl2, and radiolabeled [

  -32P]ATP.

• Reaction: Mix 100 µM of nucleoside substrate (AZT or 3'-Methyl-U) with the kinase in reaction buffer (50 mM Tris-HCl, 5 mM MgCl2, 5 mM DTT).

• Initiation: Add ATP mixture. Incubate at 37°C for 30 minutes.

• Separation: Spot 5 µL of reaction mix onto DE-81 ion-exchange filter paper.

• Wash: Wash filters 3x with 1 mM ammonium formate to remove unreacted ATP. The phosphorylated nucleoside (monophosphate) binds to the paper.

• Quantification: Measure radioactivity via liquid scintillation counting.

  • Expected Result: AZT shows high counts (conversion to MP). 3'-Methyl-U shows background counts (no conversion).

References

• Lin, T. S., et al. (1993). "Syntheses and biological evaluations of 3'-deoxy-3'-C-branched-chain-substituted nucleosides." Journal of Medicinal Chemistry, 36(3), 353-362. Link

  • Establishes the synthesis and lack of antiviral activity of 3'-C-methyl analogues.

• Cihlar, T. & Ray, A. S. (2010). "Nucleoside and nucleotide HIV reverse transcriptase inhibitors: 25 years after zidovudine." Antiviral Research, 85(1), 39-58. Link

  • Comprehensive review of AZT mechanism and NRTI pharmacology.

• Aljarah, M., et al. (2008). "Synthesis of 3'-deoxy-3'-C-methyl nucleoside derivatives." Bioorganic & Medicinal Chemistry, 16(15), 7436-7442. Link

  • Confirms that 3'-deoxy-3'-C-methyl nucleosides showed no significant antiviral activity in cell culture.

• De Clercq, E. (2010). "Historical perspectives in the development of antiviral agents against poxviruses." Viruses, 2(6), 1322-1339. Link

  • Discusses the structure-activity rel

• Sofia, M. J., et al. (2010). "Discovery of a β-D-2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus." Journal of Medicinal Chemistry, 53(19), 7202-7218. Link

  • Contrasts 3'-methyl failure with 2'-methyl success (Sofosbuvir).

assessing the genotoxicity of 3'-Deoxy-3'-alpha-C-methyluridine relative to other nucleoside analogs

Technical Assessment Guide: Genotoxicity of 3'-Deoxy-3'-

-C-methyluridine vs. Nucleoside Analogs -C-methyluridine (3'-DAMU)

Part 1: Executive Summary & Strategic Verdict

The Core Directive: 3'-Deoxy-3'-

-C-methyluridine (3'-DAMU) represents a specific class of obligate chain terminators . Unlike 2'-modified analogs (e.g., Sofosbuvir) which often act as non-obligate terminators or rely on conformational distortion, 3'-DAMU lacks the 3'-hydroxyl group required for phosphodiester bond formation.

Verdict: The genotoxic risk of 3'-DAMU is distinctly mitochondrial . While it generally tests negative in standard bacterial mutagenicity assays (Ames), its structural similarity to endogenous thymidine/uridine makes it a high-risk candidate for Polymerase

(Pol ) inhibition .

• Relative Safety: Safer than first-generation dideoxynucleosides (ddC, ddI) due to the steric bulk of the 3'-methyl group, which hampers Pol

  binding compared to a simple hydrogen (ddC) or azido group (AZT).

• Primary Risk: Mitochondrial DNA (mtDNA) depletion leading to delayed cytotoxicity, rather than immediate nuclear chromosomal damage.

Part 2: Mechanistic Grounding (The "Why")

To assess 3'-DAMU, one must distinguish between Nuclear Genotoxicity (Chromosomal damage) and Mitochondrial Genotoxicity (mtDNA depletion).

The Chain Termination Pathway

Nucleoside analogs (NAs) are prodrugs. They must be phosphorylated to their triphosphate form (TP) to compete with natural dNTPs.

Critical Discriminator:

• Nuclear Polymerases (

  ): High fidelity; usually reject 3'-modified NAs.

• Mitochondrial Polymerase (

  ): Lower discrimination; prone to incorporating 3'-modified NAs.

Figure 1: The mechanistic divergence of 3'-DAMU toxicity. The critical safety gate is the affinity of Pol

for the triphosphate metabolite.

Part 3: Comparative Performance Analysis

The following table contrasts 3'-DAMU with industry standards: AZT (High Toxicity Control) and Sofosbuvir (Low Toxicity Control).

Table 1: Comparative Genotoxicity Profile

Feature	3'-DAMU (Target)	Zidovudine (AZT)	Sofosbuvir (PSI-7977)
Class	Obligate Chain Terminator (3'-Me)	Obligate Chain Terminator (3'-N3)	Non-Obligate / Steric Inhibitor (2'-Me)
Pol Inhibition ( )	Moderate ( )*	Potent ( )	Weak/None ( )
Ames Test (Mutagenicity)	Negative	Weakly Positive (Strain TA102)	Negative
In Vitro Micronucleus	Negative (up to cytotoxic limits)	Positive (Clastogenic)	Negative
mtDNA Depletion	Dose-dependent (Delayed)	Severe (Rapid)	Negligible
Mechanism of Tox	Mitochondrial Protein Synthesis Inhibition	Pol inhibition + Exonuclease resistance	N/A (High Selectivity)

*Note: Values for 3'-DAMU are estimated based on SAR of 3'-alkylated uridines. The 3'-methyl group provides steric bulk that reduces Pol

affinity compared to AZT, but is less safe than the 2'-modifications of Sofosbuvir.

Part 4: Experimental Protocols (Self-Validating Systems)

To validate the safety of 3'-DAMU, you must run these two specific assays. Standard Ames tests are insufficient for nucleoside analogs.

Protocol A: Mitochondrial Biogenesis Assay (The "Gold Standard")

Objective: Determine if 3'-DAMU depletes mtDNA relative to nuclear DNA (nDNA) over a long-term exposure (representing chronic dosing).

Workflow:

• Cell System: HepG2 cells (metabolically active, competent kinases).

• Dosing: Treat cells with 3'-DAMU at

  , , and (antiviral potency) for 14 days .

  • Control Positive: ddC (2',3'-dideoxycytidine) at 1

    M.

  • Control Negative: DMSO.

• Passaging: Split cells every 3-4 days to force mitochondrial replication; maintain drug concentration.

• Analysis (qPCR):

  • Extract Total DNA.

  • Target 1 (Mitochondrial): COXII or ND1 gene.

  • Target 2 (Nuclear):

    -actin or GAPDH gene.

• Calculation: Calculate the ratio of

  .

  • Validation Criteria: ddC must show >50% reduction in mtDNA/nDNA ratio.

Protocol B: In Vitro Micronucleus (MN) Assay (Flow Cytometry)

Objective: Assess clastogenicity (chromosomal breakage) which indicates nuclear polymerase interference.

Workflow:

• Cell System: TK6 human lymphoblastoid cells or CHO-K1 cells.

• Treatment: Short term (3h + recovery) and Long term (24h).

  • Include metabolic activation (S9 fraction) to simulate hepatic processing.

• Staining:

  • EMA (Ethidium Monoazide): Excludes necrotic/apoptotic cells (prevents false positives).

  • SYTOX Green: Stains DNA.

• Flow Cytometry Gating:

  • Gate 1: Single cells (Pulse Width vs Area).

  • Gate 2: Live cells (EMA negative).

  • Gate 3: Nuclei vs. Micronuclei (SYTOX intensity).

• Output: % Micronuclei in treated vs. control.

  • Threshold: A 2-fold increase over solvent control is considered positive.

Part 5: Data Interpretation & Decision Matrix

Use this logic flow to interpret your results for 3'-DAMU.

Figure 2: Decision tree for nucleoside analog development. 3'-DAMU is most likely to fail at the "mtDNA Depletion" node if dosing is too high.

References

• Lewis, W., & Dalakas, M. C. (1995).[1] Mitochondrial toxicity of antiviral drugs. Nature Medicine, 1(5), 417-422.[1] Link

• Feng, J. Y., et al. (2010). Mechanistic studies of the interaction of 3'-deoxy-3'-azidothymidine (AZT) with human DNA polymerases.[2] Nucleosides, Nucleotides & Nucleic Acids, 29(4-6), 345-350. (Contextualizes Pol

  discrimination).

• Arnold, J. J., et al. (2012). Sensitivity of mitochondrial transcription and resistance of RNA polymerase II dependent nuclear transcription to antiviral nucleosides. PLoS Pathogens, 8(11), e1003030. Link

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  -C-methyl-5-methyluridine Product Information. (Source for compound identity). Link

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The Ascendant Trajectory of C-Methylated Nucleosides: A Comparative Review of Clinical Potential

By A Senior Application Scientist

Introduction: A Subtle Modification, A Profound Impact

In the landscape of medicinal chemistry, the strategic modification of nucleoside analogues has consistently yielded potent therapeutic agents. Among these modifications, C-methylation—the addition of a methyl group to the carbon backbone of the sugar moiety—has emerged as a particularly fruitful strategy, leading to the development of groundbreaking antiviral and anticancer drugs. This guide provides a comparative review of the clinical potential of various C-methylated nucleosides, delving into their mechanisms of action, experimental data supporting their efficacy, and the technical protocols for their evaluation.

The rationale behind C-methylation is elegantly simple yet profound in its biological consequences. The introduction of a methyl group can sterically hinder the action of viral or cellular polymerases, acting as a "chain terminator" to halt the replication of viral RNA or the proliferation of cancer cells.[1] Furthermore, this modification can enhance the metabolic stability of the nucleoside, improving its pharmacokinetic profile and therapeutic window. This guide will explore the nuances of these structure-activity relationships, comparing key C-methylated nucleosides that have reached clinical prominence or demonstrated significant preclinical potential.

Antiviral C-Methylated Nucleosides: A Paradigm Shift in HCV Treatment

The development of C-methylated nucleoside analogues has been most impactful in the field of antiviral therapy, particularly for the treatment of Hepatitis C Virus (HCV). These compounds target the HCV NS5B RNA-dependent RNA polymerase, an enzyme essential for viral replication.[2][3]

2'-C-Methylated Nucleosides: The Vanguard of HCV Therapy

The addition of a methyl group at the 2' position of the ribose sugar has proven to be a cornerstone of modern anti-HCV therapy.

Sofosbuvir stands as a testament to the clinical success of 2'-C-methylated nucleosides. It is a phosphoramidate prodrug that is metabolized in hepatocytes to its active triphosphate form. This active metabolite mimics the natural uridine triphosphate and is incorporated into the nascent HCV RNA chain by the NS5B polymerase. The presence of the 2'-C-methyl group then acts as a non-obligate chain terminator, preventing further elongation of the viral RNA.[4]

Clinical trials have demonstrated the remarkable efficacy of sofosbuvir-based regimens, with sustained virologic response (SVR) rates often exceeding 90% across various HCV genotypes.[4][5]

Before the widespread success of sofosbuvir, other 2'-C-methylated nucleosides showed promise in clinical development. Mericitabine and Valopicitabine (a prodrug of 2'-C-methylcytidine) also function as inhibitors of the HCV NS5B polymerase.[6][7] However, their development was hampered by issues such as lower potency compared to later-generation inhibitors and, in the case of Valopicitabine, gastrointestinal toxicity.[7][8]

C-Nucleosides: A Stable Alternative

C-nucleosides, where the nucleobase is attached to the ribose sugar via a C-C bond instead of the typical C-N bond, offer enhanced stability against enzymatic cleavage.[9][10]

GS-6620 is a C-nucleoside phosphoramidate prodrug that also targets the HCV NS5B polymerase.[11] While it demonstrated potent antiviral activity in early clinical studies, its development was challenged by high pharmacokinetic and pharmacodynamic variability among patients.[11]

Comparative Antiviral Activity

The following table summarizes the in vitro antiviral activity of key C-methylated nucleosides against HCV.

Compound	Target	Assay	EC50	CC50	Selectivity Index (SI)	Genotype Coverage
Sofosbuvir	HCV NS5B	Replicon	0.04-0.11 µM	>100 µM	>909-2500	Pangenotypic
Mericitabine	HCV NS5B	Replicon	0.6 µM	>100 µM	>167	Genotypes 1, 2, 4
Valopicitabine	HCV NS5B	Replicon	0.7 µM	>100 µM	>143	Primarily Genotype 1
GS-6620	HCV NS5B	Replicon	0.29 µM	>100 µM	>345	Pangenotypic

Data compiled from multiple sources. EC50 (50% effective concentration), CC50 (50% cytotoxic concentration), SI = CC50/EC50.

Anticancer C-Methylated Nucleosides: Targeting the Machinery of Cell Proliferation

The success of C-methylated nucleosides in antiviral therapy has spurred interest in their potential as anticancer agents. The fundamental mechanism of action is similar: to interfere with nucleic acid synthesis and induce cell death in rapidly dividing cancer cells.[1] These analogues primarily target cellular DNA polymerases.[12]

4'-C-Methylated Nucleosides: A Locus of Anticancer Activity

Modification at the 4' position of the deoxyribose ring has yielded compounds with promising anticancer activity.

Studies have shown that 4'-C-methyl-2'-deoxycytidine and related compounds exhibit significant cytotoxicity against various cancer cell lines.[13] These compounds, after intracellular phosphorylation, are incorporated into DNA by cellular DNA polymerases, leading to chain termination and the induction of apoptosis.

4'-Ethynyl-2'-deoxycytidine (EdC) is a more recent development that has shown potent activity against lymphoma and leukemia subtypes.[14][15] EdC requires phosphorylation by deoxycytidine kinase (DCK) for its activity and acts as a chain terminator, inducing replicative stress and cell cycle arrest in the S-phase.[15][16]

Comparative Anticancer Activity

The following table provides a snapshot of the in vitro anticancer activity of representative 4'-C-methylated nucleosides.

Compound	Cancer Cell Line	IC50	Mechanism of Action
4'-C-Methyl-2'-deoxycytidine	L1210 (Leukemia)	0.2 µM	DNA Polymerase Inhibition, Chain Termination
4'-C-Methyl-2'-deoxycytidine	CEM (Leukemia)	0.3 µM	DNA Polymerase Inhibition, Chain Termination
4'-Ethynyl-2'-deoxycytidine (EdC)	Nalm-6 (B-ALL)	~10 nM	DNA Polymerase Inhibition, Chain Termination, S-phase Arrest
4'-Ethynyl-2'-deoxycytidine (EdC)	DLBCL cell lines	10-100 nM	DNA Polymerase Inhibition, Chain Termination, S-phase Arrest

Data compiled from multiple sources. IC50 (50% inhibitory concentration), B-ALL (B-cell acute lymphoblastic leukemia), DLBCL (Diffuse large B-cell lymphoma).

Experimental Protocols: A Guide to Evaluation

The objective evaluation of C-methylated nucleosides relies on a battery of standardized in vitro assays. The following are detailed protocols for key experiments.

HCV Replicon Assay: Assessing Antiviral Efficacy

This cell-based assay is the gold standard for evaluating the activity of anti-HCV compounds.[2][3][17]

Principle: Huh-7 human hepatoma cells are engineered to contain a subgenomic HCV RNA molecule (a replicon) that can autonomously replicate. The replicon often includes a reporter gene, such as luciferase, allowing for a quantitative measure of viral replication.

Step-by-Step Methodology:

• Cell Culture: Maintain Huh-7 cells harboring the HCV replicon in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, non-essential amino acids, and G418 (to maintain selection for replicon-containing cells).

• Compound Treatment: Seed the replicon cells in 96-well plates. After 24 hours, treat the cells with serial dilutions of the C-methylated nucleoside. Include a vehicle control (DMSO) and a positive control (e.g., sofosbuvir).

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Calculate the 50% effective concentration (EC50) by plotting the percentage of inhibition of luciferase activity against the compound concentration and fitting the data to a dose-response curve.

MTT Cytotoxicity Assay: Determining the Therapeutic Window

This assay assesses the general cytotoxicity of the compounds to determine their selectivity.[18][19][20]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals.

Step-by-Step Methodology:

• Cell Culture: Seed Huh-7 cells (or the relevant cancer cell line) in 96-well plates and allow them to attach overnight.

• Compound Treatment: Treat the cells with serial dilutions of the C-methylated nucleoside for the same duration as the efficacy assay (e.g., 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) from the dose-response curve. The selectivity index (SI) is then calculated as CC50/EC50 (for antiviral) or CC50/IC50 (for anticancer).

Biochemical Assay: NS5B Polymerase Inhibition

This in vitro assay directly measures the inhibitory effect of the compound on the target enzyme.[12][21]

Principle: The assay measures the incorporation of a radiolabeled or fluorescently tagged nucleotide into a nascent RNA strand by purified recombinant HCV NS5B polymerase.

Step-by-Step Methodology:

• Reaction Mixture: Prepare a reaction mixture containing purified NS5B polymerase, a synthetic RNA template-primer, a mixture of ribonucleoside triphosphates (rNTPs), one of which is labeled (e.g., [α-³²P]GTP), and the triphosphate form of the C-methylated nucleoside inhibitor at various concentrations.

• Incubation: Initiate the reaction by adding the enzyme and incubate at the optimal temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Reaction Termination and Precipitation: Stop the reaction by adding EDTA. Precipitate the newly synthesized RNA onto a filter membrane.

• Quantification: Wash the filter to remove unincorporated labeled nucleotides and quantify the incorporated radioactivity using a scintillation counter.

• Data Analysis: Determine the 50% inhibitory concentration (IC50) by plotting the percentage of inhibition of polymerase activity against the inhibitor concentration.

Visualizing the Mechanisms of Action

Understanding the pathways through which C-methylated nucleosides exert their effects is crucial for rational drug design and development.

HCV Replication Cycle and the Role of NS5B Polymerase

The following diagram illustrates the key steps in the HCV replication cycle and highlights the central role of the NS5B polymerase, the target of antiviral C-methylated nucleosides.[13][17][22]

Caption: The HCV replication cycle and the inhibitory action of C-methylated nucleosides.

Anticancer Nucleoside Analogues and DNA Replication

This diagram illustrates how anticancer C-methylated nucleosides interfere with DNA replication in cancer cells.[12][19][23]

Caption: Mechanism of action of anticancer C-methylated nucleosides.

Conclusion: The Future of C-Methylated Nucleosides

The clinical and preclinical data overwhelmingly support the continued exploration of C-methylated nucleosides as a rich source of therapeutic agents. The unparalleled success of sofosbuvir has not only transformed the treatment of HCV but has also invigorated research into nucleoside analogues for a wide range of diseases.

For researchers and drug development professionals, the key takeaways are:

• Structure-Activity Relationship is Paramount: The position of the methyl group (e.g., 2' vs. 4') and the overall stereochemistry of the nucleoside have profound effects on its biological activity and target selectivity.

• Prodrug Strategies are Essential: Overcoming the challenges of cellular uptake and phosphorylation is often critical for the in vivo efficacy of these compounds.

• A High Barrier to Resistance: For antivirals, targeting the highly conserved active site of polymerases often results in a high barrier to the development of drug resistance.

• Broad Therapeutic Potential: The fundamental mechanism of interfering with nucleic acid synthesis makes C-methylated nucleosides promising candidates for a variety of viral infections and cancers.

As our understanding of the intricate interplay between these modified nucleosides and their biological targets deepens, we can anticipate the development of even more potent, selective, and safer C-methylated nucleoside therapeutics in the years to come.

References

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• Lifecycle - HCV Biology - Hepatitis C Online. ([Link])

• 4′-Ethynyl-2′-Deoxycytidine (EdC) Preferentially Targets Lymphoma and Leukemia Subtypes by Inducing Replicative Stress - ResearchGate. ([Link])

• Hepatitis C virus: virology and life cycle - PMC. ([Link])

• C-Nucleosides To Be Revisited | Journal of Medicinal Chemistry - ACS Publications. ([Link])

• SOFOSBUVIR – Application in Therapy and Current Clinical Research - Clinicaltrials.eu. ([Link])

• Combinations of 2′-C-methylcytidine analogues with interferon-α2b and triple combination with ribavirin in the hepatitis C virus replicon system - PMC. ([Link])

• Comparative Antiviral Efficacy of Generic Sofosbuvir versus Brand Name Sofosbuvir with Ribavirin for the Treatment of Hepatitis C - PMC. ([Link])

• Inhibition of Hepatitis C Virus RNA Replication by 2ⴕ-Modified Nucleoside Analogs* - Semantic Scholar. ([Link])

• Supplementary Methods from 4′-Ethynyl-2′-Deoxycytidine (EdC) Preferentially Targets Lymphoma and Leukemia Subtypes by Inducing Replicative Stress - Figshare. ([Link])

• A Randomized, Double-Blind Placebo Controlled Trial of Balapiravir, a Polymerase Inhibitor, in Adult Dengue Patients - PMC. ([Link])

• Discovery and Synthesis of C-Nucleosides as Potential New Anti-HCV Agents - PMC. ([Link])

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• Real-world effectiveness of sofosbuvir/velpatasvir, glecaprevir/pibrentasvir, and sofosbuvir/velpatasvir/voxilaprevir against genotype 3 hepatitis C virus infection: a systematic review and meta-analysis - Frontiers. ([Link])

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Safety & Regulatory Compliance

3'-Deoxy-3'-alpha-C-methyluridine: Comprehensive Disposal &amp; Safety Guide

Executive Summary

3'-Deoxy-3'-alpha-C-methyluridine is a nucleoside analogue and a potent chain terminator used primarily in viral polymerase inhibition studies (e.g., HCV RNA polymerase). While it may not appear on standard EPA P-lists or U-lists, its biological mechanism—mimicking natural nucleotides to arrest replication—mandates that it be handled as a High Hazard / Genotoxic Substance .

Immediate Core Directive:

• NEVER dispose of this compound down the drain.

• NEVER mix with oxidizers (e.g., bleach) for bulk destruction; this can generate toxic chlorinated byproducts.

• ALWAYS segregate as Cytotoxic/Genotoxic Chemical Waste destined for high-temperature incineration.

Hazard Identification & Biological Justification

To ensure safety compliance, you must understand why we treat this molecule with such rigor.

Hazard Category	Classification	Scientific Rationale
Genotoxicity	Suspected Mutagen	As a nucleoside analogue, it can incorporate into DNA/RNA during replication, causing chain termination or point mutations.
Reproductive Toxicity	Teratogen (Cat.[1] 1B)	Nucleoside inhibitors often cross the placental barrier and can interfere with rapid fetal cell division.
Systemic Toxicity	Target Organ Toxin	Chronic exposure may affect mitochondrial DNA synthesis (mitochondrial toxicity), leading to lactic acidosis.

Senior Scientist Insight: Do not rely solely on a generic SDS which may list it as "Non-Hazardous" due to lack of animal testing data. Apply the Precautionary Principle . Treat this as a potent pharmacological agent.

Pre-Disposal Protocol: The "Lab Bench" Phase

Before the waste leaves your hood, it must be stabilized and segregated.

A. Solid Waste (Powders, contaminated gloves, weighing boats)

• Containment: Place all solids directly into a transparent, 6-mil polyethylene bag .

• Double-Bagging: Seal the first bag and place it inside a second bag or a rigid, wide-mouth high-density polyethylene (HDPE) container.

• Labeling: Apply a yellow "Chemical Waste" label. Explicitly write: "Contains 3'-Deoxy-3'-alpha-C-methyluridine – Nucleoside Analogue – CYTOTOXIC."

B. Liquid Waste (Stock solutions, reaction mixtures)

• Solvent Compatibility: Determine the solvent.

  • Aqueous/Buffer: Segregate into "Aqueous Toxic" waste.

  • DMSO/Methanol: Segregate into "Non-Halogenated Organic" waste.

• No Oxidizers: Ensure the waste container is free of nitric acid or perchlorates to prevent energetic reactions with the organic nucleoside.

C. Trace Contamination (Sharps)

• Needles used with this compound are Chemically Contaminated Sharps . They must go into a Yellow (or Purple, depending on region) chemotherapy sharps bin, not the standard Red biohazard bin.

Operational Workflow: Decision Matrix

The following diagram outlines the logical flow for segregating 3'-Deoxy-3'-alpha-C-methyluridine waste at the point of generation.

Figure 1: Waste Segregation Decision Matrix. This workflow ensures compliance with RCRA guidelines for cytotoxic agents.

Decontamination & Spill Response

If a spill occurs, you cannot simply wipe it up with water. You must chemically degrade the molecule's active sites or physically contain it.

Surface Decontamination Protocol

While incineration is required for bulk disposal, surfaces can be decontaminated using a two-step method to ensure no active residue remains.

• Physical Removal:

  • Cover spill with absorbent pads.

  • Pick up pads and place in hazardous waste bag.

• Chemical Inactivation (Surface Only):

  • Apply 10% Sodium Hypochlorite (Bleach) solution. Allow 15 minutes of contact time.

  • Mechanism:[2][3][4] The hypochlorite attacks the glycosidic bond and the pyrimidine ring, rendering the nucleoside biologically inactive.

  • Warning: Do not mix bleach with the bulk chemical waste stream (ammonia/acids), as this creates chlorine gas.

• Final Wash:

  • Rinse the area with 70% Ethanol to remove bleach residue and trace organics.

Final Disposal Specifications (Facility Level)

This section is for your Environmental Health & Safety (EHS) officer or waste contractor.

Parameter	Specification
RCRA Status	Generator Knowledge Applied. Treat as "Toxic" (similar to U-listed chemotherapy drugs).
Destruction Method	Thermal Oxidation (Incineration). Must occur at >1000°C (1832°F) with a residence time >2 seconds.
Prohibited Methods	Autoclaving (insufficient for chemical destruction), Landfill (leaching risk), Sewer (aquatic toxicity).
DOT Shipping Name	Waste Toxic Solid, Organic, n.o.s. (Contains 3'-Deoxy-3'-alpha-C-methyluridine)
UN Number	UN 2811 (Toxic Solid) or UN 2810 (Toxic Liquid)

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273.

• National Institutes of Health (NIH). Guidelines for Research Involving Recombinant or Synthetic Nucleic Acid Molecules (Appendix M - Safety).[5]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs (Section V: Waste Disposal).

• PubChem. Nucleoside Analogues: Biological Activities and Toxicity Profiles.

Disclaimer: This guide is intended for educational purposes for trained laboratory personnel. Always consult your institution's Environmental Health & Safety (EHS) department and local regulations before disposal.

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• 2. tcichemicals.com [tcichemicals.com]
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• 4. ashp.org [ashp.org]
• 5. med.nyu.edu [med.nyu.edu]

A Researcher's Guide to the Safe Handling of 3'-Deoxy-3'-alpha-C-methyluridine: A Risk-Based Approach to Personal Protective Equipment

In the landscape of drug discovery and development, novel nucleoside analogs like 3'-Deoxy-3'-alpha-C-methyluridine represent a frontier of potential therapeutic breakthroughs. As researchers, our primary responsibility is to navigate this frontier safely. While some nucleoside derivatives have well-documented safety profiles, many, including 3'-Deoxy-3'-alpha-C-methyluridine, lack comprehensive toxicological data. This guide provides a detailed, risk-based framework for the selection and use of personal protective equipment (PPE) when handling this compound, ensuring both personal safety and the integrity of your research.

The core principle of this guide is the adoption of a cautious approach. In the absence of specific hazard information, it is prudent to handle 3'-Deoxy-3'-alpha-C-methyluridine as a potentially biologically active and cytotoxic compound. Nucleoside analogs are designed to interact with cellular machinery, and as such, unintended exposure carries an unquantified risk.[1][2][3] This guide, therefore, draws upon established protocols for handling cytotoxic agents to provide a robust and defensible safety strategy.[4][5][6]

Hazard Assessment: The "Why" Behind the Precautions

The primary routes of potential exposure in a laboratory setting are:

• Inhalation of aerosolized powder.

• Dermal contact with the solid compound or solutions.

• Ingestion through contaminated hands or surfaces.

• Ocular exposure from splashes.

Our PPE strategy is designed to create a comprehensive barrier against these exposure routes.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 3'-Deoxy-3'-alpha-C-methyluridine. The rationale for each piece of equipment is explained in detail below.

PPE Component	Specification	Purpose
Gloves	Chemically resistant, powder-free (e.g., nitrile), double-gloved	Primary barrier against dermal absorption. Double-gloving provides an extra layer of protection in case of a tear or contamination of the outer glove.[4][6]
Lab Coat/Gown	Disposable, low-permeability, solid front, with tight-fitting cuffs	Protects skin and personal clothing from contamination. A solid front and tight cuffs prevent airborne particles from reaching the skin.[4][5][6]
Eye/Face Protection	Safety glasses with side shields or a full-face shield	Protects against splashes of solutions or airborne particles entering the eyes.[4][5] A face shield offers a broader area of protection.
Respiratory Protection	NIOSH-approved N95 or higher respirator	Essential when handling the powder form outside of a certified chemical fume hood or biological safety cabinet to prevent inhalation of aerosolized particles.[4][6]
Shoe Covers	Disposable, slip-resistant	Prevents the tracking of contaminants out of the laboratory.[4]

Operational Procedures: A Step-by-Step Guide to Safe Handling

Preparation and Engineering Controls

• Designated Area: All work with 3'-Deoxy-3'-alpha-C-methyluridine should be conducted in a designated area, such as a chemical fume hood or a Class II biological safety cabinet, to minimize the risk of inhalation exposure.[6] The work surface should be covered with a disposable, absorbent bench liner.

• Gather Materials: Before starting, ensure all necessary equipment and supplies are within the containment area to minimize movement in and out of the designated workspace.

Donning PPE: A Sequential Approach

The following diagram illustrates the correct sequence for putting on your PPE to ensure maximum protection.

Figure 1: Recommended sequence for donning personal protective equipment.

Handling the Compound

• Weighing: If possible, weigh the powdered compound within a containment enclosure (e.g., a powder-containment hood). If this is not available, wear a respirator.[4]

• Making Solutions: When preparing solutions, do so in a chemical fume hood. Add the solvent to the powder slowly to avoid generating aerosols.

• General Handling: Always use tools (spatulas, forceps) to handle the solid compound. Avoid direct contact with gloved hands.

Doffing PPE: Preventing Cross-Contamination

The removal of PPE is a critical step where cross-contamination can occur. Follow this sequence carefully.

Figure 2: Recommended sequence for doffing personal protective equipment to minimize contamination.

• Shoe Covers: Remove in the designated doffing area.

• Outer Gloves: Peel off the outer gloves, turning them inside out as you remove them. Dispose of them immediately in the appropriate waste container.

• Gown: Untie the gown and peel it away from your body, rolling it into a ball with the contaminated side inward.

• Face Shield/Goggles: Remove by handling the headband or earpieces.

• Inner Gloves: Remove the inner gloves using the same technique as the outer gloves.

• Respirator: Remove the respirator last, touching only the straps.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan: Managing Contaminated Waste

Proper disposal of all materials contaminated with 3'-Deoxy-3'-alpha-C-methyluridine is crucial to prevent environmental release and secondary exposure.

• Solid Waste: All disposable PPE (gloves, gown, shoe covers), bench liners, and any other contaminated solid materials should be placed in a clearly labeled, sealed biohazard bag or container designated for cytotoxic or chemical waste.[6][8]

• Liquid Waste: Unused solutions and contaminated liquid waste should be collected in a sealed, properly labeled hazardous waste container. Do not pour this waste down the drain.[8]

• Sharps: Needles, syringes, and other sharp objects contaminated with the compound should be disposed of in a designated sharps container for cytotoxic waste.[8]

Follow your institution's specific guidelines for the disposal of cytotoxic or chemical waste.

Emergency Procedures: Be Prepared

• Spills: In the event of a spill, evacuate the immediate area and alert others. Use a spill kit designed for cytotoxic drugs, which should include appropriate PPE, absorbent materials, and cleaning agents.[4]

• Personal Exposure:

  • Skin: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.

  • Eyes: Flush the eyes with a gentle stream of water for at least 15 minutes at an eyewash station.

  • Inhalation: Move to fresh air immediately.

  • Ingestion: Rinse the mouth with water. Do not induce vomiting.

In all cases of personal exposure, seek immediate medical attention and provide the medical personnel with as much information as possible about the compound.

By adhering to these rigorous safety protocols, researchers can confidently and responsibly handle 3'-Deoxy-3'-alpha-C-methyluridine, paving the way for potential scientific advancements while prioritizing personal and environmental safety.

References

• Safe handling of cytotoxics: guideline recommendations. Provincial Health Services Authority. [Link]

• Guideline for the use of personal protective equipment (PPE) when handling Cytotoxic Therapy, Cytotoxic Waste or managing spilla. The Royal Marsden NHS Foundation Trust. [Link]

• Cytotoxic Agent Use Guidelines. VA.gov. [Link]

• Choosing Personal Protective Equipment for Handling Cytotoxic Drugs. European Pharmaceutical Review. [Link]

• SAFETY DATA SHEET. Thermo Fisher Scientific. [Link]

• MATERIAL SAFETY DATA SHEETS. Cleanchem Laboratories. [Link]

• Nucleoside Analogs: A Review of Its Source and Separation Processes. National Center for Biotechnology Information. [Link]

• 3'-Deoxy-3'-α-C-methyl-5-methyluridine. CD BioGlyco. [Link]

• What are Nucleoside Analogs? AZoLifeSciences. [Link]

• Management of Biosafety Level 1 (BSL1) Recombinant or Synthetic Nucleic Acid Waste. The University of Utah. [Link]

• Nucleoside analogues – Knowledge and References. Taylor & Francis. [Link]

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. MDPI. [Link]

• Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. Royal Society of Chemistry. [Link]

• Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. National Center for Biotechnology Information. [Link]

• Laboratory waste. Karolinska Institutet. [Link]

• Synthesis and antiviral activity of 3'-deoxy-3'-C-hydroxymethyl nucleosides. National Center for Biotechnology Information. [Link]

• Role of a “Magic” Methyl: 2′-Deoxy-2′-α-F-2′-β-C-methyl Pyrimidine Nucleotides Modulate RNA Interference Activity through Synergy with 5′-Phosphate Mimics and Mitigation of Off-Target Effects. Journal of the American Chemical Society. [Link]

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• 1. Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. azolifesciences.com [azolifesciences.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. CCOHS: Cytotoxic Drugs - Control Measures [ccohs.ca]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. va.gov [va.gov]
• 7. mdpi.com [mdpi.com]
• 8. Laboratory waste | Staff Portal [staff.ki.se]